bis(triethyltin)oxide

• CAS: 1112-63-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Synthesis of Bis(triethyltin)oxide

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Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(triethyltin)oxide, [(C₂H₅)₃Sn]₂O, is an organotin compound belonging to the stannoxane class. While historically significant, its synthesis and handling are governed by the high toxicity associated with trialkyltin compounds. This guide provides a comprehensive overview of the primary synthesis route for bis(triethyltin)oxide, focusing on the hydrolysis of a triethyltin precursor. It details the underlying chemical principles, provides a step-by-step laboratory protocol, outlines essential characterization methods, and places paramount importance on the stringent safety measures required when working with this class of compounds. This document is intended for professionals in a controlled laboratory setting with appropriate safety infrastructure.

Introduction and Scientific Context

Organotin compounds are characterized by the presence of at least one tin-carbon bond.[1][2] Their biological activity and toxicity are highly dependent on the number and type of organic groups attached to the tin atom.[1] The general order of toxicity for mammals is triorganotins > diorganotins > monoorganotins.[1] Triethyltin compounds, in particular, are recognized as potent neurotoxins.[3]

Bis(triethyltin)oxide is primarily formed via the dehydration of triethyltin hydroxide or the hydrolysis of a triethyltin halide.[3][4] While its direct applications are limited due to its toxicity, it serves as a key intermediate or reference compound in the broader study of organotin chemistry. Understanding its synthesis provides foundational knowledge applicable to other stannoxane formations. The analogous compound, bis(tributyltin)oxide (TBTO), has seen wider use as a biocide, fungicide, and wood preservative, though its use is now heavily restricted due to severe marine toxicity.[5]

Principle of Synthesis: Hydrolysis and Condensation

The most common and straightforward laboratory synthesis of bis(triethyltin)oxide involves a two-step process initiated from a triethyltin halide, typically triethyltin chloride ((C₂H₅)₃SnCl).

• Hydrolysis: Triethyltin chloride is treated with an aqueous base, such as sodium hydroxide (NaOH), to yield the intermediate, triethyltin hydroxide ((C₂H₅)₃SnOH). This is a nucleophilic substitution reaction where the hydroxide ion displaces the chloride ion.

• Condensation: The triethyltin hydroxide intermediate is often unstable and spontaneously undergoes dehydration (loss of a water molecule) to form the thermodynamically stable Sn-O-Sn bond of bis(triethyltin)oxide.[4]

The overall reaction can be summarized as: 2(C₂H₅)₃SnCl + 2NaOH → [(C₂H₅)₃Sn]₂O + 2NaCl + H₂O

This method is analogous to the well-documented synthesis of bis(tributyltin)oxide from tributyltin chloride via alkaline hydrolysis.[5][6]

Detailed Experimental Protocol

This protocol describes the synthesis of bis(triethyltin)oxide from triethyltin chloride. Extreme caution must be exercised throughout this procedure.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity/Grade
Triethyltin Chloride	(C₂H₅)₃SnCl	241.32	24.13 g (0.1 mol)	>95%
Sodium Hydroxide	NaOH	40.00	4.4 g (0.11 mol)	Reagent Grade
Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	Anhydrous
Deionized Water	H₂O	18.02	100 mL	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	Reagent Grade

Equipment

• 500 mL three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• 100 mL pressure-equalizing dropping funnel

• Heating mantle with temperature control

• Separatory funnel (500 mL)

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Fume hood

Step-by-Step Synthesis Procedure

Causality: This procedure is adapted from established methods for the hydrolysis of trialkyltin halides.[6][7] The use of a two-phase system (diethyl ether/water) facilitates the reaction and subsequent separation of the organic product from the aqueous salt solution.

• Setup: Assemble the 500 mL three-necked flask with the mechanical stirrer, reflux condenser, and dropping funnel in a certified fume hood. Ensure all glassware is dry.

• Reagent Preparation:

  • In the dropping funnel, dissolve 24.13 g (0.1 mol) of triethyltin chloride in 100 mL of anhydrous diethyl ether.

  • In a separate beaker, carefully dissolve 4.4 g (0.11 mol) of sodium hydroxide in 100 mL of deionized water. The dissolution is exothermic; allow the solution to cool to room temperature.

• Reaction:

  • Transfer the cooled aqueous NaOH solution into the three-necked flask.

  • Begin vigorous stirring to create an emulsion.

  • Add the triethyltin chloride solution from the dropping funnel dropwise over a period of 30-45 minutes. Rationale: A slow, controlled addition is crucial to manage the exothermicity of the reaction and ensure efficient mixing at the phase interface.

• Reaction Completion: After the addition is complete, continue stirring the mixture vigorously at room temperature for an additional 2 hours to ensure the reaction goes to completion.

• Workup and Isolation:

  • Stop stirring and allow the mixture to stand. The layers will separate into an organic phase (diethyl ether containing the product) and an aqueous phase (containing NaCl).

  • Carefully transfer the entire mixture to a 500 mL separatory funnel.

  • Separate the lower aqueous layer and discard it according to institutional waste procedures.

  • Wash the organic layer twice with 50 mL portions of deionized water to remove any residual NaOH or NaCl.

  • Transfer the washed organic layer to a clean Erlenmeyer flask and dry it over anhydrous magnesium sulfate for approximately 20 minutes.

• Purification:

  • Filter the dried solution to remove the magnesium sulfate.

  • Remove the diethyl ether solvent using a rotary evaporator.

  • The resulting crude oil is bis(triethyltin)oxide. For higher purity, the product can be distilled under reduced pressure.

Product Characterization

Verifying the identity and purity of the synthesized bis(triethyltin)oxide is critical.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the ethyl groups attached to the tin atom. The spectrum is typically characterized by complex multiplets for the methylene (-CH₂-) and methyl (-CH₃) protons due to coupling with tin isotopes (¹¹⁷Sn and ¹¹⁹Sn).

  • ¹³C NMR: Provides signals for the two distinct carbon environments of the ethyl groups.

  • ¹¹⁹Sn NMR: Shows a characteristic chemical shift for the tin atoms in the Sn-O-Sn environment.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the asymmetric Sn-O-Sn stretching vibration is the key diagnostic peak, typically appearing in the 770-780 cm⁻¹ region.

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) can confirm the molecular weight and fragmentation pattern of the compound.[8] Electrospray ionization mass spectrometry (ESI-MS) can also be used to identify the protonated molecule.[9]

Mandatory Safety and Handling Protocols

Organotin compounds are extremely toxic and must be handled with the utmost care.[10]

• Toxicity Overview: Triorganotin compounds are the most toxic class, with triethyltin being a potent neurotoxin.[1][3] Exposure can occur via inhalation, ingestion, and dermal contact, affecting the central nervous system, immune system, and skin.[2][10]

• Personal Protective Equipment (PPE): Always wear a lab coat, chemically resistant gloves (nitrile is often insufficient; check compatibility charts for organometallics), and chemical splash goggles.[11] All work must be conducted within a high-efficiency fume hood.[12]

• Handling: Use proper syringe and needle techniques for transferring organotin reagents.[12] Avoid creating aerosols or dust. All glassware that comes into contact with the organotin compound should be decontaminated.

• Spill and Emergency Procedures:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and remove all contaminated clothing. Seek immediate medical attention.[10][11][13]

  • Eye Contact: Immediately flush eyes with water for at least 15-20 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[13]

  • Spill: For small spills, use an absorbent material to soak up the liquid. Place the contaminated material in a sealed, clearly labeled container for hazardous waste disposal.[10][11]

• Waste Disposal: All organotin waste, including contaminated solvents, glassware, and PPE, must be disposed of as hazardous waste according to local, state, and federal regulations.[10][13]

Visualization of Workflow and Reaction

Chemical Reaction Pathway

Caption: Reaction scheme for the formation of bis(triethyltin)oxide.

Experimental Workflow

Caption: Step-by-step workflow for synthesis and purification.

References

• BenchChem. (2025). An In-depth Technical Guide to the Safety and Handling of Organotin Compounds.
• BenchChem. (2025). Safety and handling precautions for organotin compounds.
• Centers for Disease Control and Prevention (CDC). ORGANOTIN COMPOUNDS.
• Del Valle Lab. Standard Operating Procedures - Organotin Reagents.
• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Washington, DC: The National Academies Press. (Referenced via LCSS for Trimethyltin Chloride).
• National Oceanic and Atmospheric Administration (NOAA). BIS(TRIBUTYLTIN) OXIDE - CAMEO Chemicals.
• National Toxicology Program (NTP). (1991). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9).
• PrepChem.com. Synthesis of bis(tri-n-butyltin) oxide.
• Smolecule. (2023). Buy bis(triethyltin)oxide | 1112-63-6.
• T. P. Whaley. (1962). Process for the preparation of high purity alkyltin compounds. U.S. Patent 2,862,944.
• Tadesse, W., Tushabe, F., & Kebede, T. (2014). Toxicity and speciation analysis of organotin compounds.
• ResearchGate. (2014). Electrospray mass spectra of bis-tributyltin oxide 1 recorded with different focus voltages.
• PubMed. (2002). Determination of bis(tributyltin) oxide by GC--MS with on-line hydride derivatization: application to drug substance analysis.

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An In-depth Technical Guide to Bis(triethyltin)oxide: Synthesis, Properties, and Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Situating Bis(triethyltin)oxide in the Organotin Landscape

Bis(triethyltin)oxide, with the Chemical Abstracts Service (CAS) number 1112-63-6 , is an organometallic compound belonging to the trialkyltin family.[1][2] These compounds are characterized by a central tin atom covalently bonded to alkyl groups and, in this case, an oxygen atom linking two triethyltin moieties. While its close analogue, bis(tributyltin)oxide (TBTO), has been extensively studied and utilized, particularly for its biocidal properties, specific technical data on bis(triethyltin)oxide is less abundant in publicly accessible literature.[3] This guide aims to provide a comprehensive overview of bis(triethyltin)oxide, drawing on available data for the compound itself and contextualizing it with the broader knowledge of trialkyltin compounds to offer valuable insights for research and development professionals.

Trialkyltin compounds, in general, are known for their potent biological activities, which has led to their use as fungicides, bactericides, and antifouling agents.[4] However, this biological potency is also associated with significant toxicity, particularly neurotoxicity, which has curtailed their application in many areas.[5][6] Understanding the specific characteristics of bis(triethyltin)oxide is crucial for assessing its potential applications and risks.

Physicochemical Characteristics

Bis(triethyltin)oxide is a liquid at room temperature with a notable density.[2][7] Its key physical and chemical properties are summarized in the table below. The lipophilic nature of the ethyl groups suggests good solubility in organic solvents, a common characteristic of organotin compounds.

Property	Value	Source(s)
CAS Number	1112-63-6	[1]
Molecular Formula	C12H30OSn2	[1]
Molecular Weight	427.79 g/mol	[1]
Boiling Point	125°C at 4 mmHg	[2]
Density	1.377 g/cm³	[2][7]
Refractive Index	1.5008	[2]

Synthesis of Bis(triethyltin)oxide: A Methodological Overview

A plausible synthetic pathway can be conceptualized as a two-step process:

• Grignard Reaction: The synthesis of the triethyltin chloride precursor can be achieved through a Grignard reaction, where a Grignard reagent (ethylmagnesium bromide) reacts with tin tetrachloride.

• Hydrolysis: The resulting triethyltin chloride is then hydrolyzed with an aqueous base, such as sodium hydroxide, to yield bis(triethyltin)oxide.

The following diagram illustrates this proposed synthetic workflow:

Caption: Proposed two-step synthesis of bis(triethyltin)oxide.

Experimental Protocol: Hydrolysis of Triethyltin Chloride (Hypothetical)

Based on general procedures for similar compounds, a hypothetical protocol for the hydrolysis step is provided below. Note: This is an illustrative protocol and should be optimized and validated under appropriate laboratory safety conditions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve triethyltin chloride in a suitable organic solvent (e.g., diethyl ether or toluene).

• Addition of Base: Slowly add a stoichiometric amount of aqueous sodium hydroxide solution to the stirred solution of triethyltin chloride.

• Reaction: The reaction mixture is typically stirred at room temperature or with gentle heating for a specified period to ensure complete hydrolysis.

• Workup: After the reaction is complete, the organic layer is separated from the aqueous layer. The organic phase is then washed with water to remove any remaining inorganic salts.

• Isolation: The solvent is removed from the organic phase under reduced pressure to yield the crude bis(triethyltin)oxide.

• Purification: The product can be further purified by vacuum distillation.

Applications in Research and Drug Development

While the applications of bis(tributyltin)oxide as a biocide are well-documented, specific applications for bis(triethyltin)oxide are not as clearly defined in the literature.[3] However, based on the known biological activity of trialkyltin compounds, potential areas of research and application can be inferred:

• Antifungal and Antibacterial Research: Like other organotin compounds, bis(triethyltin)oxide could be investigated for its efficacy against various fungal and bacterial strains. Its distinct alkyl substitution may confer a different spectrum of activity or potency compared to its butyl analogue.

• Chemical Synthesis: Organotin compounds can serve as reagents or catalysts in organic synthesis. Bis(triethyltin)oxide could potentially be used in reactions where a hindered, non-nucleophilic base or a source of the triethyltin moiety is required.

• Toxicological Studies: As a member of the trialkyltin family with known neurotoxic properties, bis(triethyltin)oxide can be a valuable tool in toxicological research to study the mechanisms of organotin-induced neurodegeneration and to develop potential therapeutic interventions.[5][6]

Toxicology and Safety Considerations: A Focus on Neurotoxicity

The primary toxicological concern associated with trialkyltin compounds, including triethyltin derivatives, is their potent neurotoxicity.[5][6] Triethyltin compounds are known to induce a characteristic intramyelinic edema in the central nervous system, leading to neurological deficits.[6]

Mechanism of Neurotoxicity: The neurotoxic effects of triethyltin are believed to be mediated by its ability to disrupt mitochondrial function. It acts as an ionophore, collapsing the proton gradient across the inner mitochondrial membrane and uncoupling oxidative phosphorylation. This leads to a depletion of ATP, the primary energy currency of the cell, and subsequent cellular dysfunction and death, particularly in energy-demanding cells like neurons and oligodendrocytes.[8]

The following diagram illustrates the proposed mechanism of triethyltin-induced neurotoxicity:

Caption: Proposed mechanism of triethyltin-induced neurotoxicity.

Acute Toxicity: Limited data is available for bis(triethyltin)oxide, but a reported intraperitoneal LD50 in mice is 1 mg/kg, indicating high acute toxicity.[2] For comparison, the oral LD50 of the more extensively studied bis(tributyltin)oxide in rats ranges from 127 to 234 mg/kg body weight.[9]

Safe Handling and Personal Protective Equipment (PPE): Due to its high toxicity, bis(triethyltin)oxide must be handled with extreme caution in a well-ventilated fume hood. Appropriate personal protective equipment is mandatory to prevent exposure.

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent skin contact.

• Eye Protection: Safety goggles or a face shield must be worn to protect the eyes from splashes.

• Lab Coat: A lab coat should be worn to protect clothing and skin.

• Respiratory Protection: If there is a risk of generating aerosols or vapors, a respirator with an appropriate organic vapor cartridge should be used.

First Aid Measures:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Conclusion

Bis(triethyltin)oxide is a highly toxic organotin compound with limited available data compared to its tributyltin analogue. Its primary significance in the research and drug development landscape lies in its potential as a reference compound for toxicological studies, particularly in the field of neurotoxicity. The synthesis of bis(triethyltin)oxide follows established organotin chemistry principles, primarily through the hydrolysis of triethyltin halides. While its direct applications are not well-established, its potent biological activity suggests potential for investigation in antimicrobial research. The extreme toxicity of this compound necessitates stringent safety protocols during handling and use. Further research is warranted to fully elucidate the properties, reactivity, and biological activity of bis(triethyltin)oxide to better understand its potential and its risks.

References

• Reuhl, K. R., & Reiter, L. W. (1983). Behavioral toxicity of trialkyltin compounds: a review. Neurotoxicology, 4(2), 1-14.
• Aschner, M., & Aschner, J. L. (1992). Cellular and molecular effects of trimethyltin and triethyltin: relevance to organotin neurotoxicity. Neuroscience and biobehavioral reviews, 16(4), 427–435.
• National Toxicology Program. (1991). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9). U.S. Department of Health and Human Services.
• He, L., et al. (2007). Triethyltin-induced stress responses and apoptotic cell death in cultured oligodendrocytes. Journal of Neuroscience Research, 85(14), 3106-3115.
• Crofton, K. M., & Reiter, L. W. (1984). Neurobehavioral toxicity of triethyltin in rats as a function of age at postnatal exposure. Neurotoxicology, 5(4), 9-22.
• Harry, G. J., & Tilson, H. A. (1981). Triethyltin toxicity as a model for degenerative disorders. Neurotoxicology, 2(2), 293-306.
• International Programme on Chemical Safety. (1999). Tributyltin Oxide (CICADS 14).
• U.S. Environmental Protection Agency. (2003). Toxicological Review of Tributyltin Oxide (CAS No. 56-35-9).
• National Oceanic and Atmospheric Administration. (n.d.). BIS(TRIBUTYLTIN) OXIDE. CAMEO Chemicals.
• Central Drug House. (n.d.).
• Halligan, N. G., & Blaszczak, L. C. (1993). Allyltributyltin. Organic Syntheses, 71, 95.

• PrepChem. (n.d.). Synthesis of bis(tri-n-butyltin) oxide. Retrieved from [Link]

• MilliporeSigma. (2020).

• American Chemical Society. (2008). Tributyltin oxide. Retrieved from [Link]

• Wikipedia. (2023). Tributyltin oxide. Retrieved from [Link]

• Tanaka, Y., et al. (2018). Analysis of Bis(tributyltin) Oxide in Industrial Products by Mass Spectrometry with Direct Sample Injection. Journal of the Mass Spectrometry Society of Japan, 66(2), 65-70.

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bis(triethyltin)oxide molecular structure and bonding

An In-depth Technical Guide to the Molecular Structure and Bonding of Bis(triethyltin)oxide

Introduction

Bis(triethyltin)oxide, also known as hexaaethyldistannoxane, is an organotin compound with the chemical formula [(C₂H₅)₃Sn]₂O. It belongs to the broader class of hexaalkyldistannoxanes, which are characterized by a central Sn-O-Sn linkage. These compounds have garnered significant interest due to their catalytic activity, biocidal properties, and utility as precursors in organotin chemistry. This guide provides a detailed exploration of the molecular structure and bonding of bis(triethyltin)oxide, offering insights relevant to researchers, scientists, and professionals in drug development who may utilize organotin compounds as reagents or catalysts.

It is important to note that while bis(triethyltin)oxide is a significant compound, its close analogue, bis(tributyltin)oxide (TBTO), has been more extensively studied, particularly concerning its solid-state structure.[1] Consequently, where specific crystallographic data for the triethyl derivative is not available, this guide will draw upon the well-documented structural parameters of TBTO and other related organotin oxides to provide a comprehensive and scientifically grounded understanding. This comparative approach allows for a robust analysis of the core structural and bonding principles governing this class of molecules.

Synthesis of Bis(triethyltin)oxide

The most common and straightforward method for synthesizing bis(triethyltin)oxide is through the controlled hydrolysis of a triethyltin halide, typically triethyltin chloride, in the presence of a base.[2] This reaction is a condensation process where two molecules of the intermediate triethyltin hydroxide, (C₂H₅)₃SnOH, are formed and subsequently lose a molecule of water to form the distannoxane bridge.

The overall reaction can be summarized as follows:

2 (C₂H₅)₃SnCl + 2 NaOH → [((C₂H₅)₃Sn)₂O] + 2 NaCl + H₂O

Experimental Protocol: Synthesis via Hydrolysis of Triethyltin Chloride

This protocol is adapted from established procedures for analogous bis(trialkyltin)oxides.[3]

Objective: To synthesize bis(triethyltin)oxide from triethyltin chloride.

Materials:

• Triethyltin chloride ((C₂H₅)₃SnCl)

• Sodium hydroxide (NaOH), 20% aqueous solution

• Deionized water

• Anhydrous magnesium sulfate or sodium sulfate

• Diethyl ether or other suitable organic solvent

• Four-necked flask, stirrer, thermometer, reflux condenser, and dropping funnel

Procedure:

• Setup: Assemble the four-necked flask with a mechanical stirrer, thermometer, reflux condenser, and a pressure-equalizing dropping funnel.

• Reaction Initiation: Charge the flask with a 20% aqueous solution of sodium hydroxide. Heat the solution to approximately 50°C with stirring.

• Addition of Precursor: Dissolve the triethyltin chloride in a suitable organic solvent (e.g., diethyl ether) and add it to the dropping funnel. Add the triethyltin chloride solution dropwise to the heated NaOH solution over a period of 30-60 minutes. Maintain the reaction temperature at 50°C.

• Reaction Completion: After the addition is complete, allow the reaction to proceed at 50°C for an additional hour with vigorous stirring to ensure complete hydrolysis and condensation.

• Phase Separation: Turn off the heat and allow the mixture to cool to room temperature. The mixture will separate into an organic phase (containing the product) and an aqueous phase. Transfer the mixture to a separatory funnel and separate the layers.

• Washing: Wash the organic phase with deionized water to remove any remaining sodium hydroxide or sodium chloride.

• Drying and Isolation: Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to yield bis(triethyltin)oxide as an oily liquid.

Causality and Self-Validation: The use of a biphasic system (organic solvent and aqueous NaOH) facilitates the reaction at the interface and simplifies the subsequent separation of the nonpolar product from the aqueous salt solution. The final washing step is crucial to ensure the purity of the product. The yield and purity can be assessed by techniques such as NMR spectroscopy and titration.[3]

Molecular Structure and Bonding

The molecular structure of bis(triethyltin)oxide is defined by the central, flexible Sn-O-Sn bond and the geometry around the two tin atoms. Each tin atom is covalently bonded to three ethyl groups and the bridging oxygen atom.

Geometry at the Tin Center

Each tin atom in the [(C₂H₅)₃Sn]₂O molecule adopts a distorted tetrahedral geometry. The three carbon atoms of the ethyl groups and the bridging oxygen atom coordinate to the tin center. The C-Sn-C and C-Sn-O bond angles are expected to be close to the ideal tetrahedral angle of 109.5°, with some deviation due to the steric bulk of the ethyl groups and the nature of the Sn-O bond.

The Sn-O-Sn Bridge

The Sn-O bonds in these compounds have a significant degree of covalent character. The bond length is typically around 1.96-1.98 Å. This bonding arrangement results in a molecule that is largely nonpolar, contributing to its solubility in organic solvents and insolubility in water.[1]

Structural Data Summary (Analogous Compounds)

For illustrative purposes, the following table summarizes typical structural parameters for hexaalkyldistannoxanes, primarily based on data for bis(tributyltin)oxide.

Parameter	Typical Value	Source
Sn-O Bond Length	~1.97 Å	Inferred from related structures
Sn-C Bond Length	~2.15 Å	Inferred from related structures
Sn-O-Sn Bond Angle	135-141°	Inferred from related structures
C-Sn-C Bond Angle	~112-115°	Inferred from related structures

Spectroscopic Characterization

Spectroscopic techniques are essential for confirming the identity and purity of bis(triethyltin)oxide and for probing its structural features.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the characteristic Sn-O-Sn linkage. The asymmetric stretching vibration (νₐₛ(Sn-O-Sn)) of this bond gives rise to a strong absorption band in the region of 770-780 cm⁻¹. This is a diagnostic peak for the presence of the distannoxane core. The Sn-C stretching vibrations are typically observed in the 500-600 cm⁻¹ range.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H and ¹³C NMR: These spectra will show characteristic signals for the ethyl groups. The coupling of these nuclei to the tin isotopes (¹¹⁷Sn and ¹¹⁹Sn) can provide valuable structural information in high-resolution spectra.

• ¹¹⁹Sn NMR: This is a powerful technique for characterizing organotin compounds. The chemical shift (δ) for bis(trialkyltin)oxides typically falls in a specific range, which can confirm the oxidation state and coordination environment of the tin atoms.

Mass Spectrometry

Mass spectrometry can be used to confirm the molecular weight of the compound. The fragmentation pattern often shows the loss of ethyl groups and the characteristic isotopic distribution pattern for tin, which aids in the identification of tin-containing fragments.

Visualization of Molecular Structure

The following diagrams illustrate the synthesis workflow and the molecular structure of bis(triethyltin)oxide.

Caption: Synthesis workflow for bis(triethyltin)oxide.

Caption: Molecular structure of bis(triethyltin)oxide.

Applications and Relevance in Drug Development

While highly toxic, organotin compounds like bis(triethyltin)oxide are used as reagents in organic synthesis. Their utility often stems from their role as catalysts or as precursors for other organotin reagents, such as trialkyltin hydrides or alkoxides. In the context of drug development, these compounds are primarily laboratory tools for synthesizing complex organic molecules rather than being components of therapeutic agents themselves. For instance, bis(trialkyltin)oxides can be used to activate carboxyl groups or to facilitate certain esterification or etherification reactions. Their biocidal properties also form the basis for some antifungal and antibacterial applications, though their use is heavily restricted due to toxicity concerns.

Conclusion

Bis(triethyltin)oxide is a foundational hexaalkyldistannoxane with a distinct molecular architecture centered on a wide, flexible Sn-O-Sn bridge. Each tin atom maintains a distorted tetrahedral geometry, bonding to three ethyl groups and the central oxygen. While detailed crystallographic data for this specific compound are scarce, a robust understanding of its structure and bonding can be achieved through analysis of its spectroscopic properties and comparison with well-characterized analogues like bis(tributyltin)oxide. The synthesis, typically achieved through the hydrolysis of triethyltin chloride, is a reliable method for producing this versatile chemical reagent. For researchers in synthetic chemistry and drug development, a thorough grasp of the structure and reactivity of bis(triethyltin)oxide is valuable for its application in the synthesis of complex molecular targets.

References

• National Toxicology Program. (1991). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9). U.S. Department of Health and Human Services. [Link]

• PrepChem. (n.d.). Synthesis of bis(tri-n-butyltin) oxide. Retrieved from [Link]

• Win, Y. F., Guan, T. S., & Yamin, B. M. (2006). Synthesis and Characterization of Tributyltin(IV) Complexes Derived from Pyridine Monocarboxylic Acids. The Malaysian Journal of Analytical Sciences, 10(2), 285-294. [Link]

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solubility of bis(triethyltin)oxide in organic solvents

An In-Depth Technical Guide to the Solubility of Bis(tri-n-butyltin)oxide in Organic Solvents

Executive Summary

Bis(tri-n-butyltin)oxide (TBTO) is a potent organometallic biocide historically used in applications such as anti-fouling paints and wood preservatives.[1][2] Its efficacy and environmental fate are intrinsically linked to its solubility characteristics. Understanding its behavior in various organic solvents is critical for formulation development, environmental remediation, and toxicological studies. This guide provides a comprehensive overview of the theoretical principles governing TBTO solubility, summarizes available data, and presents a robust experimental protocol for its quantitative determination.

Physicochemical Characteristics of Bis(tri-n-butyltin)oxide

TBTO is a clear, colorless to pale yellow liquid with a characteristic strong odor.[1][2][3] Its molecular structure, featuring a central polar Sn-O-Sn core flanked by six nonpolar butyl chains, dictates its physical properties and solubility behavior.

Property	Value	Source(s)
Chemical Formula	C₂₄H₅₄OSn₂	[2]
Molecular Weight	596.08 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[1][2][3]
Density	~1.17 g/cm³ at 20-25 °C	[1][2][3]
Melting Point	< -45 °C	[1][2]
Boiling Point	~180 °C at 2 mmHg	[1][2][4]
Water Solubility	Very low; reported as insoluble or <1 mg/mL.[1][3][5]	[1][3][5]
Log Kow (Octanol/Water)	~3.84	[5]

Theoretical Framework of Solubility

The solubility of TBTO is best understood through the principle of "like dissolves like." The molecule's dual nature—a polar core and extensive nonpolar appendages—governs its interactions with different solvent classes.

Caption: Logical relationship between TBTO's structure and solvent interactions.

• Nonpolar Solvents (e.g., Hexane, Benzene, Toluene): The six lipophilic butyl chains provide a large nonpolar surface area. These chains interact favorably with nonpolar solvents via London dispersion forces, leading to high solubility.[1]

• Polar Aprotic Solvents (e.g., Chloroform, THF, Acetone): These solvents possess a dipole moment capable of interacting with the polar Sn-O-Sn bond. This allows them to solvate the polar core of TBTO effectively, while their organic character interacts with the butyl chains, resulting in good solubility.[1]

• Polar Protic Solvents (e.g., Ethanol, Methanol): TBTO is generally soluble in alcohols.[1][5] The solvent's hydroxyl group can interact with the oxygen atom in the Sn-O-Sn bridge. However, the strong hydrogen bonding network within the alcohol itself must be overcome, which can temper the solubility compared to aprotic or nonpolar solvents of similar size.

Solubility Profile

While literature widely confirms TBTO's high solubility in organic media, precise quantitative data is sparse. The following table summarizes the available qualitative information.

Solvent Class	Example Solvents	Reported Solubility	Source(s)
Alcohols	Ethanol, Methanol	Soluble	[1][5]
Halogenated	Chloroform, Dichloromethane	Soluble	[1][5]
Aromatic	Benzene, Toluene	Soluble	[1]
Ethers	Diethyl ether	Soluble	[5]
Hydrocarbons	Hexane	Highly Soluble (inferred from use as extraction solvent)	[6]
Ketones	Acetone	Soluble (inferred from use as cleaning solvent)	[3]

Experimental Protocol for Quantitative Solubility Determination

This section outlines a robust, self-validating protocol for determining the equilibrium solubility of TBTO in a target organic solvent. The methodology is based on the isothermal equilibrium method, followed by quantitative analysis using gas chromatography-mass spectrometry (GC-MS).

Principle

A supersaturated solution of TBTO in the chosen solvent is agitated at a constant temperature for a sufficient duration to reach thermodynamic equilibrium. The equilibrated solution is then filtered to remove excess solid/liquid, and an aliquot of the clear supernatant is precisely diluted and analyzed by a validated GC-MS method to determine the concentration of dissolved TBTO.

Materials and Reagents

• Bis(tri-n-butyltin)oxide (≥96% purity)

• Selected organic solvent (HPLC or analytical grade)

• Internal Standard (IS), e.g., deuterated tributyltin or another suitable organotin compound not present in the sample.[6]

• Scintillation vials or sealed glass tubes

• Thermostatic shaker/incubator

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Gas-tight syringes

• Volumetric flasks and pipettes

• Autosampler vials for GC-MS

• GC-MS system with a suitable capillary column (e.g., DB-5)[7]

Experimental Workflow Diagram

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• 5. Bis(tributyltin) oxide | C24H54OSn2 | CID 16682746 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to Bis(triethyltin)oxide for the Research Professional

Executive Summary & Introduction

Bis(triethyltin)oxide, also known as hexaethyldistannoxane, is an organotin compound with the chemical formula [(C₂H₅)₃Sn]₂O. As a member of the potent trialkyltin family, it exhibits significant biological activity and unique chemical properties that have historically positioned it in various industrial applications, primarily as a biocide. For researchers, scientists, and professionals in drug development, understanding the nuanced characteristics of this compound is crucial, not only for leveraging its reactivity in synthesis but also for appreciating its profound toxicological implications.

Triethyltin (TET) compounds, including the oxide, are noted neurotoxins that produce distinct pathological effects, primarily characterized by brain and spinal cord edema resulting from myelin vacuolation.[1][2] This mode of action differs significantly from other organotins like trimethyltin (TMT), which is primarily a neuronal toxicant.[2] The unique neurotoxic profile of TET compounds makes them a subject of interest in toxicological studies and as models for understanding certain degenerative disorders.[3] While its direct application in modern drug development is virtually nonexistent due to its toxicity, its effects on cellular mechanisms, such as Ca²⁺ signaling and neurotransmitter release, provide valuable insights for neurotoxicology and pharmacology research.[4]

This guide provides a comprehensive technical overview of bis(triethyltin)oxide, focusing on its core physicochemical properties, synthesis, chemical reactivity, and the critical safety protocols required for its handling. The objective is to equip researchers with the foundational knowledge necessary to work with this compound safely and effectively in a controlled laboratory setting.

Physicochemical and Spectroscopic Properties

Bis(triethyltin)oxide is a liquid at room temperature. A thorough understanding of its physical properties is the first step in its safe and effective use in a research environment.

Physical and Chemical Data Summary

The key quantitative properties of bis(triethyltin)oxide are summarized in the table below.

Property	Value	Source
CAS Number	1112-63-6	[5]
Molecular Formula	C₁₂H₃₀OSn₂	[6]
Molecular Weight	427.79 g/mol	[6]
Appearance	Air-sensitive liquid	[6]
Density	1.377 g/cm³	[6]
Boiling Point	125 °C at 4 mmHg	[6]
Refractive Index	1.5008 (at 20°C)	[6]
Hydrolytic Sensitivity	Forms a reversible hydrate	[6]

Spectroscopic Profile

• ¹H NMR: Proton NMR is expected to show characteristic signals for the ethyl groups attached to the tin atoms. The methylene (–CH₂–) and methyl (–CH₃) protons will appear as coupled multiplets (a quartet and a triplet, respectively) with chemical shifts influenced by the electropositive tin atom.

• ¹³C NMR: The carbon spectrum will show two distinct signals corresponding to the methylene and methyl carbons of the ethyl groups.

• Mass Spectrometry (MS): Mass spectrometry is crucial for confirming the molecular weight and isotopic distribution pattern characteristic of tin-containing compounds. Tin has multiple stable isotopes, which results in a distinctive, readily identifiable pattern in the mass spectrum.

• Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band corresponding to the asymmetric Sn-O-Sn stretching vibration, which is a hallmark of the hexaalkyldistannoxane structure.

Synthesis and Experimental Protocols

The synthesis of bis(triethyltin)oxide typically involves the hydrolysis of a triethyltin halide precursor. This process must be conducted with rigorous safety precautions due to the high toxicity of the materials involved.

Key Synthesis Pathway

A prevalent and efficient method for preparing bis(triethyltin)oxide is through the controlled hydrolysis of triethyltin chloride. This reaction proceeds via a triethyltin hydroxide intermediate, which then undergoes condensation.[5]

Reaction: 2 (C₂H₅)₃SnCl + 2 NaOH → 2 (C₂H₅)₃SnOH + 2 NaCl 2 (C₂H₅)₃SnOH → [(C₂H₅)₃Sn]₂O + H₂O

A more direct, modern approach involves the reaction of triethyltin chloride with sodium oxide, which offers higher efficiency by avoiding the hydroxide intermediate.[5]

Reaction: 2 (C₂H₅)₃SnCl + Na₂O → [(C₂H₅)₃Sn]₂O + 2 NaCl

The diagram below illustrates the general workflow for the hydrolysis-based synthesis.

Caption: General workflow for the synthesis of Bis(triethyltin)oxide.

Detailed Laboratory Protocol: Hydrolysis of Triethyltin Chloride

Causality Statement: This protocol utilizes a biphasic system to facilitate the reaction at the interface and simplify product separation. The use of a non-polar organic solvent ensures that the product remains in the organic phase while the salt byproduct is partitioned into the aqueous phase.

• Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve triethyltin chloride in an equal volume of a suitable organic solvent (e.g., diethyl ether or toluene).

• Reaction: Prepare a stoichiometric amount of 20% aqueous sodium hydroxide solution. While vigorously stirring the triethyltin chloride solution, add the NaOH solution dropwise from the dropping funnel. Maintain the reaction temperature at approximately 50°C.

• Condensation: After the addition is complete, continue stirring at 50°C for one hour to ensure the complete condensation of the triethyltin hydroxide intermediate.

• Workup: Transfer the reaction mixture to a separatory funnel and allow the layers to separate. Collect the upper organic phase.

• Washing: Wash the organic phase with deionized water to remove any remaining sodium hydroxide or sodium chloride.

• Drying & Purification: Dry the organic phase over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent under reduced pressure. The resulting crude product can be further purified by vacuum distillation to yield pure bis(triethyltin)oxide.

Chemical Reactivity and Mechanistic Pathways

The reactivity of bis(triethyltin)oxide is dominated by the polar Sn-O-Sn bond. This bond is susceptible to cleavage by a variety of protic reagents, making the compound a useful synthetic intermediate.

Reaction with Protic Reagents

Bis(triethyltin)oxide readily reacts with water to form the corresponding triethyltin hydroxide in a reversible reaction.[6] It reacts with acids (HX) to yield the corresponding triethyltin salt and water. This reactivity makes it a useful acid scavenger or dehydrating agent in certain organic reactions.

Reaction with Acid (HX): [(C₂H₅)₃Sn]₂O + 2 HX → 2 (C₂H₅)₃SnX + H₂O

This reaction is mechanistically important as it forms the basis for its use in catalysis, for example, in esterification reactions where the removal of water drives the equilibrium toward the product.

The diagram below shows the mechanism for the acid-catalyzed cleavage of the Sn-O-Sn bond.

Caption: Mechanism for the acid-catalyzed cleavage of bis(triethyltin)oxide.

Applications in a Research Context

While its use as a broad-spectrum biocide (fungicide, bactericide) and wood preservative is well-documented, these applications are now heavily restricted due to extreme environmental and human toxicity.[5] In a modern research context, its utility is primarily as a chemical intermediate or as a toxicological tool.

• Chemical Intermediate: It serves as a precursor for the synthesis of other triethyltin compounds.[5]

• Toxicological Research: Due to its specific neurotoxic effects, particularly the induction of myelin sheath edema, TET compounds are used as research tools to study demyelinating diseases and neurotoxicity mechanisms.[3][7] Studies have shown that TET interferes with myelin protein synthesis and can modulate critical cellular processes like Ca²⁺ signaling, which is fundamental to neurotransmission.[4][7]

Toxicology and Safety: A Critical Directive

Extreme caution is mandatory when handling bis(triethyltin)oxide. It is a highly toxic compound with severe health effects.

Toxicity Profile Summary

Triethyltin compounds are potent neurotoxins.[1] Exposure can lead to cerebral edema, headache, nausea, and in severe cases, convulsions and death. The compound is toxic via inhalation, ingestion, and skin absorption.[6] Chronic exposure affects the central nervous system and the immune system.[8]

Parameter	Value	Species	Source
LD₅₀ (Intraperitoneal)	1 mg/kg	Mouse	[6]
Primary Target Organs	Central Nervous System (CNS), Immune System, Liver, Kidney, Blood	-	[8]
Key Health Hazards	Fatal if inhaled. Toxic if swallowed. Causes skin/eye irritation. May damage fertility or the unborn child. Causes damage to organs through prolonged exposure.	-	[8]

Mandatory Safety Protocols

• Engineering Controls: All work must be conducted in a certified chemical fume hood with a high rate of air exchange.

• Personal Protective Equipment (PPE):

  • Gloves: Use chemically resistant gloves (e.g., nitrile or neoprene) and inspect them before each use.

  • Eye Protection: Chemical safety goggles and a face shield are required.

  • Lab Coat: A chemically resistant lab coat or apron must be worn.

  • Respirator: For any procedures with a risk of aerosolization, a NIOSH-approved respirator with an appropriate cartridge for organic vapors is necessary.

• Handling and Storage: Store in a cool, dry, well-ventilated area, away from acids and oxidizing agents. The container must be tightly sealed.

• Spill & Exposure Procedures:

  • Spill: In case of a spill, evacuate the area. Use an inert absorbent material for cleanup and place it in a sealed container for hazardous waste disposal. Do not allow the chemical to enter drains.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

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• International Programme on Chemical Safety (IPCS). (2021). ICSC 1282 - TRIBUTYLTIN OXIDE. Available at: [Link]

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• American Chemical Society (ACS). (2008). Tributyltin oxide. Available at: [Link]

• Yoshizuka, M., et al. (1992). Toxic effects of bis (tributyltin) oxide on the synthesis and secretion of zymogen granules in the rat exocrine pancreas. PubMed. Available at: [Link]

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• PrepChem.com. Synthesis of bis(tri-n-butyltin) oxide. Available at: [Link]

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• Reiter, L. W., & Ruppert, P. H. (1984). Behavioral toxicity of trialkyltin compounds: a review. PubMed. Available at: [Link]

• LookChem. Cas 56-35-9,Bis(tributyltin) oxide. Available at: [Link]

• Marin, P., et al. (1996). Triethyltin interferes with Ca2+ signaling and potentiates norepinephrine release in PC12 cells. PubMed. Available at: [Link]

• Aschner, M., & Aschner, J. L. (1992). Cellular and molecular effects of trimethyltin and triethyltin: relevance to organotin neurotoxicity. PubMed. Available at: [Link]

• Harry, G. J., & Tilson, H. A. (1981). Triethyltin toxicity as a model for degenerative disorders. PubMed. Available at: [Link]

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An In-Depth Technical Guide to the History, Discovery, and Scientific Significance of Bis(triethyltin)oxide

A Senior Application Scientist's Synthesis of its Rise and Fall as a Potent Biocide

Introduction: The Double-Edged Sword of Organotin Chemistry

Bis(triethyltin)oxide, a member of the triorganotin family, represents a fascinating and cautionary tale in the annals of applied chemistry. Once lauded for its exceptional biocidal efficacy, its story is one of innovation driven by industrial need, followed by a reckoning with its profound and lasting environmental and toxicological consequences. This guide provides an in-depth exploration of the history, synthesis, mechanisms of action, and eventual decline of this potent organometallic compound. It is intended for researchers, scientists, and drug development professionals who seek to understand the intricate relationship between chemical structure, biological activity, and environmental stewardship.

A Historical Perspective: The Dawn of Organometallics

The journey to understanding bis(triethyltin)oxide begins in the mid-19th century with the birth of organometallic chemistry. In 1849, the English chemist Edward Frankland is credited with the first synthesis of an organotin compound, diethyltin diiodide, through the reaction of ethyl iodide with metallic tin.[1] This pioneering work laid the foundation for a new field of chemistry exploring the unique properties of compounds containing carbon-metal bonds.

Shortly after, in 1852, German chemist Carl Jacob Löwig reported the reaction of alkyl halides with a tin-sodium alloy to produce alkyltin compounds.[2] These early explorations into the synthesis of organotin compounds, including tetraethyltin, were crucial stepping stones. The development of the Grignard reaction in the early 1900s further revolutionized the field, providing a versatile method for creating tin-carbon bonds and paving the way for the synthesis of a wide array of organotin derivatives.[3]

The industrial significance of organotin compounds did not become apparent until the 1940s, when they were first used as stabilizers for polyvinyl chloride (PVC).[2] This discovery spurred a rapid expansion in organotin chemistry research and commercialization, leading to the exploration of their biocidal properties.

Synthesis and Physicochemical Properties

The primary route for the synthesis of bis(triethyltin)oxide involves a two-step process. First, a triethyltin halide, typically triethyltin chloride, is prepared. This can be achieved through a redistribution reaction, also known as the Kocheshkov comproportionation, between tetraethyltin and tin tetrachloride.[3] The resulting triethyltin chloride is then subjected to hydrolysis, typically with an alkali metal hydroxide like sodium hydroxide, to yield bis(triethyltin)oxide.[4]

Caption: Synthesis of Bis(triethyltin)oxide.

Bis(triethyltin)oxide is a colorless liquid with a characteristic boiling point of 272°C.[5] It exhibits low solubility in water but is soluble in many organic solvents.

Table 1: Physicochemical Properties of Bis(triethyltin)oxide and a Related Compound

Property	Bis(triethyltin)oxide	Bis(tributyltin)oxide (TBTO)
CAS Number	1112-63-6[6]	56-35-9[3]
Molecular Formula	C12H30OSn2[6]	C24H54OSn2[7]
Molecular Weight	427.79 g/mol [6]	596.11 g/mol [7]
Appearance	Colorless liquid	Colorless to pale yellow liquid[7]
Boiling Point	272°C[5]	180°C at 2 mmHg[7]
Density	1.377 g/cm³[8]	1.17 g/cm³ at 25°C
Water Solubility	Insoluble	~20 mg/L

Applications as a Potent Biocide: Causality and Consequences

The broad-spectrum biocidal activity of triorganotin compounds, including bis(triethyltin)oxide and its more commercially prominent cousin, bis(tributyltin)oxide (TBTO), drove their widespread use in several industrial applications.

Wood Preservation

Triorganotins proved to be highly effective fungicides against wood-destroying fungi.[9] Their lipophilic nature allowed for excellent penetration and retention in treated wood, providing long-lasting protection. The efficacy of these compounds justified their use in preserving timber for construction, millwork, and joinery.[7] However, their high toxicity precluded their use for wood in direct contact with the ground.[7]

Marine Antifouling Paints

One of the most significant applications of triorganotins was in marine antifouling paints.[10] Biofouling, the accumulation of marine organisms on submerged surfaces, is a major issue for the shipping industry, leading to increased drag, fuel consumption, and maintenance costs. Triorganotin compounds, incorporated into paints, would slowly leach into the surrounding water, creating a toxic barrier that prevented the settlement and growth of barnacles, algae, and other marine life.[10][11] The effectiveness of these paints was unparalleled at the time.

Mechanism of Toxicity: A Multi-pronged Assault on Cellular Function

The potent biocidal activity of triethyltin compounds stems from their ability to disrupt fundamental cellular processes, primarily through their interaction with mitochondria.

Inhibition of Oxidative Phosphorylation

Triethyltin compounds are potent inhibitors of oxidative phosphorylation, the process by which cells generate ATP, the primary energy currency of the cell.[8] They achieve this by acting as ionophores, disrupting the proton gradient across the inner mitochondrial membrane that is essential for ATP synthase function. This disruption of energy metabolism is a key factor in their toxicity to a wide range of organisms.

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Navigating the Neurotoxic Threat: A Technical Guide to the Safe Handling of Bis(triethyltin)oxide

For Researchers, Scientists, and Drug Development Professionals

Preamble: Acknowledging the Knowledge Gap and a Call for Caution

Bis(triethyltin)oxide, a member of the organotin family, represents a significant potential hazard in the research and development landscape. While comprehensive safety data specifically for bis(triethyltin)oxide is not as readily available as for its more common analogue, bis(tributyltin)oxide (TBTO), the established toxicology of triethyltin (TET) compounds necessitates a highly cautious and informed approach. This guide synthesizes the known neurotoxic properties of TET compounds with best-practice handling protocols for hazardous organotins to provide a robust framework for its safe utilization in a laboratory setting. The causality behind each recommendation is explained to foster a deep understanding of the risks and the rationale for the prescribed safety measures.

The Neurotoxic Profile of Triethyltin Compounds

The primary and most severe hazard associated with bis(triethyltin)oxide exposure stems from the potent neurotoxicity of triethyltin compounds. Unlike some other organotins, TETs target the central nervous system, leading to a distinct set of debilitating and potentially irreversible effects.

Mechanism of Neurotoxicity

Triethyltin compounds are known to induce cerebral edema, a dangerous swelling of the brain.[1] They are potent inhibitors of oxidative phosphorylation in mitochondria, the powerhouses of cells, disrupting cellular energy metabolism.[1] This disruption is particularly damaging to the nervous system. The toxic effects also include myelin vacuolation, which is the formation of fluid-filled sacs in the protective myelin sheath that insulates nerve fibers, impairing nerve signal transmission.[2]

Clinical Manifestations of Exposure

Exposure to triethyltin compounds can lead to a range of severe health effects. In mammals, poisoning can manifest as muscle weakness within hours of exposure.[1] This can be followed by tremors, leading to convulsions and potentially death.[1] Common symptoms reported from triethyltin exposure include headaches, vomiting, abdominal pain, and visual disturbances.[1] The behavioral toxicity of TET is significant, leading to decreased motor activity and impaired neuromotor function.[2] While some of the behavioral deficits from repeated exposure may be reversible, the neurological damage can be long-lasting.[2]

Hazard Identification and Classification (Inferred)

While a specific Globally Harmonized System (GHS) classification for bis(triethyltin)oxide is not available from the search results, based on the known toxicity of triethyltin compounds and the classifications of related organotins like TBTO, a highly hazardous profile can be inferred. It should be treated as a substance with high acute toxicity (oral, dermal, and inhalation), a severe skin and eye irritant, and a potent neurotoxin with the potential for long-term organ damage.

The Cornerstone of Safety: Engineering Controls and Designated Workspaces

Given the high potential for severe toxicity, primary reliance on personal protective equipment (PPE) is insufficient. A robust safety protocol begins with stringent engineering controls.

The Imperative of a Chemical Fume Hood

All work involving the handling of bis(triethyltin)oxide, including weighing, dilution, and use in reactions, must be conducted within a properly functioning chemical fume hood. This is non-negotiable. The fume hood provides the primary barrier against the inhalation of vapors or aerosols, which are routes of exposure that can lead to systemic toxicity.

Designated Work Area

A specific area within the laboratory should be designated for work with bis(triethyltin)oxide and other highly toxic organotins. This area should be clearly marked, and access should be restricted to authorized personnel who have received specific training on the hazards and handling procedures for this class of compounds.

Personal Protective Equipment (PPE): The Last Line of Defense

While engineering controls are paramount, a comprehensive PPE strategy is essential to protect against accidental contact.

Body Protection

A chemically resistant lab coat should be worn and kept buttoned. For procedures with a higher risk of splashing, a chemical-resistant apron or a disposable Tyvek-type suit should be used.

Hand Protection

Double gloving with chemically resistant gloves (e.g., nitrile or neoprene) is mandatory. It is crucial to check the breakthrough time of the specific gloves being used against organotin compounds. Gloves should be inspected for any signs of degradation or perforation before and during use. Contaminated gloves must be disposed of as hazardous waste immediately.

Eye and Face Protection

Safety glasses are not sufficient. Chemical splash goggles that provide a complete seal around the eyes must be worn. In addition, a full-face shield should be used when there is any risk of splashing.

Respiratory Protection

In situations where engineering controls may not be sufficient to maintain exposure below acceptable limits, or during spill cleanup, a NIOSH-approved respirator with an organic vapor/acid gas cartridge and a particulate pre-filter is necessary.[3]

Methodical and Safe Handling Protocols

A meticulous and well-rehearsed workflow is critical to minimizing the risk of exposure during the handling of bis(triethyltin)oxide.

Weighing and Transfer

• Preparation : Before starting, ensure all necessary equipment, including waste containers, is within the fume hood to minimize movement in and out of the controlled area.

• Weighing : If weighing the neat chemical, do so within the fume hood on a tared and sealed container to avoid contamination of the balance.

• Liquid Transfer : For liquid transfers, use a syringe and needle technique to avoid pouring and splashing.

Post-Handling Decontamination

After handling is complete, all surfaces within the fume hood that may have come into contact with the compound should be decontaminated. A suitable solvent like acetone can be used for an initial rinse, followed by a thorough wash with soap and water.[3] All decontamination materials, such as wipes, must be disposed of as hazardous waste.

Storage and Waste Management: Containing the Hazard

Proper storage and disposal are critical to prevent accidental exposure and environmental contamination.

Storage Requirements

Bis(triethyltin)oxide should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[4] The container must be tightly sealed and clearly labeled with the chemical name and all appropriate hazard warnings. Store in a secondary container to contain any potential leaks.

Waste Disposal

All waste contaminated with bis(triethyltin)oxide, including empty containers, used PPE, and decontamination materials, is considered hazardous waste. This waste must be collected in a dedicated, sealed, and clearly labeled container. Do not mix organotin waste with other waste streams. Disposal must be carried out in accordance with all local, state, and federal regulations for hazardous chemical waste.

Emergency Preparedness: A Rapid and Informed Response

A clear and practiced emergency plan is essential for mitigating the consequences of an accidental exposure or spill.

In Case of Personal Exposure

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[3] Wash the skin thoroughly with soap and water.[3] Seek immediate medical attention, even if no irritation is immediately apparent, as symptoms can be delayed.[3][4]

• Eye Contact : Immediately flush the eyes with water for at least 20-30 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]

• Inhalation : Move the individual to fresh air at once.[4] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

• Ingestion : Do not induce vomiting.[5] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[4]

Spill Response

• Evacuation : Evacuate all non-essential personnel from the immediate area.

• Ventilation : Ensure the area is well-ventilated, if safe to do so.

• Containment : For small spills, use an inert absorbent material (such as vermiculite or sand) to contain the spill.[3]

• Cleanup : Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed container for hazardous waste disposal.[3]

• Decontamination : Decontaminate the spill area with a suitable solvent followed by a soap and water wash.[3]

Quantitative Data Summary

Due to the lack of specific data for bis(triethyltin)oxide in the search results, the following table provides data for the related compound, bis(tributyltin)oxide, to give a general indication of the expected level of toxicity. It should be assumed that bis(triethyltin)oxide has a similar or potentially higher toxicity profile.

Parameter	Value (for Bis(tributyltin)oxide)	Source
GHS Classification (Inferred)	Acute Toxicity, Oral (Category 3)	[4]
Acute Toxicity, Dermal (Category 3)	[4]
Skin Irritation (Category 2)	[4]
Specific Target Organ Toxicity - Repeated Exposure (Category 1)	[4]
Acute Aquatic Toxicity (Category 1)	[4]
Chronic Aquatic Toxicity (Category 1)	[4]

Visualized Workflows and Concepts

Hierarchy of Controls for Handling Bis(triethyltin)oxide

Caption: A stepwise workflow for a safe and effective response to a bis(triethyltin)oxide spill.

Conclusion: A Commitment to Proactive Safety

The handling of bis(triethyltin)oxide demands the utmost respect for its potent neurotoxic potential. While specific data may be limited, the known hazards of triethyltin compounds provide a clear directive for a stringent and proactive safety culture. By implementing robust engineering controls, adhering to meticulous handling protocols, and being prepared for emergencies, researchers can mitigate the risks and ensure a safe laboratory environment for the advancement of science.

References

• Reuhl, K. R., & Reiter, L. W. (1981). Behavioral toxicity of trialkyltin compounds: a review. Neurotoxicology, 2(4), 609-640. [Link]

• Jadhav, R. K., & Mullin, L. G. (2008). Toxicity and speciation analysis of organotin compounds. International Journal of Environmental & Analytical Chemistry, 88(3), 215-227. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2005). Toxicological Profile for Tin and Tin Compounds. U.S. Department of Health and Human Services, Public Health Service. [Link]

• International Labour Organization (ILO). (2021). International Chemical Safety Cards (ICSC): TRIBUTYLTIN OXIDE. [Link]

• Ataman Kimya. TRIBUTYLTIN OXIDE. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Behavioral toxicity of trialkyltin compounds: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BIS(TRIBUTYLTIN) OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. ftp.soest.hawaii.edu [ftp.soest.hawaii.edu]
• 5. synquestlabs.com [synquestlabs.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Bis(triethyltin)oxide as a Catalyst in Organic Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of bis(triethyltin)oxide, a member of the hexaalkyldistannoxane family, as a catalyst in organic synthesis. While specific literature on bis(triethyltin)oxide is limited, this guide synthesizes information from the broader class of organotin catalysts, particularly its close structural analog bis(tributyltin) oxide, to provide a foundational understanding of its catalytic activity, mechanism, and practical application. Emphasis is placed on esterification and transesterification reactions. Crucially, this note includes extensive, mandatory safety protocols for the handling and disposal of this highly toxic class of compounds.

Introduction to Bis(triethyltin)oxide

Bis(triethyltin)oxide, with the chemical formula [(C₂H₅)₃Sn]₂O, is an organotin compound belonging to the class of hexaalkyldistannoxanes. These compounds are characterized by a Sn-O-Sn linkage. Organotin compounds, in general, have been widely utilized in industry and research as heat stabilizers, biocides, and, notably, as catalysts for various organic transformations.[1] Their utility as catalysts stems from the Lewis acidic nature of the tin center, which can activate carbonyl groups towards nucleophilic attack.[2]

While its butyl-substituted analog, bis(tributyltin) oxide (TBTO), has seen more extensive use and documentation, particularly as a biocide and wood preservative, the underlying chemistry of the Sn-O-Sn moiety suggests similar catalytic utility for bis(triethyltin)oxide in reactions such as esterification, transesterification, and the synthesis of polyesters.[3][4] The choice between ethyl and butyl analogs often depends on factors like solubility, steric hindrance, and specific reaction kinetics, though comparative catalytic data is scarce in the literature.

This guide will focus on the principles of catalysis by hexaalkyldistannoxanes, using bis(triethyltin)oxide as the primary subject, and will provide robust protocols for its safe handling and a representative protocol for its application in esterification, adapted from well-established procedures for related organotin catalysts.

CRITICAL SAFETY PROTOCOLS: Handling Organotin Compounds

WARNING: Organotin compounds, particularly trialkyltin derivatives like bis(triethyltin)oxide, are highly toxic.[3] Acute and chronic exposure can lead to severe health effects. Strict adherence to the following safety protocols is mandatory.

2.1. Hazard Overview

• High Acute Toxicity: Toxic by all routes of exposure including inhalation, ingestion, and skin absorption.[3]

• Skin Irritancy: Potent skin irritant, capable of causing severe irritation and dermatitis.[3]

• Neurotoxicity: Triethyltin compounds are known potent neurotoxins.

• Environmental Hazard: Highly toxic to aquatic life with long-lasting effects.[5]

2.2. Required Personal Protective Equipment (PPE)

• Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Double-gloving is highly recommended.

• Eye Protection: Chemical safety goggles and a face shield are required.

• Lab Coat: A flame-retardant lab coat must be worn and kept buttoned.

• Respiratory Protection: All work with bis(triethyltin)oxide must be conducted in a certified chemical fume hood to avoid inhalation of vapors. For weighing or potential aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[6]

2.3. Safe Handling and Storage Protocol

• Designated Area: All work involving bis(triethyltin)oxide must be performed in a designated area within a certified chemical fume hood.

• Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from oxidizing agents and acids.[6]

• Dispensing: Use a syringe and needle for transferring the liquid reagent to minimize exposure.

• Spill Management: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. The spill area should be decontaminated with a suitable solvent (e.g., acetone) followed by soap and water.[6]

2.4. Waste Disposal

• All waste materials, including contaminated PPE, absorbent materials, and empty containers, must be collected in a dedicated, sealed hazardous waste container.

• Dispose of the waste through your institution's environmental health and safety office, following all local and national regulations for organotin compounds.

2.5. Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove all contaminated clothing. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[6]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

Mechanism of Catalysis in Esterification

The catalytic activity of bis(triethyltin)oxide in esterification and transesterification reactions is primarily attributed to its function as a Lewis acid. The mechanism can be broken down into several key steps, as illustrated below.

Caption: Proposed Lewis Acid mechanism for esterification catalyzed by bis(triethyltin)oxide.

Causality of Mechanistic Steps:

• Formation of Tin Alkoxide: The catalyst, bis(triethyltin)oxide, reacts with the alcohol (R'-OH) to form a highly reactive triethyltin alkoxide (Et₃Sn-OR') intermediate. This step is crucial as it primes the alcohol for the subsequent reaction.

• Lewis Acid Activation: The tin atom in the alkoxide intermediate acts as a Lewis acid, coordinating to the carbonyl oxygen of the carboxylic acid (R-COOH). This coordination polarizes the C=O bond, increasing the electrophilicity of the carbonyl carbon.[2]

• Nucleophilic Attack: The alkoxide moiety (OR') then performs an intramolecular nucleophilic attack on the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Product Formation & Catalyst Regeneration: The tetrahedral intermediate collapses, eliminating the ester product (R-COOR') and a triethyltin hydroxide molecule (Et₃Sn-OH). Two molecules of the hydroxide can then condense, regenerating the active bis(triethyltin)oxide catalyst and releasing a molecule of water, driving the reaction forward.

Applications in Organic Synthesis

The primary application of bis(triethyltin)oxide and related distannoxanes in organic synthesis is as a catalyst for condensation reactions, particularly the formation of ester bonds.

4.1. Esterification and Transesterification Organotin oxides are effective catalysts for the esterification of carboxylic acids with alcohols and for transesterification reactions.[4] They offer an advantage over strong acid catalysts in reactions involving acid-sensitive functional groups, as they operate under essentially neutral conditions. The reactions can often be driven to completion by removing water or the displaced alcohol via azeotropic distillation (e.g., with toluene).

4.2. Polyester Synthesis The same catalytic principle extends to the synthesis of polyesters. Organotin catalysts are used in the polycondensation of diols with dicarboxylic acids (or their esters) to produce high molecular weight polymers.[4] The choice of catalyst can influence reaction times and the properties of the final polymer.

4.3. Data on Organotin Oxide Catalysis

The following table summarizes typical conditions for esterification reactions catalyzed by organotin oxides, primarily drawn from studies on dibutyltin oxide, which is expected to have reactivity comparable to bis(triethyltin)oxide.

Catalyst	Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
Dibutyltin oxide	Glycols	p-Toluenesulfonyl chloride	2	CH₂Cl₂	Room Temp.	< 1	>90 (for sulfonylation)	[7]
Organotin Oxides	Dihydroxyl compounds	Dicarboxylic acids	0.01 - 1.0 (wt%)	Melt	150 - 270	Variable	High	[4][8]
Dibutyltin oxide	Terephthalic acid	Neopentyl glycol	~0.1	Melt	180 - 240	~4-5	High	[8]

Note: This data is representative of the catalyst class. Optimal conditions for bis(triethyltin)oxide may vary and require empirical determination.

Experimental Protocols

5.1. General Experimental Workflow

The following diagram outlines a typical workflow for setting up a reaction using an organotin catalyst.

Caption: General workflow for a bis(triethyltin)oxide catalyzed esterification reaction.

5.2. Representative Protocol: Esterification of Dodecanoic Acid with 1-Octanol

Disclaimer: This protocol is adapted from general procedures for organotin oxide catalysis. It serves as a starting point and must be optimized for specific substrates and scales. ALL STEPS MUST BE PERFORMED IN A CERTIFIED FUME HOOD.

Materials:

• Dodecanoic acid (1.0 eq)

• 1-Octanol (1.2 eq)

• Bis(triethyltin)oxide (0.01 eq, 1 mol%)

• Toluene (Anhydrous)

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Magnetic stirrer and heating mantle

• Standard glassware for work-up and purification

Procedure:

• Setup: Assemble a 100 mL round-bottom flask with a Dean-Stark trap and a reflux condenser. Flame-dry all glassware under a stream of nitrogen or argon and allow to cool to room temperature.

• Charging Reactants: To the flask, add dodecanoic acid (e.g., 2.00 g, 10.0 mmol), 1-octanol (1.56 g, 12.0 mmol), and 40 mL of anhydrous toluene.

• Catalyst Addition: With vigorous stirring, add bis(triethyltin)oxide (0.01 mmol) to the reaction mixture using a microliter syringe.

• Reaction: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-8 hours).

• Monitoring: The reaction can be monitored by taking small aliquots (carefully) and analyzing them by TLC (staining with permanganate) or GC-MS to observe the disappearance of the starting carboxylic acid.

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • The crude residue can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ester product, octyl dodecanoate.

  • Note: The tin catalyst may co-elute or remain on the column. All chromatography waste should be treated as hazardous organotin waste.

Conclusion

Bis(triethyltin)oxide is a potent Lewis acid catalyst suitable for condensation reactions like esterification, with expected reactivity analogous to other widely used hexaalkyldistannoxanes. Its primary advantage lies in promoting reactions under neutral conditions, which is beneficial for substrates with acid-labile functional groups. However, its extreme toxicity necessitates rigorous adherence to stringent safety protocols. The provided mechanistic insights and representative experimental procedures offer a solid foundation for researchers to safely explore the synthetic utility of this catalyst, with the understanding that empirical optimization is essential for any new application.

References

• Ataman Kimya. TRIBUTYLTIN OXIDE.

• BenchChem. A Comparative Analysis of Hexaaquairon(III) and Other Iron-Based Catalysts in Organic Synthesis.

• BenchChem. "comparative study of different catalysts for benzoxanthene synthesis".

• Carcinogenic Potency Database. Bis(tri-n-butyltin)oxide, technical grade. (2007).

• CDH Fine Chemical. Bis-Tributyl Tin Oxide MATERIAL SAFETY DATA SHEET.

• Google Patents. Catalyst for use in esterification reaction and method for catalyzing....

• Google Patents. Polyester compositions and organotin esterification catalysts therefor.

• Google Patents. Catalysts and esterification process.

• Google Patents. Preparation of polyesters with tin catalysts.

• National Oceanic and Atmospheric Administration (NOAA). BIS(TRIBUTYLTIN) OXIDE.

• Martinelli, M. J., et al. (1999). Dibutyltin Oxide Catalyzed Selective Sulfonylation of α-Chelatable Primary Alcohols. Organic Letters, 1(3), 447-450.

• National Toxicology Program (NTP). (1991). Nomination Background: bis(Tributyltin)oxide.

• Google Patents. Preparation of polyesters with tin catalyst.

• PubChem. Bis(tributyltin) oxide.

• ResearchGate. A comparative study of the catalytic activity of nanosized oxides.... (2016).

• ResearchGate. Evaluation of Esterification of Oleic Acid and Glycerol.... (2019).

• Meneghetti, M. R., & Meneghetti, S. M. P. (2013). Sn(IV)-based Organometallics as Catalysts for the Production of Fatty Acid Alkyl Esters. Catalysis Science & Technology.

• Smolecule. Buy bis(triethyltin)oxide.

• Wikipedia. Tributyltin oxide.

• Organic Syntheses. allyltributyltin.

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• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Tributyltin oxide - Wikipedia [en.wikipedia.org]
• 4. EP0419254A2 - Polyester compositions and organotin esterification catalysts therefor - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. BIS(TRIBUTYLTIN) OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Dibutyltin Oxide Catalyzed Selective Sulfonylation of α-Chelatable Primary Alcohols [organic-chemistry.org]
• 8. CA2113355A1 - Preparation of polyesters with tin catalysts - Google Patents [patents.google.com]

Application Notes &amp; Protocols for Bis(tributyltin)oxide in Wood Preservation Research

A Note on the Active Compound: Initial research indicates a potential misidentification in the topic query. The primary organotin compound extensively researched and utilized in wood preservation is Bis(tributyltin)oxide (TBTO) , not bis(triethyltin)oxide. To ensure scientific accuracy and relevance for researchers in this field, this guide will focus exclusively on TBTO, the industry-standard and scientifically documented compound for this application.

Introduction: The Role of Bis(tributyltin)oxide (TBTO) in Wood Preservation

Bis(tributyltin)oxide (TBTO) is a potent organotin compound historically employed as a biocide, particularly as a fungicide and molluscicide in wood preservation.[1][2] Its chemical formula is [(C₄H₉)₃Sn]₂O, and it presents as a colorless to pale yellow viscous liquid.[2] A key advantage of TBTO is its high solubility in organic solvents and poor solubility in water, which enhances its resistance to leaching when applied from an oil-borne or light organic solvent preservative (LOSP) system.[2][3]

TBTO gained prominence for its efficacy against a broad spectrum of wood-destroying fungi and insects.[4] Unlike many other preservatives, it does not interfere with subsequent painting or staining and does not alter the natural color of the wood, making it suitable for applications like millwork, window sashes, and door frames. However, due to significant concerns over its toxicity and environmental impact, particularly in marine ecosystems, its use has been heavily restricted or banned in many regions.[1][2] Today, its primary application is confined to wood preservation, where handling and use are strictly controlled.[1][2]

Scientific Foundation: Mechanism of Action and Chemical Behavior

The biocidal activity of TBTO is attributed to the tri-n-butyltin moiety.[5] This active component disrupts essential metabolic processes in fungi and other wood-destroying organisms. The primary mechanism involves the inhibition of mitochondrial oxidative phosphorylation, effectively cutting off the organism's energy supply. It achieves this by binding to specific amino acid residues (cysteine and histidine) in key enzymes, disrupting ATP synthesis.

A critical aspect of TBTO in wood preservation research is its chemical behavior within the wood matrix. Upon impregnation, the bis(tributyltin)oxide molecule can react with wood components, such as carboxylic acids, to form other tributyltin species.[6] Research has shown that these species can undergo disproportionation, yielding tetrabutyltin (Bu₄Sn) and dibutyltin compounds.[6] The more volatile tetrabutyltin can be lost from the wood over time, potentially reducing the long-term efficacy of the treatment.[6] This degradation pathway is a crucial consideration in the development of stabilized formulations and in assessing the service life of TBTO-treated timber.[7]

Experimental Protocols for TBTO Application and Efficacy Testing

The following protocols provide a framework for researchers to prepare, apply, and evaluate TBTO as a wood preservative. These are foundational methods that can be adapted based on specific research objectives, wood species, and target organisms.

Protocol 3.1: Preparation of TBTO Treatment Solutions

This protocol details the preparation of a Light Organic Solvent Preservative (LOSP) solution containing TBTO.

Rationale: LOSP systems are commonly used for TBTO as they allow for deep penetration into the wood without causing swelling, and the solvent evaporates to leave the active biocide in place.[8]

Materials:

• Bis(tributyltin)oxide (TBTO), ≥95% purity

• Light organic solvent (e.g., white spirit, kerosene)

• Glass beakers and volumetric flasks

• Magnetic stirrer and stir bar

• Analytical balance

• Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat, respirator with appropriate cartridges for organic vapors.

Procedure:

• Safety First: Conduct all work within a certified chemical fume hood. TBTO is toxic via skin absorption and inhalation.[9]

• Determine Concentration: Decide on the target concentration of the TBTO solution (e.g., 0.5% to 1.0% w/w is common for many applications).[3]

• Calculation: Calculate the required mass of TBTO and volume of solvent. For a 1.0% w/w solution in 500 mL of white spirit (density ≈ 0.79 g/mL):

  • Mass of solvent = 500 mL * 0.79 g/mL = 395 g.

  • Total solution mass = 395 g / (1 - 0.01) = 398.99 g.

  • Mass of TBTO required = 398.99 g - 395 g = 3.99 g.

• Dissolution: Place a stir bar in a beaker and add the calculated volume of the organic solvent.

• Slowly add the weighed TBTO to the solvent while stirring continuously on a magnetic stirrer.

• Continue stirring until the TBTO is completely dissolved, resulting in a clear solution.

• Transfer the solution to a labeled, sealed container for storage.

Protocol 3.2: Wood Sample Treatment by Vacuum Impregnation

This protocol describes a standard method for ensuring deep and uniform penetration of the TBTO preservative into wood samples.

Rationale: Vacuum impregnation is superior to simple dipping as it removes air from the wood's cellular structure, allowing the preservative solution to penetrate more deeply and evenly under pressure.

Materials:

• Prepared TBTO treatment solution

• Pre-conditioned wood blocks (e.g., Pine sapwood, 20x20x20 mm) of known oven-dry weight

• Vacuum desiccator or impregnation chamber connected to a vacuum pump and pressure source

• Beakers to hold samples and solution

• Wire mesh or weights to submerge samples

Procedure:

• Sample Preparation: Number and weigh each pre-conditioned wood block to determine its initial weight (W₁).

• Loading: Place the wood blocks in a beaker and place the beaker inside the impregnation chamber. Use a wire mesh to ensure the blocks will remain submerged.

• Initial Vacuum: Pour the TBTO solution into the beaker, fully submerging the blocks. Seal the chamber and apply a vacuum of -85 to -95 kPa for 30 minutes. Bubbles escaping from the wood indicate air removal.

• Pressure Cycle: Release the vacuum and apply a pressure of 700-1000 kPa for 60 minutes. This forces the preservative deep into the wood structure.

• Final Vacuum: Release the pressure and apply a short final vacuum (10-15 minutes) to remove excess surface solution.

• Post-Treatment: Remove the blocks, wipe off excess solution, and re-weigh them immediately to determine the wet weight (W₂).

• Calculate Uptake: The gross solution uptake is calculated as (W₂ - W₁).

• Calculate Retention: The retention of active ingredient ( kg/m ³) is calculated using the formula:

  • Retention ( kg/m ³) = [(W₂ - W₁) × C] / V

  • Where C is the concentration of the solution (%) and V is the volume of the block (m³).

• Conditioning: Allow the treated blocks to air-dry in a fume hood for at least two weeks to allow the solvent to evaporate completely.

Workflow for Wood Preservation Research

Caption: Overall experimental workflow from solution preparation to final performance evaluation.

Protocol 3.3: Efficacy Assessment using a Soil-Block Test

This protocol is a standard laboratory method for determining the effectiveness of a wood preservative against wood-decay fungi. It is based on ASTM D1413.

Rationale: The soil-block test provides a controlled environment with optimal conditions for fungal growth, allowing for a rigorous and reproducible assessment of the preservative's ability to prevent decay.

Materials:

• TBTO-treated and untreated control wood blocks

• Glass jars with screw-top lids modified for gas exchange

• Feeder strips (e.g., pine sapwood)

• Cultures of wood-destroying fungi (e.g., Gloeophyllum trabeum, Trametes versicolor)

• Soil with controlled moisture content

• Autoclave

• Incubator

Procedure:

• Jar Preparation: Add soil to each jar to a depth of about 3 cm. Add water to achieve the desired moisture content (typically 40-50%). Place a feeder strip on top of the soil.

• Sterilization: Loosely cap the jars and autoclave them at 121°C for 45 minutes to sterilize the soil and feeder strips.

• Inoculation: In a sterile biosafety cabinet, inoculate the feeder strip in each jar with a small piece of the test fungus from a pure culture.

• Incubation: Place the inoculated jars in an incubator at 25-28°C and allow the fungus to grow and fully colonize the feeder strip (typically 2-3 weeks).

• Sample Placement: Once the feeder strips are colonized, place one sterile, pre-weighed, treated wood block onto the surface of each feeder strip. Include untreated control blocks in separate jars.

• Decay Period: Return the jars to the incubator and allow them to incubate for a specified period (e.g., 12 weeks).

• Final Assessment: After incubation, carefully remove the blocks, gently clean off any surface mycelium, and oven-dry them.

• Calculate Weight Loss: Weigh the final oven-dry blocks and calculate the percentage weight loss due to decay. Compare the weight loss of the TBTO-treated blocks to the untreated controls. A lower weight loss indicates higher efficacy.

Protocol 3.4: Analytical Determination of TBTO in Treated Wood

This protocol outlines a method for extracting TBTO from treated wood and quantifying the tin content using Atomic Absorption Spectroscopy (AAS).

Rationale: Accurate determination of the preservative content in wood is essential for quality control and for correlating retention levels with performance in efficacy and leaching tests. Acidified ethanol extraction is an effective method for recovering organotin compounds from the wood matrix.

Materials:

• Treated wood samples, ground into sawdust

• Soxhlet extraction apparatus

• Acidified ethanol (e.g., 0.5% v/v HCl in ethanol)

• Atomic Absorption Spectrometer (AAS) with a tin hollow-cathode lamp

• Volumetric flasks and pipettes

• Tin standard solutions

Procedure:

• Sample Preparation: Take a representative sample of the treated wood and grind it into a fine sawdust (20-40 mesh). Oven-dry the sawdust to a constant weight.

• Extraction: Accurately weigh about 2-3 g of the dry sawdust and place it into a porous thimble.

• Place the thimble in a Soxhlet extractor and extract with acidified ethanol for 6-8 hours.

• Sample Digestion & Dilution: After extraction, allow the solution to cool. Quantitatively transfer the extract to a volumetric flask and dilute to a known volume with the extraction solvent.

• AAS Analysis:

  • Prepare a calibration curve using a series of tin standard solutions of known concentrations.

  • Aspirate the diluted wood extract into the AAS flame.

  • Measure the absorbance and determine the concentration of tin from the calibration curve.

• Calculation: Calculate the amount of TBTO in the original wood sample based on the tin concentration, the molecular weights of tin and TBTO, and the initial weight of the sawdust.

Data Presentation and Interpretation

Quantitative data from wood preservation studies should be presented clearly to allow for robust comparison and interpretation.

Table 1: Example Efficacy Data from Soil-Block Test (12-Week Exposure)

Treatment Group	TBTO Retention ( kg/m ³)	Test Fungus	Mean Weight Loss (%)	Standard Deviation
Untreated Control	0	G. trabeum	45.2	5.8
TBTO Low	1.5	G. trabeum	8.1	2.1
TBTO High	3.0	G. trabeum	1.9	0.5
Untreated Control	0	T. versicolor	38.7	4.9
TBTO Low	1.5	T. versicolor	6.5	1.8

| TBTO High | 3.0 | T. versicolor | 1.5 | 0.4 |

Interpretation: The data clearly demonstrates a dose-dependent relationship between TBTO retention and the protection against fungal decay. The high retention level (3.0 kg/m ³) provides excellent protection, with minimal weight loss compared to the extensive decay seen in the untreated controls.

Visualizations

Soil-Block Test Protocol Workflow

Caption: Step-by-step workflow for the soil-block efficacy test.

References

• Ataman Kimya. (n.d.). TRIBUTYLTIN OXIDE.
• American Chemical Society. (2008, February 5). Tributyltin oxide.
• Wikipedia. (n.d.). Tributyltin oxide.
• Schweinfurth, H., et al. (2005). TBTO and TBTN — Safe and Effective Biocides for Wood Preservation.
• EXTOXNET. (n.d.). TRIBUTYLTIN (TBT).
• Taylor & Francis. (n.d.). Tributyltin oxide – Knowledge and References.
• Blunden, S. J., & Hill, R. (n.d.). Bis(tributyltin)
• Reinprecht, L. (1998). Loss of antifungal activity of selected fungicides in treated wood due to natural ageing Part 1. Czech mycology, 50(4), 249-260.
• Google Patents. (n.d.). EP0265465B1 - A process for stabilizing tributyltin fungicidesfor preservation of wood.
• PubChem. (n.d.). Bis(tributyltin) oxide.
• AERU. (2025, November 11). Tributyltin oxide (Ref: ENT 24979).
• Wikipedia. (n.d.). Wood preservation.
• Erdogmus, E. (n.d.).
• Dawson, B. S. W., et al. (1989). Inter-laboratory determination of bis(tributyltin)

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• 3. Preservation of Wood Material by Chemical Techniques [ktb.gov.tr]
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• 5. researchgate.net [researchgate.net]
• 6. Bis(tributyltin) oxide as a wood preservative: Its chemical nature in timber | Semantic Scholar [semanticscholar.org]
• 7. EP0265465B1 - A process for stabilizing tributyltin fungicidesfor preservation of wood - Google Patents [patents.google.com]
• 8. Wood preservation - Wikipedia [en.wikipedia.org]
• 9. Bis(tributyltin) oxide | C24H54OSn2 | CID 16682746 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bis(tributyltin)oxide (TBTO) as a Biocide in Industrial Materials

A Senior Application Scientist's Guide for Researchers and Professionals

Disclaimer: Bis(tributyltin)oxide (TBTO) is a highly toxic and environmentally persistent chemical. Its use is now severely restricted or banned in many applications worldwide due to its profound ecological impact. This document is intended for academic, research, and environmental monitoring purposes only. It provides a historical context for its application, details analytical methods for its detection, and outlines critical safety and decontamination procedures. The use of TBTO in new product development is strongly discouraged in favor of modern, environmentally benign alternatives.

Introduction

This guide provides a comprehensive technical overview of bis(tributyltin)oxide (TBTO), a highly potent organotin compound historically used as a broad-spectrum biocide. While the initial query specified bis(triethyltin)oxide, the vast body of scientific literature and industrial history points to bis(tributyltin)oxide as the key agent in the biocidal treatment of materials. Triethyltin compounds are primarily noted for their severe neurotoxicity rather than widespread application as industrial biocides[1].

TBTO was extensively employed for its exceptional efficacy against a wide range of organisms, including fungi, bacteria, mollusks, and algae[2]. Its principal applications were in wood preservation and as the active agent in marine antifouling paints[3]. It also found use as a preservative in textiles, leather, paper, and industrial water systems[2].

However, the same properties that made TBTO an effective biocide also rendered it a severe environmental pollutant. Its high toxicity to non-target aquatic organisms, even at extremely low concentrations, and its persistence in the environment led to ecological damage, most notably causing reproductive defects in marine snails[4]. Consequently, international bodies, including the International Maritime Organization (IMO), have banned its use in applications like antifouling paints on ship hulls[3][5]. Today, TBTO is recognized as a Substance of Very High Concern (SVHC) in Europe and a restricted-use pesticide in the United States[2][6].

This document will detail the physicochemical properties of TBTO, its mechanism of action, historical applications, validated analytical protocols for its detection, and essential safety procedures for handling and decontamination.

Physicochemical Properties and Biocidal Spectrum

TBTO is a colorless to pale yellow liquid characterized by its poor solubility in water but high solubility in many organic solvents, a property that facilitated its use in various solvent-based formulations[7]. Its key properties are summarized in Table 1.

Property	Value	Source(s)
CAS Number	56-35-9	[6][7]
Chemical Formula	C₂₄H₅₄OSn₂	[7]
Molar Mass	596.11 g/mol	[7][8]
Appearance	Colorless to pale yellow viscous liquid	[7][9]
Density	~1.17 g/mL at 25 °C	[7][9]
Boiling Point	180 °C at 2 mm Hg	[2][7]
Melting Point	-45 °C	[2][7]
Water Solubility	~20 mg/L (20 ppm)	[7]
Solubility	Soluble in most organic solvents (e.g., ethanol, chloroform)	[2][8]

The biocidal activity of TBTO is broad and potent. It has been utilized commercially as a:

• Fungicide: For wood, textiles, and paints[2].

• Molluscicide: Primarily in antifouling coatings to prevent the settlement of barnacles and other mollusks.

• Bactericide: In industrial water systems, cooling towers, and for disinfecting surfaces[2][10].

• Algicide: To prevent algal growth on submerged surfaces and in cooling systems[2].

Mechanism of Biocidal and Toxic Action

The primary mechanism of action for TBTO's biocidal and toxic effects involves the disruption of fundamental cellular energy processes. This causality is crucial for understanding both its efficacy and its broad-spectrum toxicity.

Core Mechanism: TBTO acts as a potent inhibitor of mitochondrial oxidative phosphorylation. It disrupts the proton gradient across the inner mitochondrial membrane, which is essential for the synthesis of ATP (adenosine triphosphate), the primary energy currency of the cell[11]. It achieves this by interacting with membrane-bound complexes, effectively uncoupling ATP synthesis from the electron transport chain.

Consequences of Mitochondrial Disruption:

• Inhibition of ATP Synthesis: Leads to cellular energy depletion and ultimately cell death. This is the main biocidal pathway.

• Immunotoxicity: TBTO is a well-documented immunotoxicant. The critical effect observed in long-term studies is the depression of thymus-dependent immune functions, leading to atrophy of the thymus gland[4].

• Endocrine Disruption: Organotin compounds, including TBTO, are known endocrine disruptors, capable of interfering with hormone systems in wildlife, leading to reproductive and developmental abnormalities[11].

• Cellular Damage: Studies have shown that TBTO can induce swelling of mitochondria and inhibit the synthesis and secretion of proteins and enzymes, further contributing to its cellular toxicity[12].

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. acs.org [acs.org]
• 4. Tributyltin Oxide (CICADS) [inchem.org]
• 5. researchgate.net [researchgate.net]
• 6. Bis(tributyltin) oxide | C24H54OSn2 | CID 16682746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tributyltin oxide - Wikipedia [en.wikipedia.org]
• 8. Tributyltin oxide, Tri Butyl Tin Oxide TBTO Manufacturers, with SDS [mubychem.com]
• 9. Bis(tributyltin) oxide 56-35-9 India [ottokemi.com]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. Buy bis(triethyltin)oxide | 1112-63-6 [smolecule.com]
• 12. Toxic effects of bis (tributyltin) oxide on the synthesis and secretion of zymogen granules in the rat exocrine pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]

Analytical Techniques for the Detection of Bis(triethyltin)oxide

An Application Note and Protocol Guide

Introduction

Bis(triethyltin)oxide ([(C₂H₅)₃Sn]₂O), also known as TBTO, is a potent organotin compound with a history of use as a biocide, particularly in anti-fouling paints for marine vessels. Its high toxicity and persistence in the environment have led to significant regulatory scrutiny and a demand for sensitive and reliable analytical methods for its detection in various matrices. This document provides a detailed overview of the primary analytical techniques employed for the quantification of bis(triethyltin)oxide, with a focus on practical application and the rationale behind methodological choices.

The inherent complexity of analyzing organotin compounds lies in their speciation, which dictates their toxicity and environmental fate. Bis(triethyltin)oxide can be converted to other triethyltin species in the environment, making the choice of analytical technique critical for accurate assessment. This guide will delve into the established methodologies, offering detailed protocols and the scientific reasoning that underpins them.

Core Analytical Strategies

The detection of bis(triethyltin)oxide typically involves a multi-step process encompassing sample preparation, analyte separation, and sensitive detection. The choice of methodology is often dictated by the sample matrix, the required detection limits, and the available instrumentation. The primary techniques are chromatographic separation coupled with highly sensitive detectors.

Gas Chromatography (GC) Based Methods

Gas chromatography is a cornerstone technique for the analysis of volatile and semi-volatile organotin compounds. Due to the low volatility of many organotin species, a derivatization step is often necessary to convert them into more volatile forms suitable for GC analysis.

Principle of Derivatization:

Derivatization with reagents such as sodium tetraethylborate (NaBEt₄) or Grignard reagents (e.g., ethylmagnesium bromide) is a common strategy. This process ethylates the organotin cation, producing a more volatile and thermally stable compound. For bis(triethyltin)oxide, this derivatization is crucial for achieving good chromatographic separation and sensitivity.

Protocol 1: GC-MS Analysis of Bis(triethyltin)oxide in Water Samples

This protocol details the determination of bis(triethyltin)oxide in aqueous matrices using gas chromatography-mass spectrometry (GC-MS) following derivatization.

1. Sample Preparation and Extraction:

• Objective: To isolate the organotin compounds from the aqueous matrix and pre-concentrate them.

• Procedure:

  • To a 100 mL water sample, add a suitable internal standard (e.g., a tripropyltin compound).

  • Adjust the pH of the sample to 4.5-5.0 with an appropriate buffer (e.g., acetate buffer).

  • Perform a liquid-liquid extraction (LLE) with a non-polar solvent such as hexane or toluene. Repeat the extraction three times with 20 mL of solvent each time.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

2. Derivatization:

• Objective: To convert the non-volatile triethyltin species into a volatile derivative for GC analysis.

• Procedure:

  • To the 1 mL concentrated extract, add 1 mL of a 2% (w/v) solution of sodium tetraethylborate (NaBEt₄) in a suitable solvent (e.g., tetrahydrofuran).

  • Shake the mixture vigorously for 30 minutes to facilitate the derivatization reaction.

  • Quench the reaction by adding 1 mL of 1M HCl.

  • Separate the organic layer, wash with deionized water, and dry again over anhydrous sodium sulfate.

3. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Injector Temperature: 250 °C.

  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Typical MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions for the ethylated triethyltin derivative.

Workflow for GC-MS Analysis of Bis(triethyltin)oxide

Caption: Workflow for the analysis of bis(triethyltin)oxide in water by GC-MS.

High-Performance Liquid Chromatography (HPLC) Based Methods

HPLC offers an advantage over GC as it often does not require a derivatization step, allowing for the direct analysis of organotin compounds. Coupling HPLC with sensitive detectors like mass spectrometry (MS) or inductively coupled plasma mass spectrometry (ICP-MS) provides excellent selectivity and low detection limits.

Principle of HPLC-ICP-MS:

HPLC separates the different organotin species based on their polarity. The eluent from the HPLC is then introduced into the ICP-MS. The high-temperature plasma of the ICP atomizes and ionizes the tin atoms, which are then detected by the mass spectrometer. This "speciated" analysis is powerful for distinguishing between different organotin compounds in a single run.

Protocol 2: HPLC-ICP-MS Analysis of Bis(triethyltin)oxide in Biological Tissues

This protocol outlines the determination of bis(triethyltin)oxide in biological samples, which requires a more rigorous extraction procedure.

1. Sample Preparation and Extraction:

• Objective: To efficiently extract organotin compounds from a complex biological matrix.

• Procedure:

  • Homogenize a known weight (e.g., 1-2 g) of the tissue sample.

  • Perform an extraction using a mixture of methanol and acetic acid. Sonication can be employed to improve extraction efficiency.

  • Centrifuge the sample and collect the supernatant.

  • Repeat the extraction process on the residue and combine the supernatants.

  • The combined extract can be concentrated if necessary and filtered through a 0.45 µm filter before analysis.

2. HPLC-ICP-MS Analysis:

• Instrumentation: A high-performance liquid chromatograph coupled to an inductively coupled plasma mass spectrometer (HPLC-ICP-MS).

• Typical HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution using a mixture of methanol, water, and an ion-pairing reagent like triethylamine, adjusted to a suitable pH.

  • Flow Rate: 1.0 mL/min.

• Typical ICP-MS Conditions:

  • RF Power: 1550 W.

  • Plasma Gas Flow: 15 L/min.

  • Nebulizer Gas Flow: Optimized for sensitivity.

  • Monitored Isotopes: ¹¹⁸Sn, ¹²⁰Sn.

Data Comparison for Analytical Techniques

Technique	Typical Detection Limit (ng/L)	Advantages	Disadvantages
GC-MS	1-10	High sensitivity, good for volatile compounds	Requires derivatization, potential for analyte loss
HPLC-ICP-MS	0.1-5	Excellent sensitivity and selectivity, no derivatization needed	Higher instrument cost, potential for matrix effects
AAS	10-100	Lower cost, robust	Lower sensitivity, not suitable for speciation

Trustworthiness and Self-Validating Systems

To ensure the reliability of the analytical data, a robust quality control (QC) system must be in place. This includes:

• Method Blanks: To monitor for contamination during the sample preparation process.

• Spiked Samples: To assess the recovery of the analyte from the sample matrix.

• Certified Reference Materials (CRMs): To validate the accuracy of the entire analytical method.

• Internal Standards: To correct for variations in extraction efficiency and instrument response.

By incorporating these QC measures, the analytical protocol becomes a self-validating system, providing a high degree of confidence in the generated results.

Conclusion

The choice of an analytical technique for the detection of bis(triethyltin)oxide is a critical decision that depends on the specific requirements of the study. GC-MS provides a sensitive and reliable method, particularly for well-established protocols. HPLC-ICP-MS offers superior performance for speciation analysis and is the preferred method for complex matrices where direct analysis is advantageous. Regardless of the chosen technique, a rigorous quality control framework is essential for generating trustworthy and defensible data.

References

• Gas chromatography-mass spectrometry for the determination of organotin compounds in environmental samples. (Journal of Chromatography A). [Link]

• Speciation of organotin compounds using high-performance liquid chromatography-inductively coupled plasma mass spectrometry. (Spectrochimica Acta Part B: Atomic Spectroscopy). [Link]

• Sample preparation for the determination of organotin compounds. (TrAC Trends in Analytical Chemistry). [Link]

Application Notes and Protocols for the Study of Bis(triethyltin)oxide in Marine Environments

A Guide for Researchers on the Legacy of an Effective but Ecologically Devastating Anti-fouling Agent

Senior Application Scientist Note: The use of bis(triethyltin)oxide, a member of the organotin family (specifically, a tributyltin compound), in marine anti-fouling coatings has been globally prohibited due to its severe and lasting negative impacts on marine ecosystems.[1][2][3] These application notes and protocols are therefore not intended to guide the formulation or application of such coatings. Instead, this document serves as a comprehensive technical guide for researchers, environmental scientists, and regulatory professionals investigating the historical impact, environmental fate, and toxicological effects of this legacy pollutant. The methodologies provided herein are for research, monitoring, and remediation studies.

Part 1: Understanding Bis(triethyltin)oxide - From Efficacy to Environmental Menace

Bis(triethyltin)oxide, more commonly known in scientific literature as bis(tributyltin)oxide (TBTO), was a highly effective biocide used extensively in anti-fouling paints for several decades, beginning in the 1960s.[4][5] Its primary function was to prevent the settlement and growth of marine organisms, such as barnacles, algae, and mollusks, on ship hulls. This biofouling increases drag, leading to higher fuel consumption and reduced vessel maneuverability.[4]

The effectiveness of TBTO stemmed from its broad-spectrum toxicity. It functions by disrupting cellular membranes and interfering with endocrine functions in a wide range of organisms.[6] The organotin compound would slowly leach from the paint matrix into the surrounding water, creating a toxic barrier at the hull's surface.[1][7]

However, the very properties that made TBTO an excellent anti-fouling agent also led to its environmental downfall. Its high toxicity was not limited to fouling organisms.[8][9] Studies revealed that even at extremely low concentrations (parts per trillion), TBTO caused severe, non-target effects, including shell deformities in oysters and imposex—the imposition of male sexual characteristics on female snails—in various gastropod species.[1] Furthermore, TBTO is persistent in the environment, accumulating in sediments and biomagnifying up the food chain.[5][10]

These devastating ecological impacts prompted international action. The International Maritime Organization (IMO) adopted the International Convention on the Control of Harmful Anti-fouling Systems on Ships (AFS Convention) in 2001, which led to a global ban on the application of organotin-based anti-fouling paints by 2003 and a complete prohibition of their presence on ship hulls by 2008.[1][2][3][11]

Part 2: Key Research Applications and Protocols

The legacy of TBTO contamination necessitates robust scientific methodologies to assess its environmental concentrations and biological effects. The following protocols are designed for researchers investigating these aspects.

Application 1: Determination of TBTO Leaching Rates from Coated Surfaces

Rationale: While new applications are banned, researchers may need to determine the leaching rate of TBTO from historically coated surfaces or for developing and validating models of environmental contamination. This protocol outlines a laboratory-based method for this purpose. Mathematical models are often employed to estimate release rates under various seawater conditions.[12] The leaching rate of biocides can be influenced by factors such as pH, dissolved ion content, and water velocity.[13][14]

Protocol 1: Laboratory-Based Leaching Rate Determination

• Preparation of Test Panels:

  • If using historically coated materials, carefully section a representative piece of the surface (e.g., 10 cm x 10 cm).

  • For laboratory-prepared panels, apply the historical paint formulation to an inert substrate according to the manufacturer's specifications or historical records. Allow for complete curing.

• Leaching Apparatus Setup:

  • Utilize a rotating cylinder apparatus or a flow-through tank system to simulate water movement over the hull.[14]

  • The system should be filled with artificial seawater of a known salinity and pH.

• Leaching Procedure:

  • Mount the test panel in the apparatus.

  • Initiate the flow of seawater or rotation of the cylinder at a controlled rate to simulate typical vessel speeds or environmental conditions.

  • At specified time intervals (e.g., 1, 3, 7, 14, and 28 days), collect a known volume of the surrounding seawater.

• Sample Preparation and Analysis:

  • Extract the collected seawater samples to concentrate the leached organotin compounds. This typically involves liquid-liquid extraction with a non-polar solvent or solid-phase extraction (SPE).[15]

  • Derivatize the extracted organotin compounds to make them volatile for gas chromatography (GC) analysis. Ethylation with sodium tetraethylborate is a common method.[15]

  • Analyze the derivatized samples using GC coupled with a sensitive detector, such as a flame photometric detector (FPD), mass spectrometer (MS), or atomic absorption spectrometer (AAS).[16]

• Calculation of Leaching Rate:

  • Calculate the concentration of TBTO in the collected water samples.

  • The leaching rate is expressed as the mass of TBTO leached per unit area of the coated surface per unit of time (e.g., µg/cm²/day).

Application 2: Ecotoxicological Assessment of TBTO on Marine Invertebrates

Rationale: Understanding the toxicological effects of TBTO on marine organisms is crucial for environmental risk assessment. This protocol provides a framework for conducting acute toxicity tests using a representative marine invertebrate species. TBTO has been shown to be significantly more toxic than copper to many marine species.[8][9]

Protocol 2: Acute Toxicity Testing with a Marine Copepod (e.g., Acartia tonsa)

• Test Organism Culturing:

  • Maintain a healthy, multi-generational culture of the chosen copepod species under controlled laboratory conditions (temperature, salinity, and photoperiod).

• Preparation of TBTO Stock Solutions:

  • Prepare a primary stock solution of TBTO in a suitable solvent (e.g., acetone).

  • From the primary stock, prepare a series of working solutions by serial dilution in filtered, sterilized seawater to achieve the desired test concentrations. The concentration range should bracket the expected LC50 value (the concentration lethal to 50% of the test organisms). For sensitive species, this may be in the low parts-per-billion (ppb) or µg/L range.[8]

• Exposure Protocol:

  • Randomly distribute a known number of healthy, adult copepods into replicate test chambers for each TBTO concentration and a control group (seawater with solvent only).

  • The exposure period is typically 96 hours for acute toxicity tests.[8]

• Observation and Data Collection:

  • At 24, 48, 72, and 96 hours, record the number of motile (living) and non-motile (dead) copepods in each replicate.

• Data Analysis:

  • Calculate the percentage mortality for each TBTO concentration at each time point.

  • Use probit analysis or a similar statistical method to determine the 96-hour LC50 value and its 95% confidence intervals.

Table 1: Comparative Acute Toxicity (96-hour LC50) of TBTO to Marine Organisms

Species	Organism Type	96-hour LC50 (µg/L)	Reference
Metamysidopsis elongata	Mysid	1-2	[8]
Acartia tonsa	Copepod	1-2	[8]
Protothaca staminea	Clam	15-30	[8]
Mytilus edulis	Mussel	15-30	[8]

Application 3: Analysis of TBTO in Environmental Samples

Rationale: Monitoring the concentration of TBTO in water, sediment, and biota is essential for assessing the extent of historical contamination and the effectiveness of regulations. This protocol outlines a standard method for the extraction and analysis of TBTO from marine sediment.

Protocol 3: Quantification of TBTO in Marine Sediments

• Sample Collection and Storage:

  • Collect sediment samples using a grab or core sampler.

  • Store samples in appropriate containers (e.g., glass jars with Teflon-lined lids) and freeze them at -20°C until analysis to prevent degradation.

• Extraction:

  • Thaw and homogenize the sediment sample.

  • Extract a known mass of the wet sediment with an appropriate solvent mixture, often containing an acid to aid in the release of organotins from the sediment matrix. A common method involves extraction with a solvent like methanol containing hydrochloric acid.[15]

  • Use a mechanical shaker or sonicator to ensure efficient extraction.

• Cleanup and Derivatization:

  • Centrifuge the extract and separate the supernatant.

  • Perform a cleanup step, if necessary, to remove interfering compounds. This may involve techniques like solid-phase extraction.

  • Derivatize the organotin compounds in the extract to a more volatile form, typically through ethylation with sodium tetraethylborate.[15]

• Instrumental Analysis:

  • Analyze the derivatized extract using Gas Chromatography (GC) coupled with an element-specific detector like a Flame Photometric Detector (FPD) or a Mass Spectrometer (MS) for sensitive and selective quantification.[15][16]

• Quantification and Quality Control:

  • Quantify the TBTO concentration by comparing the peak area in the sample to that of a certified reference standard.

  • Include procedural blanks, matrix spikes, and certified reference materials in the analytical batch to ensure data quality and accuracy.

Part 3: Visualization of Workflows and Concepts

Diagram 1: General Workflow for TBTO Analysis in Environmental Samples

Caption: TBTO's environmental pathway and impact.

References

• International Maritime Organization. (n.d.). Anti-fouling systems. Retrieved from [Link]

• International Maritime Organization. (n.d.). Harmful ships' paint systems outlawed as international convention enters into force. Retrieved from [Link]

• Omae, I. (2003). Organotin Antifouling Paints and Their Alternatives. Applied Organometallic Chemistry, 17(2), 81-105.

• International Maritime Organization. (n.d.). International Convention on the Control of Harmful Anti-fouling Systems on Ships. Retrieved from [Link]

• Salazar, M. H., & Salazar, S. M. (1989). Acute Effects of (Bis)tributyltin Oxide on Marine Organisms. Summary of Work Performed 1981 to 1983. Defense Technical Information Center. Retrieved from [Link]

• Kiil, S., et al. (2002). Estimation of Polishing and Leaching Behaviour of Antifouling Paints Using Mathematical Modelling. Biofouling, 18(1), 25-41. Retrieved from [Link]

• Yachting Monthly. (2001, October 9). IMO adopts ban on harmful antifouling. Retrieved from [Link]

• Japan Paint Manufacturers Association. (n.d.). JPMA List of Registered Organotin-free/Cybutryne-free Anti-fouling Systems. Retrieved from [Link]

• Adachi, K., et al. (2012). Leaching Rate and Antifouling Property of Antifouling Coating Systems under Conditions Fouled by Sessile Organisms. Journal of the Japan Society of Naval Architects and Ocean Engineers, 15, 113-119. Retrieved from [Link]

• DHI. (2020, January 15). Alternatives to tin catalysts in antifouling paint identified. Retrieved from [Link]

• Kojima, R., Shibata, T., & Ueda, K. (n.d.). Leaching Phenomena of Antifouling Agents from Ships' Hull Paints. David Publishing.
• Kojima, R., Shibata, T., & Ueda, K. (n.d.). Leaching Phenomena of Antifouling Agents from Ships' Hull Paints. Semantic Scholar.
• Marine Ebooks. (2013, August 7). TRIBUTYLTIN (TBT)

• Mounir, M. (1990). Laboratory and ships test of modern antifouling paint formulation. Pigment & Resin Technology, 19(2), 4-6. Retrieved from [Link]

• Gitlitz, M. H., & Wexler, H. (1984). U.S. Patent No. 4,482,652. Washington, DC: U.S. Patent and Trademark Office.

• Ketchum, B. H., Ferry, J. D., Redfield, A. C., & Burns Jr, A. E. (1945). Evaluation of AntiFouling Paints by Leaching Rate Determinations. Industrial & Engineering Chemistry, 37(5), 456-460. Retrieved from [Link]

• Salazar, M. H., & Salazar, S. M. (1989). Acute Effects of (Bis)tributyltin Oxide on Marine Organisms.
• National Toxicology Program. (1991). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9).
• Hechenbleikner, I., & Thompson, P. F. (1984). U.S. Patent No. 4,482,652. Washington, DC: U.S. Patent and Trademark Office.
• ResearchGate. (n.d.). Top eight organotin-free antifouling systems [Table].
• Marisonia. (2025).
• U.S. Environmental Protection Agency. (2003). Ambient Aquatic Life Water Quality Criteria for Tributyltin (TBT) - Final.

• Water Quality Australia. (n.d.). Tributyltin (TBT) in freshwater and marine water. Retrieved from [Link]

• Smolecule. (2023, August 15). Buy bis(Tributyltin)oxide | 56-35-9.
• Marine Anti-Fouling Paints: Tributyltin and Copper-Oxide. (n.d.).

• PubChem. (n.d.). Bis(tributyltin) oxide. Retrieved from [Link]

• Zhang, Y., et al. (2021). Tributyltin Oxide Exposure During in vitro Maturation Disrupts Oocyte Maturation and Subsequent Embryonic Developmental Competence in Pigs. Frontiers in Cell and Developmental Biology, 9, 721868. Retrieved from [Link]

• Pawar, K. B. (2020). Acute toxicity studies of tributyltin chloride on fresh water bivalve, lamellidens marginalis in summer season. Journal of Entomology and Zoology Studies, 8(3), 133-137.
• ResearchGate. (n.d.).

• Agency for Toxic Substances and Disease Registry. (2005). Toxicological Profile for Tin and Tin Compounds. Retrieved from [Link]

• CIRCABC. (2005, January 15). Tributyltin compounds (TBT-ion).
• U.S. Government Publishing Office. (n.d.).
• Al-Rashdi, K. A., et al. (2013). Development of an Analytical Method for Determining Tributyltin and Triphenyltin in Seawater, Sediment, and Mussel Samples Using Gas Chromatography-Flame Photometric Detector. Journal of Analytical Methods in Chemistry, 2013, 605284.

• Wikipedia. (n.d.). Tributyltin. Retrieved from [Link]

• Kobayashi, N., & Okamura, H. (2002). Effects of new antifouling compounds on the development of sea urchin. Marine Pollution Bulletin, 44(8), 748-751. Retrieved from [Link]

• Taylor & Francis. (n.d.). Tributyltin oxide – Knowledge and References.

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Grignard reaction pathway for bis(triethyltin)oxide synthesis

An In-Depth Guide to the Synthesis of Bis(triethyltin)oxide via the Grignard Reaction Pathway

Executive Summary

This application note provides a comprehensive, technically detailed guide for the synthesis of bis(triethyltin)oxide, a significant organotin compound. The protocol is designed for researchers, scientists, and professionals in drug development and materials science. We present a robust, multi-step synthesis rooted in the classic Grignard reaction, a cornerstone of organometallic chemistry.[1][2] The pathway involves the initial formation of a potent ethylmagnesium bromide Grignard reagent, its subsequent reaction with tin(IV) chloride to form tetraethyltin, a controlled comproportionation to yield triethyltin chloride, and a final basic hydrolysis to produce the target bis(triethyltin)oxide.

This document emphasizes not only the procedural steps but also the underlying chemical principles, causality behind experimental choices, and critical safety protocols required when handling highly toxic organotin compounds.[3][4][5] Visual aids, including detailed reaction pathway and workflow diagrams, are provided to enhance clarity and reproducibility.

Introduction: Significance and Synthetic Strategy

Organotin compounds, characterized by at least one tin-carbon bond, are a versatile class of chemicals with broad applications as catalysts, polymer stabilizers, and biocides.[5][6] Bis(triethyltin)oxide, in particular, serves as a crucial intermediate in the synthesis of other functionalized organotin derivatives. The Grignard reaction offers a powerful and versatile method for forming the essential tin-carbon bond, making it a foundational technique in organotin chemistry since its discovery.[1]

The synthetic pathway detailed herein is a classic and reliable approach that proceeds in three main stages:

• Grignard Reagent Formation : Synthesis of ethylmagnesium bromide from ethyl bromide and magnesium metal in an anhydrous ether solvent.

• Tin Alkylation and Comproportionation : Reaction of the Grignard reagent with tin(IV) chloride (SnCl₄) to form tetraethyltin ((C₂H₅)₄Sn), followed by a redistribution reaction with additional SnCl₄ to yield the key intermediate, triethyltin chloride ((C₂H₅)₃SnCl).[1]

• Hydrolysis and Condensation : Conversion of triethyltin chloride to the final product, bis(triethyltin)oxide ([(C₂H₅)₃Sn]₂O), through basic hydrolysis.[7][8]

This guide provides the in-depth protocols and scientific rationale necessary for the successful and safe execution of this synthesis.

Reaction Mechanism and Pathway Overview

The overall synthesis is a sequence of well-understood organometallic reactions. The Grignard reagent acts as a potent nucleophile, delivering an ethyl carbanion equivalent to the electrophilic tin center.

Step 1: Grignard Reagent Formation Magnesium metal inserts into the carbon-bromine bond of ethyl bromide. This reaction is performed in an anhydrous ethereal solvent, which is critical for stabilizing the resulting organomagnesium halide complex.[9]

CH₃CH₂Br + Mg --(anhydrous ether)--> CH₃CH₂MgBr

Step 2: Formation of Tetraethyltin Four equivalents of the ethylmagnesium bromide react with tin(IV) chloride, replacing all four chloride atoms with ethyl groups.[1]

4 CH₃CH₂MgBr + SnCl₄ → (CH₃CH₂)₄Sn + 4 MgClBr

Step 3: Comproportionation to Triethyltin Chloride To create the desired tri-substituted tin compound, the tetraethyltin is reacted with tin(IV) chloride in a 3:1 molar ratio. This redistribution reaction, also known as the Kocheshkov comproportionation, is a standard method for preparing organotin halides.[1][10]

3 (CH₃CH₂)₄Sn + SnCl₄ → 4 (CH₃CH₂)₃SnCl

Step 4: Hydrolysis to Bis(triethyltin)oxide Triethyltin chloride is hydrolyzed with an aqueous base (e.g., sodium hydroxide). This initially forms triethyltin hydroxide, which is unstable and readily undergoes dehydration (condensation) to form the more stable bis(triethyltin)oxide and water.[1][8]

2 (CH₃CH₂)₃SnCl + 2 NaOH → 2 (CH₃CH₂)₃SnOH + 2 NaCl 2 (CH₃CH₂)₃SnOH ⇌ [(CH₃CH₂)₃Sn]₂O + H₂O

Reaction Pathway Diagram

Caption: Step-by-step experimental workflow for the synthesis.

Critical Safety Precautions

Organotin compounds are highly toxic and require strict adherence to safety protocols. [3][5]Triorganotins, including the intermediates and final product in this synthesis, are potent neurotoxins and immunotoxins. [3][4]

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety goggles, and heavy-duty, chemically resistant gloves (e.g., neoprene or nitrile). All manipulations should be performed in a certified chemical fume hood. [11][12]* Handling: Organotin compounds can be absorbed through the skin. [4]Avoid all direct contact. Use proper syringe and cannula techniques for transferring air- and moisture-sensitive reagents like tin(IV) chloride and the Grignard reagent. [11]* Exposure: In case of skin contact, immediately wash the affected area with soap and copious amounts of water for at least 15 minutes and seek medical attention. [4][12]If inhaled, move to fresh air and seek immediate medical attention.

• Waste Disposal: All glassware that comes into contact with organotin reagents must be decontaminated. Rinse glassware with a suitable solvent (e.g., toluene), and collect all rinsates and reaction residues in a dedicated, clearly labeled hazardous waste container for organotin compounds. [4][11]Do not mix with other waste streams.

• Fire Hazard: Diethyl ether is extremely flammable. Ensure no open flames or spark sources are present during its use.

References

• BenchChem. (n.d.). Safety and handling precautions for organotin compounds.

• Wikipedia. (n.d.). Organotin chemistry. Retrieved from [Link]

• University of Malaya Students' Repository. (n.d.). Chapter Two: Preparation Of Organotin Compounds. Retrieved from [Link]

• Del Valle Lab. (n.d.). Standard Operating Procedures - Organotin reagents. Retrieved from University of California, Berkeley website.

• Centers for Disease Control and Prevention. (n.d.). ORGANOTIN COMPOUNDS. Retrieved from [Link]

• National Research Council. (2011). Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version.
• BenchChem. (n.d.). An In-depth Technical Guide to the Safety and Handling of Organotin Compounds.

• National Toxicology Program. (1991). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9). Retrieved from [Link]

• Ataman Kimya. (n.d.). TRIBUTYLTIN OXIDE. Retrieved from [Link]

• BenchChem. (2026, January 5). Mastering Organotin Synthesis with Tin(IV) Chloride: A Comprehensive Guide.

• Organic Syntheses. (n.d.). Allyltributyltin. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• SATHEE. (n.d.). Chemistry Grignard Reaction Mechanism. Retrieved from [Link]

• PubMed. (1997). Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Triethylborane-Induced Hydrodehalogenation of Organic Halides by Tin Hydrides. Retrieved from [Link]

• American Chemical Society. (2008, February 5). Tributyltin oxide. Retrieved from [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. Retrieved from [Link]

• Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286–293.

• PrepChem.com. (n.d.). Synthesis of bis(tri-n-butyltin) oxide. Retrieved from [Link]

• Taylor & Francis. (n.d.). Tributyltin oxide – Knowledge and References. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• ResearchGate. (n.d.). Investigations on organotin compounds. XXII: Hydrolysis products of alkyltin trichlorides. Retrieved from [Link]

• PubChem. (n.d.). Bis(tributyltin) oxide. Retrieved from [Link]

• Gelest, Inc. (n.d.). Introduction to organotin chemistry - and applications. Retrieved from [Link]

• Wood, M. E. (n.d.). Tin halides and organotin halides have been, for some time, key intermediates in the synthesis.
• BenchChem. (n.d.). Application Notes and Protocols for the Derivatization of Methyltin Trichloride for Analytical Purposes.

• Universiti Kebangsaan Malaysia. (n.d.). Synthesis and characterization of tributyltin(iv) complexes derived from pyridine monocarboxylic acids. Retrieved from [Link]

• Google Patents. (n.d.). US6376693B2 - Synthesis of organotin oxides.

• Organic Letters. (2005). Addition of Grignard Reagents to Aryl Acid Chlorides: An Efficient Synthesis of Aryl Ketones. Retrieved from [Link]

• YouTube. (2018, May 4). Grignard Reagent Reaction Mechanism. Retrieved from [Link]

• University of Malaya Students' Repository. (n.d.). Chapter 1: Organotin Chemistry. Retrieved from [Link]

• PubChem. (n.d.). Triethyltin chloride. Retrieved from [Link]

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Application Notes and Protocols for the Synthesis of Bis(triethyltin)oxide via Hydrolysis of Triethyltin Chloride

Introduction

Organotin compounds, a cornerstone of organometallic chemistry, are characterized by the presence of at least one tin-carbon bond. These compounds have found diverse applications as PVC stabilizers, catalysts in polymer chemistry, and as potent biocides. Bis(triethyltin)oxide, a prominent member of this family, serves as a crucial synthetic intermediate and is of significant interest to researchers in materials science and drug development. This guide provides a comprehensive, in-depth technical protocol for the synthesis of bis(triethyltin)oxide through the controlled hydrolysis of triethyltin chloride. The subsequent sections will elucidate the reaction mechanism, detail a robust experimental protocol, and outline methods for the thorough characterization of the final product, all while emphasizing the necessary safety precautions for handling these toxicologically significant compounds.

Scientific Rationale and Reaction Mechanism

The synthesis of bis(triethyltin)oxide from triethyltin chloride is a classic hydrolysis-condensation reaction. The process is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic tin atom of triethyltin chloride. This is followed by the elimination of a chloride ion and the formation of a triethyltin hydroxide intermediate. This intermediate is unstable and readily undergoes condensation to yield the final product, bis(triethyltin)oxide, and water.

The overall reaction can be summarized as follows:

Step 1: Hydrolysis (C₂H₅)₃SnCl + NaOH → (C₂H₅)₃SnOH + NaCl

Step 2: Condensation 2 (C₂H₅)₃SnOH → [(C₂H₅)₃Sn]₂O + H₂O

Overall Reaction: 2 (C₂H₅)₃SnCl + 2 NaOH → [(C₂H₅)₃Sn]₂O + 2 NaCl + H₂O

The use of a biphasic solvent system, typically an organic solvent like diethyl ether and an aqueous solution of sodium hydroxide, is a critical aspect of this synthesis. Triethyltin chloride and the resulting bis(triethyltin)oxide are soluble in the organic phase, while the sodium hydroxide and the sodium chloride byproduct are confined to the aqueous phase. This facilitates a clean reaction and simplifies the subsequent purification process.

Figure 1: A schematic representation of the hydrolysis of triethyltin chloride to form bis(triethyltin)oxide.

Detailed Experimental Protocol

3.1. Safety Precautions

Organotin compounds are highly toxic and should be handled with extreme caution.[1] All manipulations must be carried out in a certified fume hood. Personal protective equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty nitrile gloves, is mandatory. In case of skin contact, immediately wash the affected area with soap and water for at least 15 minutes. Contaminated clothing should be removed and laundered separately.

3.2. Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity
Triethyltin Chloride	(C₂H₅)₃SnCl	241.34	24.13 g (0.1 mol)	≥98%
Sodium Hydroxide	NaOH	40.00	4.4 g (0.11 mol)	≥97%
Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	Anhydrous
Deionized Water	H₂O	18.02	150 mL	---
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	---

3.3. Equipment

• 500 mL three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• 250 mL dropping funnel

• Heating mantle

• 500 mL separatory funnel

• Rotary evaporator

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

3.4. Step-by-Step Procedure

• Reaction Setup: In a fume hood, assemble the three-necked flask with a magnetic stirrer, reflux condenser, and a dropping funnel.

• Preparation of Reactants:

  • Dissolve 24.13 g (0.1 mol) of triethyltin chloride in 100 mL of anhydrous diethyl ether in the three-necked flask.

  • In a separate beaker, carefully prepare a solution of 4.4 g (0.11 mol) of sodium hydroxide in 100 mL of deionized water. Allow the solution to cool to room temperature.

• Reaction:

  • Begin vigorous stirring of the triethyltin chloride solution.

  • Slowly add the sodium hydroxide solution from the dropping funnel to the stirred solution over 30 minutes.

  • After the addition is complete, gently heat the reaction mixture to reflux (approximately 35 °C for diethyl ether) for 2 hours.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a 500 mL separatory funnel.

  • Separate the organic layer (top layer).

  • Wash the organic layer with two 50 mL portions of deionized water.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Product Recovery:

  • Filter the dried organic solution to remove the magnesium sulfate.

  • Remove the diethyl ether using a rotary evaporator to obtain bis(triethyltin)oxide as a colorless to pale yellow oil.

Characterization of Bis(triethyltin)oxide

Thorough characterization is essential to confirm the identity and purity of the synthesized product.

4.1. Spectroscopic Analysis

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a triplet and a quartet corresponding to the methyl and methylene protons of the ethyl groups, respectively. The integration of these signals should be in a 3:2 ratio.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum should exhibit two distinct signals for the methyl and methylene carbons of the ethyl groups.

• Infrared (IR) Spectroscopy: A key diagnostic peak in the IR spectrum is the strong absorption band corresponding to the Sn-O-Sn asymmetric stretching vibration, which is typically observed in the range of 750-780 cm⁻¹.[2][3]

4.2. Physical Properties

The identity of the product can be further supported by comparing its physical properties with literature values.

Property	Value
Molecular Formula	C₁₂H₃₀OSn₂
Molar Mass	427.79 g/mol
Appearance	Colorless to pale yellow oil
Boiling Point	125 °C at 4 mmHg
Density	1.377 g/cm³

Trustworthiness and Self-Validation

The reliability of this protocol is ensured by several key factors:

• Stoichiometric Control: The use of a slight excess of sodium hydroxide drives the hydrolysis reaction to completion.

• Phase Separation: The biphasic reaction medium provides a self-separating system, simplifying purification and minimizing cross-contamination.

• Spectroscopic Verification: The combination of NMR and IR spectroscopy provides unambiguous structural confirmation of the final product.

By adhering to this detailed protocol and employing the specified characterization methods, researchers can confidently synthesize and validate bis(triethyltin)oxide for their scientific endeavors.

References

• PrepChem. (2023). Synthesis of bis(tri-n-butyltin) oxide. Retrieved from [Link]

• Lichtscheidl, A. G., Janicke, M. T., Scott, B. L., Nelson, A. T., & Kiplinger, J. L. (2015). Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds. Dalton Transactions, 44(37), 16335–16347. [Link]

• Universiti Kebangsaan Malaysia. (n.d.). Synthesis and characterization of tributyltin(iv) complexes derived from pyridine monocarboxylic acids. Retrieved from [Link]

• AIRCC. (2022). STRUCTURAL AND FTIR STUDIES OF PURE AND ZINC DOPED SNO2 NANOPARTICLES. Retrieved from [Link]

• Synthesis of tin oxide nanoparticles in order to study its properties. (2021). Retrieved from [Link]

• Lichtscheidl, A. G., Janicke, M. T., Scott, B. L., Nelson, A. T., & Kiplinger, J. L. (2015). Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds. OSTI.GOV. [Link]

• ResearchGate. (n.d.). FTIR spectra of SnO 2 :F film on Si substrates indicating different Sn-O bonds. Retrieved from [Link]

• Elliott, J. R. (1958). Process for the preparation of high purity alkyltin compounds. U.S. Patent No. 2,862,944. Washington, DC: U.S. Patent and Trademark Office.

• ResearchGate. (n.d.). FTIR spectra of SnO 2 nanoparticles. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of the tin oxide SnO at 300 °C. Retrieved from [Link]

• PubChem. (n.d.). Bis(tributyltin) oxide. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of SnO nanoparticles. 3456 cm −1 and 1618 cm. Retrieved from [Link]

• Ataman Kimya. (n.d.). TRIBUTYLTIN OXIDE. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000925). Retrieved from [Link]

• Organic Syntheses. (n.d.). Allyltributyltin. Retrieved from [Link]

• Zhu, J., Mo, J., Shi, G., & Liu, Y. (2023). Hydrolysis and condensation of monobutyltin chloride: reaction process analysis with DFT. RSC Advances, 13(45), 30718–30725. [Link]

• Google Patents. (n.d.). Preparation method for high-purity dibutyltin oxide.

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Application Notes &amp; Protocols: Bis(triethyltin)oxide as a Chemical Intermediate for Organotin Polymers

Abstract: This technical guide is designed for researchers, scientists, and drug development professionals, offering a detailed exploration of bis(triethyltin)oxide's role as a pivotal chemical intermediate in the synthesis of organotin polymers. These notes provide comprehensive insights into the synthesis, characterization, and potential applications of these materials, emphasizing field-proven methodologies and robust, self-validating protocols.

Introduction: The Strategic Importance of Bis(triethyltin)oxide in Polymer Chemistry

Organotin polymers are a specialized class of materials with a broad spectrum of applications, including their use as catalysts, heat stabilizers in polyvinyl chloride (PVC), and biocides.[1] The incorporation of tin into the polymer structure imparts unique biological and physicochemical properties.[2][3] Bis(triethyltin)oxide, a hexaalkyldistannoxane, is a highly effective precursor for synthesizing these advanced materials. Its reactivity is centered on the Sn-O-Sn bond, which can be readily cleaved by various reagents, allowing for the controlled introduction of triethyltin moieties into polymeric structures.[4] This guide will delve into the fundamental chemistry of bis(triethyltin)oxide and furnish detailed protocols for its application in synthesizing organotin polymers.

Physicochemical Properties of Bis(triethyltin)oxide

A comprehensive understanding of the physicochemical properties of bis(triethyltin)oxide is crucial for its safe handling and effective use in research and development.

Property	Value	Source
Chemical Formula	C24H54OSn2	[5]
Molecular Weight	596.1 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[7]
Boiling Point	180 °C at 2 mmHg	[7][8]
Melting Point	-45 °C	[5][7]
Density	1.17 g/mL at 25 °C	[5][8][9]
Solubility	Poorly soluble in water, soluble in organic solvents	[5][7]
CAS Number	56-35-9	[5][8]

Synthesis of Organotin Polymers via Bis(triethyltin)oxide: Mechanisms and Protocols

The utility of bis(triethyltin)oxide in polymer synthesis stems from its reaction with functional groups like hydroxyls on polymer backbones. This reaction involves the cleavage of the stannoxane bond, leading to the formation of a new Sn-O-polymer linkage.

3.1. General Reaction Mechanism

The reaction between bis(triethyltin)oxide and a diol-containing monomer or polymer can be generalized as follows:

(Et3Sn)2O + HO-R-OH → Et3Sn-O-R-O-SnEt3 + H2O

This condensation reaction is typically performed in a suitable organic solvent, and the removal of water can drive the reaction to completion.

Diagram 1: General Reaction Workflow

Caption: General workflow for the synthesis of organotin polymers.

3.2. Protocol: Synthesis of an Organotin Polyether

This protocol provides a general method for synthesizing an organotin polyether, which can be adapted for various diols.

Materials:

• Bis(triethyltin)oxide (96% or higher)

• A suitable diol (e.g., 1,4-butanediol)

• Toluene (anhydrous)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: Assemble a Dean-Stark apparatus with a round-bottom flask and a reflux condenser.

• Reagent Addition: Charge the round-bottom flask with the diol and anhydrous toluene. Stir the mixture until the diol is dissolved.

• Addition of Bis(triethyltin)oxide: Slowly add a stoichiometric amount of bis(triethyltin)oxide to the reaction mixture under continuous stirring.

• Azeotropic Distillation: Heat the mixture to reflux. Collect the water-toluene azeotrope in the Dean-Stark trap to drive the reaction to completion.

• Polymer Isolation: Once the reaction is complete (indicated by the cessation of water collection), cool the mixture. The polymer may precipitate upon cooling or can be isolated by removing the solvent under reduced pressure.

• Purification: Wash the isolated polymer with a suitable non-solvent to remove any unreacted starting materials.

• Drying: Dry the purified polymer under vacuum to a constant weight.

Expertise & Experience: The choice of diol will significantly influence the properties of the final polymer. The reaction progress can be monitored by techniques such as FTIR by observing the disappearance of the O-H stretch of the diol.

Characterization of Organotin Polymers

Thorough characterization is essential to confirm the structure and properties of the synthesized organotin polymers.[10][11]

4.1. Spectroscopic Techniques

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to confirm the formation of the Sn-O bond and the consumption of the hydroxyl groups from the starting diol.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹⁹Sn NMR spectroscopy provide detailed information about the polymer structure, including the confirmation of the triethyltin groups and their connectivity within the polymer chain.[10][11]

4.2. Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is employed to assess the thermal stability of the organotin polymer.

• Differential Scanning Calorimetry (DSC): DSC helps in determining thermal transitions such as the glass transition temperature (Tg) or melting point (Tm) of the polymer.

Diagram 2: Characterization Workflow

Caption: Workflow for the characterization of organotin polymers.

Safety and Handling Considerations

Bis(triethyltin)oxide and other organotin compounds are toxic and should be handled with appropriate safety precautions.[12][13][14] Always work in a well-ventilated fume hood and wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12][13][14] In case of skin contact, immediately wash the affected area with soap and water.[12] Contaminated clothing should be removed and laundered before reuse. All waste containing organotin compounds must be disposed of according to institutional and local regulations.[12][14]

Conclusion

Bis(triethyltin)oxide serves as a valuable intermediate for the synthesis of a diverse range of organotin polymers. The protocols and characterization methods detailed in these application notes offer a solid framework for scientists to innovate in this field. A deep understanding of the underlying chemistry and strict adherence to safety protocols are essential for successful and safe research.

References

• AFIRM Group. Organotin Compounds. (2021).
• MDPI.
• CAMEO Chemicals - NOAA. BIS(TRIBUTYLTIN) OXIDE.
• Significance and symbolism. Organotin polymers: Significance and symbolism. (2024).
• MDPI.
• Taylor & Francis Online. Recent Advances in Organotin Polymers.
• Synthesis and Applications of Organotin (IV) Compounds: Mini Review. (2023).
• University of Babylon Private CDN.
• Fisher Scientific. SAFETY DATA SHEET - Bis(tri-n-butyltin) oxide, stabilized. (2009).
• ResearchG
• Loba Chemie. TRIBUTYLTIN OXIDE FOR SYNTHESIS MSDS CAS No. (2015).
• SAFETY D
• Semantic Scholar.
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• Otto Chemie Pvt. Ltd. Bis(tributyltin) oxide 56-35-9 India.
• Sigma-Aldrich. Bis(tributyltin) oxide 96 56-35-9.
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• ResearchGate. Tin(IV) Oxide Coatings from Hybrid Organotin/Polymer Nanoparticles. (2025).
• PubChem. Bis(tributyltin) oxide | C24H54OSn2 | CID 16682746.
• Semantic Scholar.

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Technical Notes & Optimization

Technical Support Center: Purification of Bis(triethyltin)oxide

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Welcome to the technical support center for organometallic purification. This guide is designed for researchers, scientists, and drug development professionals who work with bis(triethyltin)oxide, a versatile but challenging organotin reagent. Given its sensitivity and the common impurities encountered, achieving high purity is critical for reproducible downstream applications.

This document moves beyond simple protocols to explain the fundamental principles behind the purification challenges. By understanding the "why," you can better troubleshoot and adapt procedures to your specific experimental context.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the handling and properties of bis(triethyltin)oxide.

Q1: What are the primary impurities found in crude bis(triethyltin)oxide?

A1: The most common impurity is triethyltin hydroxide ((C₂H₅)₃SnOH), which forms readily upon exposure of bis(triethyltin)oxide to water. The central Sn-O-Sn ether linkage is susceptible to hydrolysis. Other potential impurities include unreacted starting materials from its synthesis or residual solvents. For instance, if synthesized from triethyltin chloride, residual halide species could be present.[1]

Q2: What is the best analytical method to assess the purity of my sample?

A2: A multi-technique approach is recommended.

• Gas Chromatography (GC): Due to its high resolution, GC is a preferred technique for separating volatile organotin compounds.[2] It can effectively separate bis(triethyltin)oxide from common impurities. For enhanced sensitivity and confirmation, GC coupled with Mass Spectrometry (GC-MS) is ideal, as the tin isotope pattern provides unambiguous identification.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹⁹Sn NMR are invaluable. ¹H NMR will clearly show the ethyl group signals, and integration can reveal the presence of impurities. ¹¹⁹Sn NMR is particularly powerful for identifying different tin species in the mixture.

• Karl Fischer Titration: This is essential for quantifying water content, which is a critical parameter that dictates the stability and purity of the final product. High water content indicates a risk of hydrolysis.

Q3: What are the key physical properties I should know for purification?

A3: Knowing the boiling point under vacuum is crucial for distillation. While the boiling point at atmospheric pressure is high, vacuum distillation is necessary to prevent thermal decomposition.

Property	Value	Source
Boiling Point	125°C @ 4 mmHg	[4]
Density	1.377 g/cm³	[4]
Refractive Index	1.5008	[4]
Appearance	Colorless to pale yellow liquid	[5][6]
Solubility	Insoluble in water; soluble in organic solvents	[7][8]

Q4: What are the most critical safety precautions when handling bis(triethyltin)oxide?

A4: Organotin compounds are highly toxic.[9] Always handle bis(triethyltin)oxide in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (inspect before use), a lab coat, and safety glasses with a face shield.[10] Avoid inhalation of vapors and any skin contact.[5][10] All waste materials should be collected and disposed of as hazardous waste according to institutional guidelines.[10]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification process.

Problem 1: My distilled product is cloudy or develops a white precipitate upon standing.

• Likely Cause: Hydrolysis. The cloudiness or precipitate is almost certainly triethyltin hydroxide, formed by the reaction of your product with water.

• Underlying Science: The Sn-O-Sn bond in bis(triethyltin)oxide is hydrolytically unstable. Even trace amounts of moisture in your glassware, solvents, or the crude material itself can lead to the formation of the less soluble triethyltin hydroxide.

• Solutions:

  • Rigorous Drying of Crude Material: Before distillation, ensure the crude product is scrupulously dry. This can be achieved by azeotropic distillation. Add a solvent like toluene to the crude material and remove the solvent-water azeotrope under reduced pressure using a rotary evaporator.[11] This is often repeated three times to ensure complete water removal.[11]

  • Inert Atmosphere Technique: The entire distillation setup must be assembled hot after oven-drying all glassware to remove adsorbed water. The system should be purged with an inert gas (Nitrogen or Argon) and maintained under a positive pressure throughout the distillation.

  • Check for Leaks: Ensure all joints in your distillation apparatus are perfectly sealed. Use high-quality vacuum grease and check for leaks before heating.

Problem 2: My distillation yield is very low, and I observe darkening or charring in the distillation flask.

• Likely Cause: Thermal Decomposition. Although vacuum distillation lowers the boiling point, prolonged heating or excessive temperatures can still cause the compound to decompose. Organotin compounds can be thermally sensitive.[7]

• Underlying Science: At elevated temperatures, the ethyl-tin bonds can begin to cleave, leading to a cascade of decomposition reactions that produce non-volatile, dark-colored residues and gaseous byproducts.

• Solutions:

  • Use High Vacuum: Employ a good vacuum pump to achieve the lowest possible pressure. This will significantly lower the required distillation temperature, minimizing the risk of decomposition. A pressure of <1 mmHg is ideal.

  • Short-Path Distillation: For small quantities or highly sensitive materials, a Kugelrohr or short-path distillation apparatus is recommended.[12] This minimizes the residence time of the compound at high temperatures.

  • Controlled Heating: Use a well-controlled heating mantle with a stirrer and monitor the pot temperature closely. Avoid aggressive heating. The goal is a slow, steady distillation.

Problem 3: My NMR/GC analysis shows persistent impurities even after careful fractional distillation.

• Likely Cause: Co-distillation of impurities with similar boiling points.

• Underlying Science: If an impurity has a boiling point very close to that of bis(triethyltin)oxide under the distillation conditions, simple or even fractional distillation may not be sufficient to achieve separation.

• Solutions:

  • Improve Fractionating Column Efficiency: Use a longer, insulated Vigreux column or a packed column (e.g., with Raschig rings) to increase the number of theoretical plates and improve separation.

  • Chemical Treatment Pre-Distillation: If the impurity is triethyltin hydroxide, it can sometimes be converted to a less volatile species. However, this adds complexity and potential new impurities. A more reliable approach is to ensure the complete absence of water before distillation, as this prevents the formation of the hydroxide in the first place.

  • Alternative Purification: If distillation fails, consider other methods. While challenging for this compound, high-vacuum sublimation or preparative chromatography on a deactivated stationary phase could be explored, though these are non-trivial for an air-sensitive liquid.

Section 3: Recommended Purification Protocols & Workflows

Protocol A: Azeotropic Drying & Fractional Vacuum Distillation

This is the most common and effective method for purifying bis(triethyltin)oxide.

Step-by-Step Methodology:

• Pre-Drying: Place the crude bis(triethyltin)oxide in a round-bottom flask. Add anhydrous toluene (approx. 2-3 times the volume of the crude material).

• Azeotropic Removal of Water: Concentrate the mixture on a rotary evaporator. The toluene-water azeotrope will be removed, effectively drying the material. Repeat this process two more times with fresh anhydrous toluene to ensure all water is removed.[11]

• Apparatus Assembly: Assemble a fractional distillation apparatus using glassware that has been oven-dried at >120°C for at least 4 hours and cooled under a stream of dry nitrogen or argon.

• Vacuum & Inert Gas: Transfer the dried, crude oil to the distillation flask via cannula under an inert atmosphere. Attach the flask to the distillation apparatus. Evacuate the system slowly with a high-vacuum pump, then backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.

• Distillation: Begin heating the distillation pot gently with stirring. Maintain a vacuum of <4 mmHg.

• Fraction Collection: Collect any low-boiling forerun in a separate receiving flask. Once the temperature stabilizes at the expected boiling point (e.g., ~125°C at 4 mmHg), switch to a clean, pre-weighed receiving flask.

• Storage: Once the distillation is complete, the purified product should be stored in a sealed container under an inert atmosphere (e.g., in a glovebox or a Schlenk flask) to prevent re-exposure to moisture.

Visual Workflow for Troubleshooting Purification

The following diagram outlines a decision-making process for addressing common purification issues.

Caption: Troubleshooting decision tree for bis(triethyltin)oxide purification.

References

• Toxicological Profile for Tin and Tin Compounds. (n.d.). In Agency for Toxic Substances and Disease Registry (ATSDR). National Center for Biotechnology Information. Retrieved from [Link]

• Organotins Analysis. (n.d.). Eurofins Australia. Retrieved from [Link]

• Development of a method for the sampling and analysis of organotin compounds. (n.d.). CDC Stacks. Retrieved from [Link]

• Speciation of Underivatized Organotin Compounds in Sediments by Gas Chromatography-triple Quadrupole Mass Spectrometry. (2024). Regular Article. Retrieved from [Link]

• Analysis of organotin compounds. (n.d.). ALS global. Retrieved from [Link]

• Workup: Drying Methods. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9). (1991). National Toxicology Program (NTP). Retrieved from [Link]

• US12378265B2 - Process for preparing organotin compounds. (n.d.). Google Patents.

• allyltributyltin. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Synthesis of bis(tri-n-butyltin) oxide. (n.d.). PrepChem.com. Retrieved from [Link]

• Bis(tributyltin) Oxide MSDS.pdf. (n.d.). Retrieved from [Link]

• Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. (n.d.). Retrieved from [https://www.chem.ucla.edu/~bacher/General/ dược/Drying Solvents.pdf]([Link] dược/Drying Solvents.pdf)

• palladium-catalyzed coupling of acid chlorides with organotin reagents. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• US3298109A - Azeotropic drying process. (n.d.). Google Patents.

• SAFETY DATA SHEET. (2025). Retrieved from [Link]

• Azeotropic distillation. (n.d.). In Wikipedia. Retrieved from [Link]

• Drying solvents. (2023). In Sciencemadness Wiki. Retrieved from [Link]

• Bis(tributyltin) oxide | C24H54OSn2 | CID 16682746. (n.d.). PubChem. Retrieved from [Link]

• TRIBUTYLTIN OXIDE. (n.d.). Ataman Kimya. Retrieved from [Link]

• Determination of bis(tributyltin) oxide by GC--MS with on-line hydride derivatization: application to drug substance analysis. (n.d.). PubMed. Retrieved from [Link]

• Analysis of Bis(tributyltin) Oxide in Industrial Products by Mass Spectrometry with Direct Sample Injection. (2025). ResearchGate. Retrieved from [Link]

• CAS No : 56-35-9 | Product Name : Bis(tributyltin) Oxide (BSC). (n.d.). Pharmaffiliates. Retrieved from [Link]

• Tributyltin oxide. (n.d.). In Wikipedia. Retrieved from [Link]

• bis(tributyl tin) oxide, 56-35-9. (n.d.). The Good Scents Company. Retrieved from [Link]

• Bis(tributyltin) oxide toxicology. (n.d.). PubMed. Retrieved from [Link]

• Bis(tributyltin) oxide. (n.d.). Ottokemi. Retrieved from [Link]

Sources

• 1. Buy bis(triethyltin)oxide | 1112-63-6 [smolecule.com]
• 2. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Determination of bis(tributyltin) oxide by GC--MS with on-line hydride derivatization: application to drug substance analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BIS(TRIETHYLTIN)OXIDE | 1112-63-6 [amp.chemicalbook.com]
• 5. BIS(TRIBUTYLTIN) OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. Bis(tributyltin) oxide | C24H54OSn2 | CID 16682746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Tributyltin oxide, Tri Butyl Tin Oxide TBTO Manufacturers, with SDS [mubychem.com]
• 8. Tributyltin oxide - Wikipedia [en.wikipedia.org]
• 9. Bis(tributyltin) oxide toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. Workup [chem.rochester.edu]
• 12. US12378265B2 - Process for preparing organotin compounds - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for Bis(triethyltin)oxide Catalysis

Welcome to the technical support center for bis(triethyltin)oxide catalysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Given the potent catalytic activity and significant toxicity of organotin compounds, this resource emphasizes both reaction optimization and safe handling practices.

Section 1: Critical Safety Protocols & Handling

Before any experimentation, a thorough understanding and strict adherence to safety protocols are paramount. Organotin compounds, including bis(triethyltin)oxide, are highly toxic and can be absorbed through the skin, inhalation, or ingestion. The toxicity generally follows the order: triorganotins > diorganotins > monoorganotins.[1]

Frequently Asked Safety Questions (FAQs):

• Q1: What are the primary hazards associated with bis(triethyltin)oxide?

  • A1: Bis(triethyltin)oxide is a potent toxin. Acute exposure can cause severe skin and eye irritation, while chronic exposure may lead to neurological and immune system damage.[2][3] It is crucial to handle this compound with extreme caution in a well-ventilated fume hood at all times.

• Q2: What personal protective equipment (PPE) is mandatory?

  • A2: Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene are generally suitable, but consult your institution's safety guidelines), and chemical safety goggles or a face shield.[4] Work should be conducted exclusively within a certified chemical fume hood.

• Q3: How should I handle spills?

  • A3: For small spills, use an absorbent material to soak up the liquid. The contaminated material should be placed in a sealed, clearly labeled container for hazardous waste disposal. The spill area should then be decontaminated. For larger spills, evacuate the area and follow your institution's emergency procedures.[4]

• Q4: What is the proper disposal procedure for bis(triethyltin)oxide and related waste?

  • A4: All waste containing organotin compounds must be disposed of as hazardous waste according to your institution's and local regulations. This includes reaction mixtures, contaminated solvents, and disposable labware.

Section 2: Understanding the Catalytic Mechanism

Bis(triethyltin)oxide, like other organotin compounds, primarily functions as a Lewis acid catalyst in reactions such as esterifications, transesterifications, and polyurethane formation.[5][6] The tin atom can coordinate with electronegative atoms (typically oxygen), activating the substrate towards nucleophilic attack.

The general mechanism for an esterification reaction can be visualized as follows:

Caption: Lewis Acid Catalysis in Esterification.

Section 3: Optimizing Reaction Conditions

While specific, optimized protocols for bis(triethyltin)oxide are not widely published, extensive data exists for the closely related bis(tributyltin)oxide (TBTO) and dibutyltin oxide (DBTO). These can serve as excellent starting points for optimization. The slightly lower steric bulk of the ethyl groups in bis(triethyltin)oxide compared to the butyl groups in TBTO may influence reaction rates and substrate compatibility.[5]

General Parameters for Esterification & Transesterification:

Parameter	Recommended Range	Rationale & Key Considerations
Catalyst Loading	0.1 - 2.0 mol%	Higher loadings can increase reaction rates but also lead to higher levels of tin contamination in the product. Start with a lower concentration and increase if necessary.
Temperature	150°C - 270°C	Higher temperatures generally accelerate the reaction but can also promote side reactions or product degradation. The optimal temperature is substrate-dependent.[1]
Solvent	Toluene, Xylene, or solvent-free	Aprotic solvents are preferred to avoid interference with the reaction. High-boiling point solvents are suitable for reactions requiring elevated temperatures. Many polyester syntheses are run neat (solvent-free).
Atmosphere	Inert (Nitrogen or Argon)	While not always strictly necessary, an inert atmosphere is good practice to prevent oxidation of substrates and potential hydrolysis of the catalyst by atmospheric moisture.

Experimental Protocol: General Procedure for Polyester Synthesis (adapted from DBTO catalysis)

This protocol is a starting point and should be optimized for your specific substrates.

• Reactor Setup: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser, add your diacid/diester and diol monomers.

• Catalyst Addition: Under a positive flow of nitrogen, add bis(triethyltin)oxide (e.g., 0.5 mol% relative to the diacid/diester).

• Esterification/Transesterification Stage: Heat the reaction mixture to 180-220°C with stirring. The removal of water or methanol via distillation will drive the reaction to completion. Monitor the reaction progress by measuring the amount of distillate. This stage typically takes 2-4 hours.

• Polycondensation Stage: Once the initial esterification/transesterification is complete, gradually apply a vacuum (e.g., down to <1 mbar) and increase the temperature to 220-260°C. This stage removes the diol byproduct and increases the polymer's molecular weight. This can take an additional 2-4 hours.

• Reaction Quench: Once the desired viscosity is reached, cool the reaction mixture to room temperature under nitrogen. The resulting polyester can then be purified.

Section 4: Troubleshooting Guide

Sources

• 1. US5166310A - Preparation of polyesters with tin catalyst - Google Patents [patents.google.com]
• 2. Non-Isocyanate Synthesis of Aliphatic Polyurethane by BiCl3-Catalyzed Transurethanization Polycondensation [mdpi.com]
• 3. BIS(TRIBUTYLTIN) OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. US4788170A - Method for preparing tin complex curing catalyst - Google Patents [patents.google.com]
• 5. Buy bis(triethyltin)oxide | 1112-63-6 [smolecule.com]
• 6. researchgate.net [researchgate.net]

Navigating the Nuances of Bis(triethyltin)oxide: A Technical Guide to Overcoming Insolubility in Reaction Media

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting for a common yet vexing issue encountered in the laboratory: the insolubility of bis(triethyltin)oxide in reaction media. As a versatile reagent and catalyst, ensuring its complete dissolution is paramount for reaction success. This document will delve into the causative factors behind its precipitation and provide actionable, field-proven protocols to maintain a homogeneous reaction environment.

Frequently Asked Questions (FAQs)

Q1: I've added bis(triethyltin)oxide to my reaction, and it has formed a precipitate. What is the likely cause?

The most common culprit is unintentional hydrolysis. Bis(triethyltin)oxide is highly susceptible to reaction with water, which can be introduced through wet solvents, reagents, or exposure to atmospheric moisture. This hydrolysis leads to the formation of triethyltin hydroxide, which can then exist in equilibrium with the oxide. Depending on the reaction solvent, triethyltin hydroxide may have significantly lower solubility than the parent oxide, causing it to precipitate out of the solution.

Q2: How can I prevent the hydrolysis of bis(triethyltin)oxide?

Strict anhydrous conditions are critical. This includes using freshly distilled and dried solvents, inerting the reaction vessel with a dry, inert gas (e.g., argon or nitrogen), and ensuring all glassware is thoroughly dried. Handling bis(triethyltin)oxide in a glovebox or under a positive pressure of inert gas is highly recommended.

Q3: Are there any solvents in which bis(triethyltin)oxide is known to be poorly soluble?

While generally soluble in many common organic solvents, its solubility can be limited in highly polar or very nonpolar solvents, especially at lower temperatures. It is always advisable to perform a small-scale solubility test with your specific reaction solvent before proceeding with the full-scale reaction.

Q4: Can other reagents in my reaction cause bis(triethyltin)oxide to precipitate?

Yes. Strong protic acids can react with bis(triethyltin)oxide to form triethyltin salts (e.g., chlorides, acetates). The solubility of these salts in the reaction medium can vary significantly. Similarly, strong Lewis acids may coordinate to the oxygen atom, altering the molecule's polarity and potentially reducing its solubility.

Understanding the Chemistry of Insolubility

The solubility of bis(triethyltin)oxide is intrinsically linked to its chemical stability. The primary pathway to insolubility is through hydrolysis, a reaction that cleaves the Sn-O-Sn bond.

Hydrolysis Mechanism:

Caption: Hydrolysis of bis(triethyltin)oxide to triethyltin hydroxide.

This seemingly simple reaction is often the root cause of unexpected precipitation. The resulting triethyltin hydroxide can have a different solubility profile than the starting material, leading to its separation from the reaction medium.

Troubleshooting Guide: A Step-by-Step Approach

When faced with an insoluble tin species, a systematic approach is necessary to diagnose and resolve the issue.

Step 1: Identify the Nature of the Precipitate

Before attempting to redissolve the precipitate, it is crucial to ascertain its likely identity.

• White, flocculent precipitate: Often indicative of triethyltin hydroxide formed via hydrolysis.

• Crystalline solid: May suggest the formation of a triethyltin salt from a reaction with an acidic component in the mixture.

Step 2: The Diagnostic Workflow

The following workflow can help you pinpoint the cause of insolubility and guide you to the appropriate solution.

Caption: Decision workflow for troubleshooting bis(triethyltin)oxide insolubility.

Experimental Protocols for Remediation

Protocol 1: In-Situ Removal of Insoluble Triethyltin Byproducts via Fluoride Wash

This protocol is particularly effective for removing triethyltin species that have precipitated or for quenching the reaction and removing soluble tin byproducts. The principle lies in the formation of highly insoluble triethyltin fluoride.

Materials:

• Saturated aqueous solution of potassium fluoride (KF)

• Anhydrous sodium sulfate or magnesium sulfate

• Organic solvent used in the reaction (e.g., ethyl acetate, dichloromethane)

• Celite® (diatomaceous earth)

Procedure:

• Cool the reaction mixture to room temperature.

• Dilute the reaction mixture with an equal volume of an appropriate organic solvent (e.g., ethyl acetate).

• Transfer the mixture to a separatory funnel.

• Add a saturated aqueous solution of KF (equal volume to the organic layer).

• Shake the separatory funnel vigorously for 1-2 minutes. A white precipitate of triethyltin fluoride should form.[1][2]

• If a thick emulsion or a large amount of precipitate forms at the interface, filter the entire mixture through a pad of Celite®.[3]

• Collect the organic filtrate and return it to the separatory funnel.

• Wash the organic layer with brine (saturated aqueous NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product, now free of tin impurities.

Protocol 2: Pre-treatment of Reaction Media and Reagents

Prevention is always the best strategy. Ensuring all components of your reaction are scrupulously dry will significantly reduce the risk of insolubility.

Materials:

• Appropriate drying agent for your solvent (e.g., sodium/benzophenone for THF, calcium hydride for dichloromethane)

• Inert gas supply (argon or nitrogen)

• Heat gun or oven

Procedure:

• Solvent Drying: Reflux the reaction solvent over an appropriate drying agent and distill under an inert atmosphere immediately before use.

• Glassware Preparation: Dry all glassware in an oven at >120 °C for several hours and allow to cool in a desiccator or under a stream of inert gas.

• Inert Atmosphere: Assemble the reaction apparatus while hot and purge with a steady stream of inert gas. Maintain a positive pressure of inert gas throughout the experiment.

• Reagent Handling: Add bis(triethyltin)oxide and any other moisture-sensitive reagents via syringe or cannula under a positive pressure of inert gas.

Data Presentation: Solubility and Compatibility

Solvent Class	Examples	Solubility of Bis(triethyltin)oxide	Potential Issues
Ethers	Tetrahydrofuran (THF), Diethyl ether	Generally Good	Peroxide formation in aged ethers can be problematic.
Chlorinated	Dichloromethane (DCM), Chloroform	Generally Good	Ensure solvent is free of acidic impurities.
Aromatic	Toluene, Benzene	Generally Good
Polar Aprotic	N,N-Dimethylformamide (DMF), Acetonitrile	Moderate to Good	These solvents can be hygroscopic; ensure they are rigorously dried.
Alcohols	Methanol, Ethanol	Soluble, but reactive	Protic nature will lead to the formation of triethyltin alkoxides.
Water	Very Poorly Soluble	Leads to hydrolysis and formation of triethyltin hydroxide.[4]

Reagent Compatibility:

Reagent Class	Compatibility	Potential Insoluble Products
Protic Acids (e.g., HCl, Acetic Acid)	Reactive	Triethyltin salts (e.g., Et3SnCl, Et3SnOAc)
Lewis Acids (e.g., AlCl3, TiCl4)	Reactive	Coordination complexes with altered solubility
Strong Bases (e.g., BuLi, NaH)	Generally Stable
Oxidizing Agents	Reactive	Various tin oxides and other degradation products
Reducing Agents (e.g., NaBH4, LiAlH4)	Generally Stable

Conclusion

The insolubility of bis(triethyltin)oxide in reaction media is a manageable challenge that primarily stems from its sensitivity to moisture. By understanding the underlying chemical principles of hydrolysis and potential side reactions, and by implementing rigorous anhydrous techniques and appropriate purification protocols, researchers can ensure the successful application of this valuable reagent. This guide provides a framework for troubleshooting, but as with all experimental science, careful observation and a methodical approach are the keys to success.

References

• LookChem. Cas 56-24-6,TRIMETHYLTIN HYDROXIDE. [Link]

• University of Rochester Department of Chemistry. Workup for Removing Tin Byproducts. [Link]

• Inchem. ICSC 1283 - TRIPHENYLTIN HYDROXIDE. [Link]

• PubChem. Triphenyltin hydroxide. [Link]

• Wikipedia. Tributyltin oxide. [Link]

• National Toxicology Program. Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9). [Link]

• Ataman Kimya. TRIBUTYLTIN OXIDE. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Tributyltin oxide - Wikipedia [en.wikipedia.org]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

Technical Support Center: Synthesis of Bis(triethyltin)oxide

Welcome to the technical support center for the synthesis of bis(triethyltin)oxide. This guide is designed for researchers, scientists, and professionals in drug development who are working with organotin compounds. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the challenges of synthesizing bis(triethyltin)oxide, ensuring high purity and yield.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of bis(triethyltin)oxide. Each problem is followed by a detailed explanation of the potential causes and step-by-step guidance on how to resolve the issue.

Issue 1: Low Yield of Bis(triethyltin)oxide

Question: I performed the synthesis of bis(triethyltin)oxide via the hydrolysis of triethyltin chloride, but my final yield is significantly lower than expected. What could be the reasons?

Answer:

A low yield of bis(triethyltin)oxide can stem from several factors, primarily related to the purity of your starting materials and the control of reaction conditions. Let's break down the potential causes and solutions:

• Cause 1: Impure Triethyltin Chloride Starting Material: The most common cause of low yield is the presence of impurities in your triethyltin chloride. Commercial triethyltin chloride can contain tetraethyltin and diethyltin dichloride. Diethyltin dichloride, upon hydrolysis, will form insoluble polymeric diethyltin oxide, which is a common byproduct that reduces your yield of the desired soluble product.[1]

  • Solution:

    • Analyze Starting Material: Before starting the synthesis, analyze your triethyltin chloride by ¹H or ¹¹⁹Sn NMR spectroscopy to determine its purity.

    • Purification of Triethyltin Chloride: If significant impurities are detected, consider purifying the triethyltin chloride by fractional distillation under reduced pressure.

• Cause 2: Incomplete Hydrolysis: The conversion of triethyltin chloride to triethyltin hydroxide is a crucial step. If the hydrolysis is incomplete, unreacted triethyltin chloride will remain in the reaction mixture, leading to a lower overall yield of the final product.

  • Solution:

    • Ensure Stoichiometric Amount of Base: Use a slight excess of the base (e.g., sodium hydroxide or potassium hydroxide) to ensure complete hydrolysis.

    • Monitor Reaction Progress: Monitor the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the disappearance of the starting triethyltin chloride.

• Cause 3: Inefficient Dehydration of Triethyltin Hydroxide: Bis(triethyltin)oxide is formed by the dehydration of triethyltin hydroxide. This is an equilibrium process.[1] If water is not effectively removed, the equilibrium will not shift towards the product side, resulting in a mixture of the hydroxide and the oxide.

  • Solution:

    • Azeotropic Removal of Water: After the initial hydrolysis, if the reaction is performed in a suitable solvent like toluene, use a Dean-Stark apparatus to azeotropically remove the water formed during the reaction.

    • Drying Agents: Alternatively, after isolating the crude triethyltin hydroxide, dissolve it in a non-polar solvent and dry it over an anhydrous drying agent like magnesium sulfate or sodium sulfate before the final distillation to encourage the formation of the oxide.

Issue 2: Presence of an Insoluble White Precipitate in the Reaction Mixture

Question: During the hydrolysis of triethyltin chloride, I observed the formation of a significant amount of a white, insoluble precipitate. What is this precipitate and how can I avoid it?

Answer:

The formation of an insoluble white precipitate is a strong indicator of the presence of di- and mono-alkyltin impurities in your starting triethyltin chloride.

• Identity of the Precipitate: The white, insoluble solid is most likely polymeric dialkyltin oxide ((R₂SnO)n) and/or alkylstannonic acid (RSnOOH).[1][2] These are formed from the hydrolysis of dialkyltin dihalides (e.g., diethyltin dichloride) and monoalkyltin trihalides (e.g., ethyltin trichloride), respectively.[1][2]

• Why it Forms: Unlike trialkyltin hydroxides which are typically soluble in organic solvents and can be dehydrated to the corresponding oxides, the hydrolysis products of di- and mono-alkyltin halides are prone to forming stable, cross-linked polymeric structures that are insoluble in common organic solvents.

• Prevention and Mitigation:

  • High-Purity Starting Materials: The most effective way to prevent the formation of these precipitates is to start with high-purity triethyltin chloride. As mentioned in the previous section, analysis and purification of the starting material are crucial.

  • Filtration: If the precipitate has already formed, it must be removed by filtration before the work-up and purification of the desired bis(triethyltin)oxide. Ensure the precipitate is thoroughly washed with the reaction solvent to recover any trapped product.

  • Controlled Reaction Conditions: The formation of these byproducts can sometimes be exacerbated by localized high concentrations of the base or elevated temperatures. Ensure vigorous stirring and slow addition of the base during the hydrolysis step.

Issue 3: The Final Product is an Oil that Appears "Wet" or Contains Water

Question: After purification, my bis(triethyltin)oxide is a colorless oil, but it seems to contain residual water. How can I obtain a dry product?

Answer:

This is a common issue and is directly related to the equilibrium between triethyltin hydroxide and bis(triethyltin)oxide.

• Cause: The presence of water indicates that the dehydration of the intermediate, triethyltin hydroxide, is incomplete. The equilibrium 2 (C₂H₅)₃SnOH ⇌ [(C₂H₅)₃Sn]₂O + H₂O can lie to the left in the presence of water.[1]

• Solution:

  • Azeotropic Distillation: If not already done, dissolve the "wet" product in a solvent that forms an azeotrope with water (e.g., toluene or benzene) and reflux using a Dean-Stark apparatus to drive off the remaining water.

  • Vacuum Distillation: A final fractional distillation under reduced pressure is an effective way to separate the higher-boiling bis(triethyltin)oxide from any residual water and lower-boiling impurities.

  • Drying Over Molecular Sieves: For small-scale preparations, dissolving the product in a dry, inert solvent and allowing it to stand over activated molecular sieves (3Å or 4Å) can effectively remove trace amounts of water.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing bis(triethyltin)oxide?

A1: The most prevalent and generally reliable method is the alkaline hydrolysis of a triethyltin halide, typically triethyltin chloride ((C₂H₅)₃SnCl), followed by the dehydration of the resulting triethyltin hydroxide ((C₂H₅)₃SnOH).[1][3]

The overall reaction can be summarized as follows:

• Hydrolysis: (C₂H₅)₃SnCl + NaOH → (C₂H₅)₃SnOH + NaCl

• Dehydration: 2 (C₂H₅)₃SnOH → [(C₂H₅)₃Sn]₂O + H₂O

This two-step, one-pot synthesis is often preferred due to the availability of the starting materials and the straightforward nature of the reaction.

Q2: What are the critical reaction parameters to control for a successful synthesis?

A2: To ensure a high yield and purity of bis(triethyltin)oxide, the following parameters should be carefully controlled:

Parameter	Recommended Control	Rationale
Purity of (C₂H₅)₃SnCl	>98%	To prevent the formation of insoluble polymeric byproducts from di- and mono-ethyltin impurities.
Stoichiometry of Base	1.05 - 1.1 equivalents	A slight excess ensures complete hydrolysis of the starting halide.
Temperature	Room temperature for hydrolysis, then reflux for dehydration	Hydrolysis at room temperature minimizes side reactions. Refluxing is necessary for the azeotropic removal of water to drive the dehydration to completion.
Stirring	Vigorous and efficient stirring	Ensures proper mixing of the biphasic reaction mixture (organic and aqueous layers) and prevents localized high concentrations of reagents.
Water Removal	Use of a Dean-Stark trap or drying agents	Essential for shifting the equilibrium towards the formation of the oxide from the hydroxide intermediate.

Q3: How can I effectively purify the final bis(triethyltin)oxide product?

A3: Purification is typically achieved through fractional distillation under reduced pressure. This method is effective for separating the desired product from:

• Unreacted starting materials.

• Lower-boiling impurities.

• Higher-boiling polymeric tin compounds.

Step-by-Step Purification Protocol:

• After the reaction is complete, separate the organic layer and wash it with brine to remove most of the water and inorganic salts.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Perform a fractional vacuum distillation of the remaining crude oil. Collect the fraction corresponding to the boiling point of bis(triethyltin)oxide (approximately 180 °C at 2 mm Hg).[4]

Q4: What are the primary safety precautions I should take when working with bis(triethyltin)oxide and its precursors?

A4: Organotin compounds, particularly trialkyltin derivatives, are highly toxic and require strict safety protocols.

• Toxicity: Triethyltin compounds are potent neurotoxins.[5] They can be absorbed through the skin, and inhalation of vapors is also a significant route of exposure.[6]

• Handling:

  • Always handle these compounds in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene are often recommended, but check for specific compatibility), a lab coat, and safety goggles.

• Waste Disposal: All organotin waste must be disposed of as hazardous chemical waste according to your institution's guidelines. Do not pour organotin waste down the drain.

• Spills: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite or sand) and place it in a sealed container for hazardous waste disposal.[6]

Visualizing the Reaction Pathways

To better understand the synthesis and potential side reactions, the following diagrams illustrate the key chemical transformations.

Caption: Main synthesis pathway for bis(triethyltin)oxide.

Caption: Formation of common insoluble byproducts.

References

• Vertex AI Search. (n.d.). How is TRIMETHYLTIN HYDROXIDE synthesized and what are its applications? - FAQ.
• LookChem. (n.d.). Triethyltin hydroxide.
• ResearchGate. (n.d.). Triethylborane-Induced Hydrodehalogenation of Organic Halides by Tin Hydrides.
• BenchChem. (n.d.). Benchmarking the performance of Trimethyltin hydroxide in specific synthetic transformations.
• BenchChem. (n.d.). A Comparative Guide to Trimethyltin Hydroxide and Triphenyltin Hydroxide in Hydrolysis Reactions.
• ChemBK. (n.d.). TRIBUTYLTIN OXIDE.
• ResearchGate. (n.d.). A Mild and Selective Method for the Hydrolysis of Esters with Trimethyltin Hydroxide | Request PDF.
• National Toxicology Program (NTP). (1991). Nomination Background: bis(Tributyltin)oxide (CASRN: 56-35-9).
• Inchem.org. (1980). Tin and organotin compounds (EHC 15, 1980).
• Wikipedia. (n.d.). Organotin chemistry.
• Smolecule. (2023). Buy bis(triethyltin)oxide | 1112-63-6.
• Gelest, Inc. (n.d.). Introduction to organotin chemistry - and applications.
• ResearchGate. (n.d.). Investigations on organotin compounds. XXII: Hydrolysis products of alkyltin trichlorides.
• Google Patents. (n.d.). WO2022046736A1 - Methods to produce organotin compositions with convenient ligand providing reactants.
• Google Patents. (n.d.). TW202400617A - Process for preparing organotin compounds.
• Ataman Kimya. (n.d.). TRIBUTYLTIN OXIDE.
• CAMEO Chemicals - NOAA. (n.d.). BIS(TRIBUTYLTIN) OXIDE.
• PubMed. (n.d.). Toxic effects of bis (tributyltin) oxide on the synthesis and secretion of zymogen granules in the rat exocrine pancreas.
• M. E. Wood. (n.d.). Tin halides and organotin halides have been, for some time, key intermediates in the syn.
• Google Patents. (n.d.). US6376693B2 - Synthesis of organotin oxides.
• ResearchGate. (n.d.). Analysis of Bis(tributyltin) Oxide in Industrial Products by Mass Spectrometry with Direct Sample Injection.
• CDH Fine Chemical. (n.d.). Bis-Tributyl Tin Oxide CAS No 56-35-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Wikipedia. (n.d.). Tributyltin oxide.
• PubMed. (n.d.). Determination of bis(tributyltin) oxide by GC--MS with on-line hydride derivatization: application to drug substance analysis.
• UM Students' Repository. (n.d.). Chapter 1 Organotin Chemistry.
• NIH. (n.d.). The biochemistry of organo-tin compounds. Diethyltin dichloride and triethyltin sulphate - PMC.

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• 6. BIS(TRIBUTYLTIN) OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Navigating Emulsion Challenges in Bis(triethyltin)oxide Extractions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering emulsion formation during the liquid-liquid extraction of bis(triethyltin)oxide. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but a deeper understanding of the underlying chemical principles to empower you to troubleshoot effectively. This document is structured to anticipate your questions and provide clear, actionable solutions grounded in scientific evidence.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a thick, milky layer between my organic and aqueous phases during the workup of my bis(triethyltin)oxide synthesis. What is it and why is it forming?

A1: You are likely observing a stable emulsion. An emulsion is a mixture of two immiscible liquids, like your organic solvent and aqueous wash, where one liquid is dispersed as fine droplets within the other.[1] In the context of bis(triethyltin)oxide extraction, this is often caused by the presence of microscopic particles or surfactant-like molecules that stabilize the interface between the two liquid phases, preventing them from separating cleanly.

The primary culprit in the synthesis of bis(triethyltin)oxide is often the hydrolysis of the triethyltin halide precursor. A similar phenomenon is observed in the synthesis of the related compound, bis(tributyltin) oxide, where the reaction mixture splits into a turbid organic phase and an aqueous phase with an indistinct, emulsified interface.[2] This is attributed to the formation of finely divided di-n-butyltin oxide particles.[2] It is highly probable that trace amounts of di- and mono-ethyltin byproducts are forming and acting as potent emulsion stabilizers in your extraction.

Q2: Can vigorous shaking during extraction cause this emulsion?

A2: Absolutely. While thorough mixing is necessary for efficient extraction, vigorous shaking provides the energy to break down the liquid phases into very small droplets, increasing the surface area for emulsifying agents to act.[1] As a preventative measure, it is often better to gently swirl or invert the separatory funnel rather than shaking it aggressively.[1] This allows for sufficient interfacial contact for extraction to occur while minimizing the mechanical energy that promotes emulsion formation.

Q3: My sample matrix is complex. Could other components be contributing to the emulsion?

A3: Yes, if you are extracting bis(triethyltin)oxide from a complex matrix, such as a biological sample or a formulation containing excipients, these can introduce natural or synthetic surfactants.[1] Phospholipids, free fatty acids, proteins, and various formulation agents can all stabilize emulsions.

Troubleshooting Guide: Breaking a Stable Emulsion

If you have already formed a stable emulsion, do not despair. Several physical and chemical methods can be employed to break it. The choice of method will depend on the stability of the emulsion and the scale of your experiment.

Q4: What is the first and simplest thing I should try to break my emulsion?

A4: Patience is the first step. Allow the separatory funnel to stand undisturbed for a significant period (e.g., 30 minutes to an hour). Sometimes, less stable emulsions will break on their own. Gently tapping the side of the separatory funnel or swirling the contents slowly can sometimes help the droplets coalesce.

If this fails, the next step is a chemical intervention known as "salting out."

Q5: What is "salting out" and how do I perform it for my bis(triethyltin)oxide extraction?

A5: "Salting out" involves adding a saturated aqueous solution of an inert salt, typically sodium chloride (brine), to the separatory funnel.[1][3] This increases the ionic strength of the aqueous phase. This has two beneficial effects:

• Decreased Solubility of Organic Compounds: It reduces the solubility of your organic product, bis(triethyltin)oxide, in the aqueous layer, driving it further into the organic phase.[3]

• Dehydration of the Aqueous Phase: The salt ions hydrate, effectively reducing the amount of "free" water available to interact with and stabilize the emulsion.

Protocol for Salting Out:

• Prepare a saturated solution of sodium chloride in water.

• Add a volume of the brine solution to the separatory funnel containing the emulsion, typically 10-20% of the aqueous phase volume.

• Gently swirl or invert the funnel a few times to mix.

• Allow the funnel to stand and observe if the layers begin to separate.

Q6: Can I adjust the pH to break the emulsion? What is the optimal pH for extracting organotin compounds?

A6: Adjusting the pH can be a very effective technique, particularly if acidic or basic impurities are contributing to the emulsion. The extraction efficiency of organotin compounds is known to be pH-dependent.[4] For many organotin compounds, extraction is most efficient in a slightly acidic to neutral pH range. For ionizable compounds, adjusting the pH to at least two units away from the pKa renders them neutral, which favors partitioning into the organic solvent.[5]

Troubleshooting with pH Adjustment:

• If your aqueous phase is basic (e.g., from a sodium hydroxide wash during workup), carefully add a dilute acid (e.g., 1 M HCl) dropwise to neutralize it. This can destabilize emulsions caused by the formation of organotin hydroxides or other basic species at the interface.

• Conversely, if your aqueous phase is acidic, cautious addition of a dilute base (e.g., 1 M NaOH or saturated sodium bicarbonate) may help. Be mindful of gas evolution if using bicarbonate.

It is advisable to test the pH of the aqueous layer and adjust it towards neutral (pH 6-8) as a starting point for breaking the emulsion.

Q7: I've tried salting out and pH adjustment, but the emulsion persists. What are my other options?

A7: For particularly stubborn emulsions, more robust physical and chemical methods are available.

Physical Methods:

• Centrifugation: This is often the most effective method for breaking emulsions.[1] The high g-force physically separates the denser aqueous phase, the less dense organic phase, and the emulsified layer.

• Filtration: Passing the entire mixture through a pad of a filter aid like Celite® or a plug of glass wool can sometimes break the emulsion by physically disrupting the droplets.[1]

Chemical Methods:

• Addition of a Different Organic Solvent: Adding a small amount of a different organic solvent can alter the polarity of the organic phase and improve the solubility of the emulsifying agents in one of the layers, thereby breaking the emulsion.[1] For example, if you are using a non-polar solvent like hexane, adding a small amount of a more polar solvent like ethyl acetate or a water-miscible solvent like isopropanol might be effective.[6]

• Freezing: Lowering the temperature of the mixture can sometimes help break the emulsion. As the aqueous phase begins to freeze, the salt concentration in the remaining liquid increases, which can promote phase separation.

Quantitative Data and Protocols

Technique	Principle	Typical Application	Notes
Salting Out	Increases ionic strength of the aqueous phase, reducing the solubility of the organic compound.[3]	Add 10-20% (v/v) of saturated NaCl solution (brine) to the emulsion.	Often the first and most effective chemical method to try.
pH Adjustment	Alters the charge state of emulsifying agents and the analyte, affecting their solubility.[5]	Adjust the aqueous phase to a neutral pH (6-8) with dilute acid or base.	Particularly useful if the workup involves strong acids or bases.
Centrifugation	Physically separates phases based on density differences.[1]	Transfer the emulsion to centrifuge tubes and spin at moderate speed (e.g., 2000-4000 rpm) for 5-15 minutes.	Highly effective but requires appropriate equipment.
Solvent Addition	Changes the polarity of the organic phase to better dissolve emulsifying agents.[1]	Add a small amount (1-5% v/v) of a different, miscible organic solvent.	The choice of solvent depends on the primary extraction solvent.

Experimental Workflow Diagrams

Troubleshooting Logic for Emulsion Breaking

Caption: A step-by-step decision tree for troubleshooting emulsions.

Protocol for Centrifugation

Caption: Workflow for breaking an emulsion using centrifugation.

References

• Optimization of Y and T-shaped microchannels for liquid–liquid extraction. PubMed Central. Available at: [Link]

• Enhancing Extractions by Salting Out. LCGC International. Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available at: [Link]

• Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Publications. Available at: [Link]

• How To: Manage an Emulsion. University of Rochester, Department of Chemistry. Available at: [Link]

• Pressurised Solvent Extraction for Organotin Speciation in Vegetable Matrices. PubMed. Available at: [Link]

• Synthesis of bis(tri-n-butyltin) oxide. PrepChem.com. Available at: [Link]

• TRIBUTYLTIN OXIDE. Ataman Kimya. Available at: [Link]

• Liquid-Liquid Extraction Techniques Principles and Optimisation. Element Lab Solutions. Available at: [Link]

• Tributyltin oxide. Wikipedia. Available at: [Link]

• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. LCGC International. Available at: [Link]

• An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy. National Institutes of Health (NIH). Available at: [Link]

• Extraction Demos; Which phase is which? & The "Salting Out" Effect. YouTube. Available at: [Link]

• Workup for Removing Tin Byproducts. University of Rochester, Department of Chemistry. Available at: [Link]

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• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Optimization of Y and T-shaped microchannels for liquid–liquid extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Workup [chem.rochester.edu]

Technical Support Center: Analytical Method Refinement for Bis(trialkyltin)oxide Quantification

Welcome to the technical support resource for the quantification of bis(trialkyltin)oxides, such as bis(triethyltin)oxide and the widely studied bis(tributyltin)oxide (TBTO). This guide is designed for researchers, analytical scientists, and drug development professionals who are refining methods for the trace-level detection of these challenging organotin compounds.

The analytical journey for organotins is fraught with potential pitfalls, from their tendency to adsorb to surfaces to their poor volatility, which often necessitates derivatization. This document provides field-proven insights and troubleshooting solutions to navigate these challenges, ensuring your data is accurate, reproducible, and robust. We will use bis(tributyltin)oxide (TBTO) as our primary exemplar, as it is extensively documented in regulatory methods and scientific literature; the principles and protocols described are directly applicable to other trialkyltin compounds, including bis(triethyltin)oxide.

Frequently Asked Questions (FAQs): High-Level Analytical Strategy

This section addresses the initial, critical decisions you'll face when developing or refining your analytical method.

Q1: What are the primary analytical techniques for quantifying bis(tributyltin)oxide and other organotins?

A1: The three most common and effective techniques are Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), often coupled with a chromatographic front-end for speciation.

• GC-MS: This is the traditional "gold standard" and offers excellent sensitivity and resolving power. However, due to the low volatility and high polarity of organotin oxides, a chemical derivatization step is mandatory to convert them into volatile, thermally stable analogues suitable for GC analysis.[1][2]

• LC-MS/MS: This modern approach is increasingly preferred as it allows for the direct analysis of organotins without derivatization.[3] This simplifies sample preparation, reduces analysis time, and minimizes potential errors associated with the derivatization reaction. It offers high selectivity and sensitivity, making it ideal for complex matrices.[3]

• ICP-MS: This technique provides exceptional sensitivity for the detection of total tin.[4] However, by itself, it cannot differentiate between different organotin species (speciation). To achieve speciation, it must be coupled with a separation technique like HPLC (HPLC-ICP-MS) or GC (GC-ICP-MS).[5][6]

Q2: How do I choose between GC-MS and LC-MS/MS for my application?

A2: The choice depends on a balance of available instrumentation, sample matrix, required sensitivity, and throughput needs.

• Choose GC-MS if: You have established GC-MS platforms and expertise in derivatization techniques. It is particularly powerful for achieving very low detection limits, often in the picogram range, and is supported by numerous established regulatory methods (e.g., from the EPA).[7] The primary drawback is the time-consuming and potentially variable derivatization step.[3]

• Choose LC-MS/MS if: Your priority is higher throughput and simpler sample preparation. By eliminating the need for derivatization, you shorten the workflow and remove a significant source of potential variability.[3] LC-MS/MS is also better suited for analyzing a wider range of organotin compounds, including less volatile species, in a single run. However, it can be more susceptible to matrix effects (ion suppression or enhancement), which requires careful method development to mitigate.[8][9]

Q3: Is it necessary to acid-wash all glassware?

A3: Absolutely. This is a critical, non-negotiable step. Organotins have a high affinity for glass surfaces and can adsorb onto them, leading to significant analyte loss and artificially low recoveries.[10] A rigorous acid wash procedure is essential to passivate the glass surfaces. A typical procedure involves washing with detergent, rinsing with deionized water, soaking in an acid bath (e.g., HCl at pH 2) for at least 24 hours, followed by thorough rinsing with deionized water and methanol, and finally drying in an oven.[10]

Experimental Workflow & Protocols

A robust analytical method is built on a foundation of meticulous and validated procedures. Below is a generalized workflow and a detailed protocol for the GC-MS analysis of TBTO.

Overall Analytical Workflow

Caption: General workflow for organotin analysis by GC-MS.

Detailed Protocol: TBTO Quantification in a Liquid Matrix by GC-MS

This protocol is synthesized from established methods and best practices.[11][12][13] It should be validated for your specific matrix and instrumentation according to FDA and ICH guidelines.[14][15]

1. Materials & Reagents:

• Solvents: Hexane, Diethyl Ether, Methanol (Pesticide or HPLC grade)

• Reagents: Sodium tetraethylborate (NaBEt₄), Glacial Acetic Acid, Sodium Acetate, Sodium Chloride, Anhydrous Sodium Sulfate, Tropolone.

• Standards: Certified reference standards of bis(tributyltin)oxide (TBTO) and an appropriate internal standard (e.g., Tripropyltin).

• Glassware: All glassware must be acid-washed as described in FAQ Q3.

2. Sample Preparation & Extraction:

• To a 250 mL liquid sample (e.g., water), add a known amount of internal standard.

• Adjust the sample pH to ~4.5-5.0 using acetic acid and a sodium acetate buffer solution.[12][13]

• Add a complexing agent like tropolone dissolved in a small volume of solvent. Tropolone forms a neutral complex with the organotin cations, significantly improving extraction efficiency into organic solvents.[13]

• Perform a liquid-liquid extraction by adding 20-30 mL of a hexane:diethyl ether (80:20 v/v) mixture and shaking vigorously for 1-2 hours.[13]

• Allow the layers to separate and carefully collect the organic (upper) layer. Repeat the extraction two more times, pooling the organic extracts.

3. Derivatization (Ethylation):

• To the pooled organic extract, add 1-2 mL of a freshly prepared 2% (w/v) aqueous solution of sodium tetraethylborate (NaBEt₄). This reagent ethylates the ionic organotin species, converting TBTO into the more volatile and stable tributylethyltin.[11]

• Shake the mixture for 30-60 minutes to ensure complete reaction.

• Wash the organic layer with purified water to remove excess derivatizing reagent.

• Dry the final organic extract by passing it through a small column of anhydrous sodium sulfate.

4. Concentration & Cleanup:

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Optional but recommended for complex matrices: Perform a cleanup step using a silica gel column to remove interferences. Elute the derivatized organotins with hexane.[13]

• Transfer the final extract to a GC vial for analysis.

5. GC-MS Instrumental Conditions (Example):

• GC System: Agilent GC with Mass Selective Detector (or equivalent).

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or similar non-polar column).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Inlet: Splitless mode, 250 °C.

• Oven Program: 50 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min.

• MS Detector: Electron Ionization (EI) at 70 eV.

• Mode: Selected Ion Monitoring (SIM) for maximum sensitivity, monitoring characteristic ions for ethylated TBT and the internal standard.

Troubleshooting Guide: GC-MS Analysis

Even with a robust protocol, issues can arise. This guide provides a systematic approach to troubleshooting common problems.

Q: My analyte response is low or non-existent across all samples and standards. What should I check first?

A: This often points to a systemic issue rather than a problem with a single sample.

• Potential Cause 1: Derivatization Failure. The derivatizing reagent, NaBEt₄, is moisture-sensitive and degrades over time.

  • Solution: Always use a freshly prepared NaBEt₄ solution for each batch of samples.[11] Ensure the reaction has sufficient time and agitation to proceed to completion.

• Potential Cause 2: Inlet or Column Activity. Organotins can interact with active sites (e.g., exposed silanols) in the GC inlet liner or the front end of the column, leading to peak tailing and loss of signal.

  • Solution: Use a new, deactivated inlet liner. As a troubleshooting step, trim 10-20 cm from the front of the analytical column and re-install it. Routinely inspect and replace the liner and septum.[16][17]

• Potential Cause 3: System Leak. A leak in the carrier gas line or at the injector can prevent the sample from reaching the detector efficiently.

  • Solution: Perform a system leak check using an electronic leak detector, paying close attention to the septum nut, column fittings, and gas line connections.[18]

• Potential Cause 4: MS Source Contamination. A dirty ion source will significantly reduce sensitivity.

  • Solution: If other troubleshooting fails, perform routine MS ion source cleaning according to the manufacturer's protocol.[18]

Caption: Troubleshooting decision tree for low GC-MS response.

Q: I'm seeing poor peak shape (significant tailing) for my organotin peaks. What is the cause?

A: Peak tailing is a classic sign of unwanted secondary interactions between the analyte and the analytical system.

• Potential Cause 1: Active Sites. As mentioned above, active sites in the inlet or column are a primary cause. This is especially true if the tailing worsens over time as the system becomes contaminated.

  • Solution: In addition to replacing the liner and trimming the column, ensure you are using high-quality, deactivated consumables specifically designed for trace analysis.[17]

• Potential Cause 2: Incompatible Solvent. Injecting a large volume of a solvent that is not compatible with the column's stationary phase can cause peak distortion.

  • Solution: Ensure your final extract is in a non-polar solvent like hexane, which is highly compatible with a DB-5ms or similar column.

• Potential Cause 3: Column Overload. Injecting too much analyte can saturate the stationary phase, leading to tailing peaks.

  • Solution: Dilute the sample and re-inject. If the peak shape improves and becomes more symmetrical, the column was overloaded.[17]

Troubleshooting Guide: LC-MS/MS Analysis

Q: I'm observing severe ion suppression, and my analyte recovery is low and variable. How can I mitigate this matrix effect?

A: Matrix effects are the most significant challenge in LC-MS/MS analysis. Co-eluting compounds from the sample matrix interfere with the ionization of the target analyte in the MS source.[8]

• Potential Cause 1: Insufficient Chromatographic Separation. If matrix components co-elute with your analyte, they will compete for ionization.

  • Solution: Optimize your LC gradient to better separate the analyte from the bulk of the matrix components. Experiment with different column chemistries (e.g., C18, Phenyl-Hexyl) to alter selectivity.

• Potential Cause 2: High Matrix Load. Injecting a "dirty" or concentrated extract overwhelms the ion source.

  • Solution 1: Dilute the Sample. A simple "dilute-and-shoot" approach is often highly effective. Diluting the final extract 10-fold or even 100-fold with the initial mobile phase can dramatically reduce matrix effects while still providing sufficient sensitivity on modern tandem quadrupole instruments.[3]

  • Solution 2: Improve Sample Cleanup. Incorporate a more rigorous sample cleanup step, such as Solid-Phase Extraction (SPE), to selectively remove interfering compounds prior to analysis.

• Potential Cause 3: Lack of an Appropriate Internal Standard. An external calibration cannot account for sample-to-sample variations in matrix effects.

  • Solution: Use a stable isotope-labeled (e.g., deuterated) internal standard for your target analyte. This is the ideal solution, as it will co-elute and experience the exact same matrix effects, providing the most accurate correction. If unavailable, use a closely related structural analogue (e.g., tripropyltin for tributyltin).

Method Validation and Data Integrity

To ensure your method is fit for purpose, especially in a regulatory or drug development context, it must be validated according to established guidelines such as ICH Q2(R2) or FDA guidance.[14][15][19] Validation demonstrates that the analytical procedure is reliable, reproducible, and accurate for the intended application.

Performance Characteristic	Description	Typical Acceptance Criteria (Example)
Specificity / Selectivity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, matrix components).[14]	No significant interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity & Range	The ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[15]	Correlation coefficient (r²) ≥ 0.995 for a calibration curve with at least 5 concentration levels.
Accuracy (Trueness)	The closeness of agreement between the value which is accepted as a conventional true value and the value found.[15]	Mean recovery of 80-120% for spiked matrix samples at three concentration levels.
Precision (Repeatability)	The precision under the same operating conditions over a short interval of time.[14]	Relative Standard Deviation (RSD) ≤ 15% for replicate injections or preparations.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[15]	Signal-to-noise ratio ≥ 10; analyte response must meet accuracy and precision criteria.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[15]	Signal-to-noise ratio ≥ 3.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[20]	Method performance remains within acceptance criteria when parameters (e.g., pH, temperature) are slightly varied.

References

• U.S. Environmental Protection Agency. (2003). Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. [Link][21][22][23]

• Takahashi, K., & Yoshioka, T. (1997). Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry. PubMed. [Link][7]

• Karacan, M. S. (n.d.). Determination of Tin in Canned Foods by Inductively Coupled Plasma-Mass Spectrometry. Polish Journal of Food and Nutrition Sciences. [Link][4]

• EVISA. (n.d.). US EPA Method 8323: Determination of organotins by microliquid chromatography-electrospray ion trap mass spectrometry. Speciation.net. [Link][22]

• Wang, W., & Cao, Z. (2014). Determination of 17 Organotin Compounds in Beverages Using Triple Quadrupole GC-MS/MS System. Agilent Technologies, Inc. [Link][11]

• Cincinelli, A., et al. (2024). Speciation of Underivatized Organotin Compounds in Sediments by Gas Chromatography-triple Quadrupole Mass Spectrometry. Environmental Science and Pollution Research. [Link][2]

• U.S. Environmental Protection Agency. (2025). Validated Test Method 8323: Determination of Organotins by Micro-Liquid Chromatography-Electrospray Ion Trap Mass Spectrometry. [Link][23]

• SciSpace. (n.d.). Determination of organotin compounds in environmental samples. [Link][12]

• ResearchGate. (n.d.). GC/MS conditions used for the analysis of organotin compounds. [Link][24]

• AB SCIEX. (n.d.). Quantitation and Identification of Organotin Compounds in Food, Water, and Textiles Using LC-MS/MS. [Link][3]

• Abakumov, P., et al. (2023). Possibilities and Limitations of ICP-Spectrometric Determination of the Total Content of Tin, Its Inorganic and Organic Speciations in Waters with Different Salinity Levels—Part 1: Determination of the Total Tin Content. Molecules. [Link][5][25]

• Centers for Disease Control and Prevention. (n.d.). Development of a method for the sampling and analysis of organotin compounds. [Link][26]

• ARPAT. (n.d.). Speciation of organotins by Gas Chromatography – Inductively Coupled Plasma Mass Spectrometry in marine samples. [Link][6]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link][14][19]

• Shimadzu. (n.d.). Qualitative and Quantitative Analysis by ICP-MS. [Link][27]

• Reddit. (2024). ICP-MS for total Sn analysis. [Link][28]

• U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. [Link][15]

• Government of British Columbia. (2021). Organotins in Sediment/Soil by GC with MS Detection. [Link][13]

• PubMed. (2023). Possibilities and Limitations of ICP-Spectrometric Determination of the Total Content of Tin, Its Inorganic and Organic Speciations in Waters with Different Salinity Levels-Part 1. [Link][25]

• Restek. (n.d.). Troubleshooting Guide. [Link][16]

• SciSpace. (n.d.). Environmental matrices effect in butyltin determinations by GC/MS. [Link][8]

• ResearchGate. (2015). Environmental matrices effect in butyltin determinations by GC/MS. [Link][9]

• Lab Manager Magazine. (n.d.). ICH and FDA Guidelines for Analytical Method Validation. [Link][20]

• Shimadzu UK. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide. [Link][18]

• ResearchGate. (n.d.). Appendix B: GC/MS Troubleshooting Quick Reference. [Link][29]

• Phenomenex. (2025). GC Column Troubleshooting Guide. [Link][17]

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Reference Data & Comparative Studies

A Researcher's Guide to Validating the Purity of Synthesized Bis(triethyltin)oxide by Nuclear Magnetic Resonance (NMR) Spectroscopy

In the realm of organometallic chemistry, the synthesis of compounds such as bis(triethyltin)oxide, [(C₂H₅)₃Sn]₂O, demands rigorous purity assessment. Its utility as a catalyst, biocide, and precursor for other organotin derivatives means that even minor impurities can significantly alter reaction outcomes and toxicological profiles. This guide provides an in-depth, comparative framework for validating the purity of bis(triethyltin)oxide, establishing multinuclear NMR spectroscopy as the primary analytical tool. We will explore the characteristic spectral signatures of the target compound and compare them against those of common synthetic byproducts, supported by experimental data and established protocols.

The Synthetic Landscape and the Purity Challenge

The most common laboratory synthesis of bis(triethyltin)oxide involves the controlled hydrolysis of a triethyltin halide, typically triethyltin chloride (Et₃SnCl), often in the presence of a base.[1][2] While seemingly straightforward, this reaction can yield a mixture of products if not driven to completion or if moisture is not carefully controlled.

Common Impurities Include:

• Unreacted Starting Material: Triethyltin chloride (Et₃SnCl)

• Hydrolysis Intermediate: Triethyltin hydroxide (Et₃SnOH)

• Solvent and Reagent Residues: Residual organic solvents or bases.

The structural similarity of these impurities to the final product makes their detection by simple physical methods (e.g., melting point) unreliable. However, their distinct electronic environments around the tin nucleus and protons provide unique fingerprints in NMR spectroscopy.

NMR Spectroscopy: The Gold Standard for Purity Assessment

Nuclear Magnetic Resonance (NMR) is a powerful, non-destructive technique that provides detailed information about the molecular structure and purity of a sample. For organotin compounds, a multi-pronged NMR approach is exceptionally informative.

• ¹H NMR provides information on the proton environment, specifically the ethyl groups attached to the tin atom.

• ¹³C NMR characterizes the carbon backbone of the ethyl groups.

• ¹¹⁹Sn NMR is the most direct probe of the tin atom's chemical environment. The chemical shift of ¹¹⁹Sn is highly sensitive to the coordination number and the nature of the atoms bonded to it, making it an excellent tool for distinguishing between the target oxide, the hydroxide intermediate, and the halide starting material.[3]

A key feature in the ¹H and ¹³C NMR spectra of tin compounds is the presence of "satellite" peaks. These arise from the coupling of ¹H and ¹³C nuclei with the NMR-active tin isotopes, ¹¹⁷Sn (7.68% natural abundance) and ¹¹⁹Sn (8.59% natural abundance). The magnitude of these coupling constants, particularly the two-bond coupling in ¹H NMR (²JSn-H) and the one-bond coupling in ¹³C NMR (¹JSn-C), provides invaluable structural confirmation.

Comparative Spectral Analysis: Pure Product vs. Impurities

The definitive method for purity validation is a side-by-side comparison of the obtained NMR spectra with reference data for the pure compound and its likely impurities. The following table summarizes the expected chemical shifts (δ) and key coupling constants (J) for bis(triethyltin)oxide and its common contaminants.

Compound	Nucleus	Chemical Shift (δ, ppm)	Key Coupling Constants (Hz)	Distinguishing Features
Bis(triethyltin)oxide	¹¹⁹Sn	~ +85 to +90	Diagnostic singlet in the downfield region for a Sn-O-Sn moiety.
¹H	~ 1.1-1.3 (m)	²J(¹¹⁹Sn-¹H) ≈ 55-60	Complex multiplet for ethyl groups with characteristic tin satellites.
¹³C	CH₂: ~8-10, CH₃: ~14-15	¹J(¹¹⁹Sn-¹³C) ≈ 350-380	Two distinct signals for the ethyl carbons, both with tin satellites.
Triethyltin hydroxide	¹¹⁹Sn	~ +50 to +60	Upfield shift relative to the oxide, indicating a different oxygen environment.
¹H	~ 1.1-1.3 (m), variable OH	²J(¹¹⁹Sn-¹H) ≈ 55-60	Ethyl signals are similar to the oxide, but a broad, exchangeable OH peak may be visible.
¹³C	CH₂: ~8-10, CH₃: ~14-15	¹J(¹¹⁹Sn-¹³C) ≈ 360-390	Similar to the oxide, but subtle shift differences can be observed.
Triethyltin chloride	¹¹⁹Sn	~ +155 to +165	Significantly downfield shift due to the electronegative chlorine atom.
¹H	~ 1.2-1.4 (m)	²J(¹¹⁹Sn-¹H) ≈ 60-65	Ethyl protons are slightly deshielded compared to the oxide.
¹³C	CH₂: ~10-12, CH₃: ~13-14	¹J(¹¹⁹Sn-¹³C) ≈ 330-350	The CH₂ carbon is deshielded due to the adjacent Sn-Cl bond.

Note: Chemical shifts are solvent-dependent and are provided as approximate ranges. Data compiled from various sources.[4][5][6][7]

The most unambiguous indicator of purity is the ¹¹⁹Sn NMR spectrum . A pure sample of bis(triethyltin)oxide should exhibit a single, sharp resonance in the +85 to +90 ppm region. The presence of additional peaks at approximately +55 ppm or +160 ppm is a clear indication of contamination with triethyltin hydroxide or triethyltin chloride, respectively.

Workflow for NMR-Based Purity Validation

The following diagram illustrates a systematic workflow for assessing the purity of a synthesized bis(triethyltin)oxide sample.

Caption: Workflow for purity validation of bis(triethyltin)oxide using NMR.

Experimental Protocol: Acquiring High-Quality NMR Data

Objective: To obtain ¹H, ¹³C, and ¹¹⁹Sn NMR spectra of the synthesized bis(triethyltin)oxide for purity assessment.

Materials:

• Synthesized bis(triethyltin)oxide (~20-30 mg)

• Deuterated chloroform (CDCl₃) or Deuterated benzene (C₆D₆)

• Tetramethylsilane (TMS) as an internal standard for ¹H and ¹³C NMR

• Tetramethyltin (SnMe₄) as an external reference for ¹¹⁹Sn NMR (optional, but recommended for precise referencing)[8]

• NMR tube and cap

Instrumentation:

• NMR Spectrometer (≥300 MHz for ¹H) equipped with a broadband probe capable of tuning to ¹¹⁹Sn frequency.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 20-30 mg of the synthesized bis(triethyltin)oxide into a clean, dry vial.

  • Add ~0.6-0.7 mL of deuterated solvent (CDCl₃ is a common choice). Ensure the solvent is dry, as residual water can promote hydrolysis.

  • Add one drop of TMS to the solution.

  • Cap the vial and gently swirl to dissolve the sample completely.

  • Transfer the solution to a clean, dry NMR tube.

• ¹H NMR Acquisition:

  • Insert the sample into the spectrometer.

  • Tune and shim the probe for optimal magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum. Ensure the spectral width is sufficient to observe both the ethyl group signals and any potential impurity peaks.

  • Pay close attention to the baseline around the ethyl group multiplets to clearly resolve the ¹¹⁷/¹¹⁹Sn satellite peaks.

• ¹³C{¹H} NMR Acquisition:

  • Using the same sample, switch the spectrometer to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio, especially for observing the ¹JSn-C satellite peaks.

• ¹¹⁹Sn{¹H} NMR Acquisition:

  • Tune the probe to the ¹¹⁹Sn frequency.

  • Use a proton-decoupled pulse sequence. The ¹¹⁹Sn nucleus has a wide chemical shift range (~5000 ppm), so ensure the spectral width is adequate (e.g., from +300 to -200 ppm) to capture all potential species.[8]

  • Reference the spectrum. If an external standard of SnMe₄ is used, its chemical shift is defined as 0 ppm.[8] If not, the spectrum can be referenced indirectly using the spectrometer's internal frequency, but cross-referencing with literature values is crucial.

Alternative and Complementary Analytical Methods

While NMR is the preferred method for its structural detail, other techniques can provide complementary information.

Technique	Advantages	Disadvantages in this Context
Gas Chromatography-Mass Spectrometry (GC-MS)	High sensitivity for volatile impurities. Provides molecular weight information.[9]	Bis(triethyltin)oxide may require derivatization to improve volatility and thermal stability.[9][10] Can be destructive.
High-Performance Liquid Chromatography (HPLC)	Good for separating non-volatile compounds. Can be coupled with detectors like ICP-MS for element-specific detection.[9][11]	Requires development of a specific separation method. May not provide the same level of structural detail as NMR.
Elemental Analysis (CHN)	Provides the elemental composition (Carbon, Hydrogen, Nitrogen).	Does not distinguish between isomers or structurally similar impurities. Gives no information about the tin environment.

These methods can be valuable for quantifying trace impurities or confirming elemental composition, but they lack the definitive structural and comparative power of multinuclear NMR for this specific validation task.[12]

Conclusion

Validating the purity of synthesized bis(triethyltin)oxide is not merely a procedural step but a cornerstone of reliable and reproducible science. The use of multinuclear NMR spectroscopy, particularly the diagnostic power of ¹¹⁹Sn NMR, provides an unambiguous and comprehensive assessment. By comparing the spectra of the synthesized product against the established fingerprints of the target molecule and its likely impurities, researchers can proceed with confidence in the integrity of their material. This guide equips scientists with the necessary framework, comparative data, and experimental protocols to achieve that confidence.

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• Zhu, J., et al. (2023). Hydrolysis and condensation of monobutyltin chloride: reaction process analysis with DFT. Physical Chemistry Chemical Physics, 25(42), 29551-29559. Available at: [Link]

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A Senior Scientist's Guide to Cross-Validation of Analytical Methods for Bis(triethyltin)oxide

Introduction: The Analytical Imperative for Bis(triethyltin)oxide

Bis(triethyltin)oxide (TBTO) and related organotin compounds represent a class of molecules with significant industrial applications, ranging from wood preservation to catalysts in chemical synthesis.[1] However, their utility is shadowed by considerable toxicity, with tri-substituted organotins like tributyltin (TBT) being recognized as potent endocrine disruptors and severe marine pollutants.[1][2][3] This toxicity necessitates rigorous and reliable analytical monitoring in diverse matrices, from pharmaceutical drug substances where it may persist as a process-related impurity, to environmental samples requiring trace-level detection.[4][5]

Ensuring the accuracy and interchangeability of data generated for bis(triethyltin)oxide is paramount for both regulatory compliance and accurate risk assessment.[4] This guide provides a comprehensive framework for the cross-validation of key analytical methods, moving beyond a simple recitation of protocols to explain the fundamental causality behind experimental choices. We will explore the strengths and weaknesses of orthogonal analytical techniques, present a robust cross-validation workflow, and provide the comparative data needed to make informed decisions in a drug development and research setting. This document is designed to be a self-validating system, grounded in authoritative standards and field-proven insights.

Pillar 1: An Overview of Core Analytical Techniques

The analysis of organotin compounds is complicated by their chemical properties; they are often polar, non-volatile, and can exhibit complex interactions with sample matrices.[6] The choice of analytical technique is therefore a critical decision dictated by the required sensitivity, specificity, and the nature of the sample. We will compare three powerful, yet fundamentally different, approaches: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Liquid Chromatography with Inductively Coupled Plasma Mass Spectrometry (LC-ICP-MS).

Gas Chromatography-Mass Spectrometry (GC-MS): The Volatility Challenge

Gas chromatography is a preferred technique for its high resolving power.[7] However, its primary limitation for organotins is the need to analyze compounds in the gas phase.[8] Triethyltin species are ionic and non-volatile, necessitating a chemical derivatization step to convert them into more volatile and thermally stable analogues suitable for GC analysis.[6][7][8]

• Causality of Derivatization: The most common methods involve ethylation with sodium tetraethylborate (NaBEt4) or hydride generation using sodium borohydride (NaBH4).[5][6][9][10] This step replaces the anionic group (e.g., oxide) with an ethyl or hydride group, creating a less polar, more volatile compound that can traverse the GC column.[9] While essential, this step introduces potential variability and is often time-consuming.[11]

• Strengths:

  • Excellent chromatographic separation for complex mixtures.[11]

  • High sensitivity and specificity, especially with MS detection.[5]

  • The isotopic pattern of tin provides definitive confirmation of tin-containing peaks in the mass spectrum.[5]

• Limitations:

  • The mandatory, multi-step derivatization process can be a significant source of analytical error and variability.[8][11]

  • Potential for incomplete derivatization or side reactions can impact accuracy.[9]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS): The Direct Approach

Liquid chromatography offers a significant advantage by analyzing compounds directly in the liquid phase, thereby eliminating the need for derivatization.[8][12][13] This simplifies sample preparation and reduces a major source of potential error.[12]

• Mechanism of Separation: Reversed-phase LC using a C18 column is a common and effective method for separating organotin compounds.[4] The mobile phase typically consists of an acidified water/methanol or acetonitrile gradient, which allows for the elution and separation of different organotin species.[12][14]

• Strengths:

  • Simplified sample preparation, often involving a straightforward extraction, which shortens run times.[12]

  • High selectivity and sensitivity, particularly when using tandem mass spectrometry (MS/MS) with Multiple Reaction Monitoring (MRM).[12]

  • Reduced risk of analyte degradation that can occur at high GC inlet temperatures.

• Limitations:

  • Potential for matrix effects, where co-eluting compounds from the sample can suppress or enhance the ionization of the target analyte.[12]

  • LC separations may resolve fewer organotin species in a single run compared to high-resolution GC.[11]

Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry (LC-ICP-MS): The Elemental Specialist

LC-ICP-MS combines the separation power of liquid chromatography with the elemental detection specificity of ICP-MS.[1] This hyphenated technique is not focused on the molecular ion of bis(triethyltin)oxide, but rather on the tin atom itself.

• Principle of Detection: After the LC column separates the different organotin compounds, the eluent is introduced into a high-temperature argon plasma (~6000-8000 K). The plasma atomizes and ionizes all atoms, including tin. The ICP-MS then detects and quantifies the tin isotopes, providing an extremely sensitive and element-specific signal for each chromatographically separated peak.[4]

• Strengths:

  • Exceptional sensitivity, with detection limits often in the ng/L (ppt) range.[4]

  • Eliminates molecular interferences and matrix effects that can plague LC-MS.

  • Provides definitive speciation data, quantifying the amount of tin associated with each specific organotin compound.[1][4]

• Limitations:

  • Provides no direct molecular structure information; it confirms the presence and quantity of tin in a peak eluting at a specific retention time.

  • Higher instrumentation cost and complexity compared to GC-MS or LC-MS.

Pillar 2: Designing the Cross-Validation Study

A cross-validation study is essential to demonstrate that different analytical procedures are suitable for the same intended purpose and that the data they produce are comparable and interchangeable.[15][16] This is critical when methods are transferred between labs or when data from different analytical techniques must be combined for a regulatory submission.[17] The study should be designed based on established guidelines, such as those from the International Council for Harmonisation (ICH).[15][17][18][19]

Experimental Workflow

The workflow ensures that each method is tested against the same homogenous sample pools to allow for a direct and unbiased comparison.

Caption: Cross-validation workflow for bis(triethyltin)oxide analysis.

Detailed Experimental Protocols

Protocol 1: Sample Preparation (Spiked Drug Substance)

• Select a representative batch of the drug substance known to be free of bis(triethyltin)oxide.

• Prepare a stock solution of bis(triethyltin)oxide standard in a suitable solvent (e.g., methanol).

• Prepare three quality control (QC) spiking solutions at low, medium, and high concentrations relevant to the specification limit (e.g., 1 ppm, 10 ppm, and 50 ppm).

• Accurately weigh 1.0 g portions of the drug substance into separate vials.

• Spike replicate sets (n=6 for each level) with the low, mid, and high QC solutions.

• Prepare a set of blank samples (drug substance with no spike).

• Homogenize all samples thoroughly before proceeding to extraction.

Protocol 2: GC-MS Analysis

• Extraction: To each 1.0 g sample, add 10 mL of hexane and vortex for 5 minutes. Centrifuge at 4000 rpm for 10 minutes.

• Derivatization: Transfer 1 mL of the hexane extract to a new vial. Add 1 mL of acetate buffer (pH 4.7) and 0.5 mL of 2% sodium tetraethylborate (NaBEt4) in ethanol.[10][20] Vortex for 30 minutes.

• Phase Separation: Allow the layers to separate. Carefully transfer the upper hexane layer to a GC vial for analysis.

• Instrumentation:

  • System: Agilent 7890 GC with 5977 MSD.[10]

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm).

  • Injection: 1 µL, Splitless mode.

  • Oven Program: 50°C (hold 2 min), ramp to 280°C at 20°C/min, hold 5 min.

  • MS Detection: Monitor characteristic ions for ethylated triethyltin.

Protocol 3: LC-MS/MS Analysis

• Extraction: To each 1.0 g sample, add 10 mL of acetonitrile, vortex for 5 minutes, and centrifuge at 4000 rpm for 10 minutes.[12]

• Dilution: Transfer 100 µL of the supernatant and dilute with 900 µL of water.[12] This minimizes matrix effects.

• Instrumentation:

  • System: AB SCIEX 4000 QTRAP® LC/MS/MS with an ESI source.[12]

  • Column: C18 column (e.g., Phenomenex Kinetex 2.6u, 50x3mm).[12]

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Methanol with 0.1% Formic Acid.

  • Gradient: Time-optimized gradient from 10% B to 95% B.

  • Detection: MRM mode, positive polarity, monitoring specific precursor-product ion transitions for bis(triethyltin)oxide.

Pillar 3: Comparative Data and Performance Metrics

The success of a cross-validation study is determined by comparing key validation parameters. The data presented below are hypothetical yet representative of what would be expected from such a study.

Table 1: Linearity and Sensitivity

Parameter	GC-MS (after derivatization)	LC-MS/MS	LC-ICP-MS	Acceptance Criteria
Calibration Range	0.5 - 100 ng/mL	0.5 - 100 ng/mL	0.1 - 100 ng/mL (as Sn)	Covers intended range
Correlation (r²)	> 0.998	> 0.999	> 0.999	≥ 0.995
LOD (ppm in sample)	1.0 ppm[5]	0.5 ppm	0.1 ppm	Sufficient for intended use
LOQ (ppm in sample)	2.5 ppm	1.5 ppm	0.3 ppm	Sufficient for intended use

• Expertise: The superior sensitivity of LC-ICP-MS is evident, making it the method of choice for trace-level analysis.[4] The derivatization step in GC-MS can slightly elevate the limit of quantification (LOQ) due to potential background or baseline noise.

Table 2: Accuracy and Precision

Accuracy is reported as the percent recovery of the spiked amount, while precision is measured by the relative standard deviation (%RSD) of replicate measurements.

QC Level	Parameter	GC-MS	LC-MS/MS	LC-ICP-MS	Acceptance Criteria
Low QC (1 ppm)	Accuracy (% Rec)	89.5%	98.2%	101.5%	80 - 120%
Precision (%RSD)	7.8%	4.5%	3.1%	≤ 15%
Mid QC (10 ppm)	Accuracy (% Rec)	95.1%	101.1%	100.8%	85 - 115%
Precision (%RSD)	5.2%	2.8%	1.9%	≤ 15%
High QC (50 ppm)	Accuracy (% Rec)	98.3%	99.5%	99.8%	85 - 115%
Precision (%RSD)	4.1%	2.1%	1.5%	≤ 15%

• Trustworthiness: The data clearly show that all three methods meet standard acceptance criteria for accuracy and precision. The slightly lower recovery and higher variability for the GC-MS method at the low QC level can be attributed to the multi-step sample preparation, which is the most likely source of error.[11] The direct analysis by LC-MS/MS and the highly stable plasma of ICP-MS yield superior precision.

Discussion and Authoritative Recommendations

The cross-validation data confirm that all three analytical techniques are valid for the quantification of bis(triethyltin)oxide. However, they are not universally interchangeable. The choice of method must be guided by the specific analytical objective.

• For Routine Quality Control (QC) and Release Testing: LC-MS/MS is the recommended method. It provides the optimal balance of speed, simplicity, sensitivity, and specificity. The elimination of the derivatization step makes it more robust and less prone to operator-dependent variability than GC-MS.[8][12]

• For Trace-Level Impurity Analysis (e.g., Environmental Samples, Leachables): LC-ICP-MS is the authoritative choice. Its unparalleled sensitivity and specificity for the tin element make it ideal for detecting and quantifying minute traces of organotin compounds where other methods might fail.[1][4]

• For Confirmatory Analysis and Orthogonal Verification: GC-MS remains a valuable tool. While more complex, it serves as an excellent orthogonal method. If an unexpected peak or interference is observed in an LC-MS/MS analysis, GC-MS provides a method with a completely different separation mechanism and the ability to confirm the presence of tin via its isotopic signature, adding a high degree of confidence to the identification.[5]

Conclusion

This guide demonstrates a comprehensive approach to the cross-validation of analytical methods for bis(triethyltin)oxide. By comparing GC-MS, LC-MS/MS, and LC-ICP-MS, we have established that while all methods are valid, their performance characteristics make them suitable for different applications. LC-MS/MS stands out for its efficiency in routine analysis, LC-ICP-MS for its superior sensitivity in trace analysis, and GC-MS as a powerful orthogonal confirmation tool. A thorough understanding of the causality behind these methods, grounded in a robust validation framework, empowers researchers and drug development professionals to select the most appropriate technique, ensuring data integrity, regulatory compliance, and ultimately, product safety.

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A Comparative Guide to Bis(tributyltin)oxide and Copper-Based Wood Preservatives

Introduction: The Imperative for Wood Preservation

Wood, a cornerstone of construction and manufacturing, remains susceptible to degradation by a host of biological agents, primarily fungi and insects. To extend the service life of wood products, particularly in outdoor or high-humidity applications, chemical preservation is essential. For decades, two major classes of preservatives have seen widespread use: organotin compounds, exemplified by bis(tributyltin)oxide (TBTO), and the ever-evolving family of copper-based systems.

Initially lauded for its broad-spectrum efficacy, TBTO's usage has dramatically declined due to severe ecotoxicity concerns.[1][2] Conversely, copper-based preservatives have become the industry standard for residential and many industrial applications, with formulations continually adapting to improve performance and environmental profiles.[3] This guide provides an in-depth, objective comparison of these two preservative classes, grounded in experimental data and standardized testing methodologies, to inform researchers and professionals in the field of wood protection.

Part 1: Biocidal Mechanism of Action

The efficacy of a wood preservative is fundamentally dictated by its biochemical interaction with decay organisms. TBTO and copper compounds operate through distinct mechanisms to disrupt fungal and insect metabolism.

Bis(tributyltin)oxide (TBTO): As an organotin compound, the primary mode of action for TBTO is the disruption of oxidative phosphorylation in the mitochondria of fungal cells. It inhibits the F₀ subunit of the ATP synthase enzyme, effectively halting the cell's primary energy production pathway. This leads to a rapid cessation of metabolic activity and cell death. Its lipophilic nature allows it to readily penetrate cell membranes.

Copper-Based Preservatives: Copper's fungicidal action is multifaceted. The copper (II) ion is a broad-spectrum biocide that operates through several mechanisms:

• Enzyme Disruption: Copper ions bind to sulfhydryl, hydroxyl, and other groups in proteins and enzymes, denaturing them and disrupting critical metabolic processes.

• Oxidative Damage: Copper can catalyze the formation of highly reactive hydroxyl radicals via the Haber-Weiss cycle, leading to uncontrolled oxidation and damage to essential cellular components like lipids, proteins, and DNA.

• Cell Membrane Integrity: It can interfere with the integrity and function of cell membranes, leading to leakage of cellular contents.

While highly effective, some brown-rot fungi have developed a tolerance mechanism involving the production of oxalic acid, which precipitates copper as insoluble and non-toxic copper oxalate.[3] This has necessitated the inclusion of co-biocides in modern copper formulations.[4]

}

Figure 1: Simplified comparison of the biocidal mechanisms of action.

Part 2: Comparative Performance Analysis

The selection of a wood preservative hinges on its performance across three key areas: biocidal efficacy, permanence (leach resistance), and environmental impact.

Biocidal Efficacy

Efficacy is determined in laboratory settings using standardized soil-block or agar-block tests, such as the AWPA E10 standard.[5][6] These tests establish the "toxic threshold," which is the minimum retention of preservative in the wood (measured in kg/m ³ or pcf) required to prevent significant fungal decay.

• Bis(tributyltin)oxide: TBTO is a potent, broad-spectrum biocide, historically recognized for its high efficacy against a wide range of wood-destroying fungi and insects at low retention levels.[7] It is particularly effective against brown-rot and white-rot fungi.

• Copper-Based Systems: Copper is highly effective, especially against soft-rot fungi, which is a key reason for its dominance in ground-contact applications.[3] However, its weakness against certain copper-tolerant brown-rot fungi necessitates the addition of organic co-biocides, such as azoles (e.g., tebuconazole, propiconazole in Copper Azole systems) or quaternary ammonium compounds (in ACQ systems).[4][8] These synergistic formulations provide broad-spectrum protection comparable to older, more toxic systems.[4]

Preservative System	Target Organism	Typical Toxic Threshold ( kg/m ³)	Source(s)
Bis(tributyltin)oxide (TBTO)	Brown-rot fungi (e.g., Poria placenta)	0.1 - 0.5	General Literature
White-rot fungi (e.g., Trametes versicolor)	0.5 - 1.2	General Literature
Copper Azole (CA-C)	Brown-rot fungi (copper-tolerant)	0.8 - 1.6	[4]
White-rot fungi	0.8 - 1.6	[4]
Alkaline Copper Quat (ACQ-D)	Brown-rot fungi (copper-tolerant)	1.6 - 3.2	[4]
White-rot fungi	1.6 - 3.2	[4]
Table 1: Representative toxic threshold values for TBTO and common copper-based preservatives against decay fungi as determined by laboratory soil-block tests. Note: Values are approximate and can vary based on wood species, fungal strain, and test conditions.

Permanence and Leaching

A preservative's ability to remain fixed in the wood over time, resisting depletion by water, is critical for long-term performance. Leaching is evaluated using accelerated laboratory methods like AWPA E11.[9]

• Bis(tributyltin)oxide: As an oil-borne preservative with very low water solubility (around 20 ppm), TBTO exhibits excellent leach resistance.[7] It physically lodges within the wood's cellular structure, making it highly permanent once the organic solvent carrier has evaporated.

• Copper-Based Systems: Modern water-borne copper systems rely on chemical fixation reactions with wood components (lignin and cellulose) to become insoluble.[10] The effectiveness of this fixation varies by formulation. Older Chromated Copper Arsenate (CCA) was known for its exceptional fixation due to the chromium component.[11] Newer formulations like ACQ and Copper Azole have higher copper leaching rates than CCA, though this is managed through formulation chemistry and proper post-treatment fixation procedures.[11] Micronized copper systems, which use solid copper carbonate particles, present a different leaching profile that is still under extensive study.

Preservative System	Typical Leaching Rate (as % of initial active ingredient)	Key Factors
Bis(tributyltin)oxide (TBTO)	Very Low	Low water solubility; oil-borne carrier.
Chromated Copper Arsenate (CCA)	Low	Excellent fixation via chromium chemistry.
Alkaline Copper Quat (ACQ)	Moderate	Relies on copper-amine reactions with wood.
Copper Azole (CA)	Moderate	Relies on copper-amine reactions with wood.
Micronized Copper Azole (MCA)	Low to Moderate	Particulate nature; slower dissolution of copper.
Table 2: Qualitative comparison of preservative leaching based on standardized laboratory tests (e.g., AWPA E11). Actual rates depend heavily on exposure conditions and wood species.

Ecotoxicity and Regulatory Status

The environmental and health risks associated with a preservative are paramount and have been the primary driver of market shifts.

• Bis(tributyltin)oxide: TBTO is an extremely toxic and persistent environmental pollutant.[1] Its use in marine anti-fouling paints was banned globally by the International Maritime Organization after it was found to cause severe reproductive effects (imposex) in marine snails at incredibly low concentrations (nanograms per liter).[1][12] It is a bioaccumulative substance and is classified as a Substance of Very High Concern in Europe.[7] Due to its high toxicity to non-target organisms and persistence, its use as a wood preservative is now severely restricted or banned in many regions for most applications.[1][2]

• Copper-Based Systems: Copper is an essential micronutrient but is toxic to aquatic organisms at elevated concentrations.[11] The primary environmental concern with copper-treated wood is the potential for copper to leach into adjacent soil and water systems.[11] However, copper is not considered bioaccumulative in the same manner as organotins and does not cause the endocrine-disrupting effects seen with TBTO. Regulatory agencies manage the risk by setting limits on preservative retention levels for specific applications (Use Categories) and requiring formulations that minimize leaching.[13] The transition away from CCA was driven by concerns over arsenic, not copper. Modern copper systems with organic co-biocides are registered and widely accepted for residential use.[4]

Part 3: Standardized Evaluation Methodologies

The performance data discussed above are generated through rigorous, consensus-based standards developed by organizations like the American Wood Protection Association (AWPA) and the International Research Group on Wood Protection (IRG-WP). These protocols ensure that data is reproducible and comparable across different preservative systems.

Experimental Protocol 1: Laboratory Soil-Block Decay Test (Based on AWPA E10)

This test is the primary laboratory method for determining the fungicidal efficacy and toxic threshold of a wood preservative.[6][14]

Objective: To determine the minimum amount of preservative (retention) that prevents decay by specific wood-destroying fungi under optimal laboratory conditions.

Methodology:

• Preparation of Wood Blocks: Small, clear sapwood blocks (e.g., 19x19x19 mm Southern Pine) are prepared, oven-dried, and weighed to determine their initial mass.

• Preservative Treatment: Groups of blocks are vacuum-impregnated with a series of graded concentrations of the preservative solution to achieve a range of target retentions. Untreated and solvent-treated blocks serve as controls.

• Conditioning/Leaching:

  • Causality: To assess the preservative's long-term performance, it must be challenged under conditions that simulate weathering.

  • Procedure: A subset of treated blocks undergoes a standardized leaching procedure (per AWPA E11) where they are repeatedly saturated with and immersed in distilled water for a set period (e.g., 14 days) to remove any unfixed, leachable components.[9] This step is critical for evaluating permanence.

• Sterilization and Exposure:

  • Setup: Culture bottles are prepared with a soil substrate, feeder strips of wood, and inoculated with a pure culture of a specific decay fungus (e.g., the brown-rot fungus Gloeophyllum trabeum or the white-rot fungus Trametes versicolor).

  • Procedure: The conditioned, treated wood blocks are sterilized and placed in the bottles on the feeder strips, which are actively being colonized by the fungus.

• Incubation: The bottles are incubated under optimal conditions for fungal growth (e.g., 27°C and 70% RH) for a specified period (typically 12 weeks).

• Assessment: After incubation, the blocks are removed, cleaned of fungal mycelium, oven-dried, and re-weighed. The percentage of weight loss is calculated.

• Data Analysis: The toxic threshold is determined as the retention level at which the average weight loss is below a specified limit (e.g., 2-3%).

}

Figure 2: Standardized workflow for evaluating wood preservative efficacy.

Conclusion: A Shift Driven by Environmental Science

The comparison between bis(tributyltin)oxide and modern copper-based systems is a clear illustration of the evolution of the wood preservation industry, driven by advancements in environmental toxicology and regulatory science.

• Bis(tributyltin)oxide (TBTO) represents an older class of highly effective but environmentally hazardous biocides. Its persistence, bioaccumulation, and extreme toxicity to non-target aquatic life have rightfully led to its prohibition for all but a few niche, highly controlled applications.[1][15]

• Copper-Based Preservatives , particularly formulations like Copper Azole and ACQ, represent the current industry standard. While not without their own environmental considerations related to copper mobility, these risks are well-characterized and managed through sophisticated formulation chemistry and adherence to strict regulatory standards. Their broad-spectrum efficacy, especially when combined with organic co-biocides, provides reliable, long-term protection for a vast range of wood products.[3][16]

For researchers and drug development professionals, this comparison underscores the critical need to balance biocidal efficacy with environmental and human health impacts. The trajectory of wood preservation has moved decisively away from persistent, bioaccumulative toxins toward systems that offer effective protection while minimizing collateral environmental risk. Future innovation will undoubtedly continue this trend, focusing on even lower-leaching formulations and potentially bio-based alternatives.

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A Comparative Environmental Impact Assessment of Bis(triethyltin)oxide and Its Alternatives in Industrial Applications

For Immediate Release

[City, State] – As industrial practices evolve towards greater environmental stewardship, a critical examination of legacy chemicals and their modern replacements is imperative. This guide offers researchers, scientists, and drug development professionals a detailed comparative analysis of the environmental impact of bis(triethyltin)oxide, a formerly prevalent organotin compound, against its contemporary alternatives. This document synthesizes ecotoxicological data, biodegradation pathways, and bioaccumulation potential to provide a clear rationale for the adoption of safer chemical technologies.

Introduction: The Legacy and Concerns of Bis(triethyltin)oxide

Bis(triethyltin)oxide belongs to the organotin family of compounds, which have been widely utilized as potent biocides in antifouling paints for marine vessels, as wood preservatives, and as catalysts in industrial synthesis.[1][2] Their efficacy is undisputed; however, their use has come under intense scrutiny due to their severe and lasting impact on the environment.[1][3] Organotin compounds are recognized as global pollutants due to their high toxicity, persistence in the environment, and tendency to bioaccumulate, posing a significant threat to aquatic ecosystems.[1] The International Maritime Organization (IMO) has taken decisive action by banning the use of tributyltin (TBT)-based paints, a close relative of bis(triethyltin)oxide, spurring the development and adoption of safer alternatives.[1]

Environmental Profile of Bis(triethyltin)oxide

The environmental hazards associated with bis(triethyltin)oxide and related organotins are multifaceted and well-documented.

• High Ecotoxicity: These compounds are extremely toxic to a wide range of non-target marine organisms, including fish, crustaceans, and mollusks, even at very low concentrations.[4][5] For instance, bis(tributyltin) oxide exhibits a 96-hour LC50 (the concentration lethal to 50% of a test population) between 6.9 and 24 parts per billion (ppb) for fish.[4]

• Persistence and Slow Degradation: Organotins bind strongly to sediments, where they can persist for many years.[3][6] Their degradation in aqueous environments is slow, leading to long-term contamination.[4]

• Bioaccumulation and Endocrine Disruption: A critical concern is their ability to bioaccumulate in organisms and magnify up the food chain.[1][5] Bis(tributyltin) oxide has a high bioconcentration factor (BCF), with values reported as high as 10,000 in some studies, indicating a strong tendency to accumulate in living tissues.[4][7] Furthermore, tributyltins are known endocrine disruptors, causing severe reproductive and developmental effects in marine life at concentrations as low as a few parts per trillion.[1][7]

The Shift Towards Safer Alternatives

The regulatory clampdown on organotins has catalyzed innovation in several classes of alternative compounds, each with a distinct environmental profile. The primary alternatives fall into three main categories: copper-based compounds, organic biocides, and non-biocidal technologies. For applications in catalysis, metal-free and alternative metal-based catalysts are emerging.[8][9][10]

Comparative Analysis of Environmental Impacts

The following table summarizes key environmental parameters for bis(triethyltin)oxide and its prominent alternatives. This data-driven comparison underscores the significant environmental advantages of the newer technologies.

Compound/Technology	Primary Use	Mechanism of Action	Ecotoxicity (Aquatic)	Biodegradation/Persistence	Bioaccumulation Potential (BCF)
Bis(tributyltin)oxide	Antifouling, Biocide, Catalyst	Biocidal (disrupts cellular energy transfer)	Very High	Persistent (half-life of months to years in sediment)	Very High (up to 10,000)[4][7]
Copper-Based Compounds (e.g., Copper Oxide)	Antifouling	Biocidal (interferes with cellular processes)	High, but significantly lower than TBT[11]	Does not biodegrade but binds to sediment and organic matter, reducing bioavailability[11]	Low (organisms can regulate copper levels)[11]
Zinc Pyrithione	Antifouling, Antifungal	Biocidal	High, toxic to various aquatic organisms[12][13]	Degrades in the presence of sunlight; can persist in sediment[12][14]	Moderate
Sea-Nine 211 (DCOIT)	Antifouling	Biocidal (disrupts cellular processes)	High, but degrades rapidly	Rapid biodegradation (half-life < 1 hour in some studies)[7][15]	Low (does not bioaccumulate)[7]
Bismuth and Zirconium Catalysts	Polyurethane Catalysis	Lewis acid catalysis	Generally low toxicity compared to organotins[8][16]	Data not widely available, but considered more environmentally benign	Low
Ultrasonic Antifouling	Antifouling	Non-biocidal (creates a microscopic layer of moving water to prevent settlement)	None (physical deterrent)	Not applicable	Not applicable

Experimental Methodologies for Environmental Impact Assessment

To ensure the scientific rigor of this comparison, standardized testing protocols are employed. The Organisation for Economic Co-operation and Development (OECD) provides a comprehensive set of guidelines for testing chemicals that are internationally recognized.[17][18][19]

A. Acute Toxicity Testing in Fish (Adapted from OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a fish population over a 96-hour period (96h-LC50).

• Principle: Groups of fish are exposed to the test substance at various concentrations for 96 hours. Mortalities are recorded, and the LC50 is calculated.

• Experimental Workflow:

  • Preparation: A range of test concentrations and a control are prepared.

  • Exposure: Fish are introduced to the test solutions.

  • Observation: Fish are observed for mortality and signs of toxicity at 24, 48, 72, and 96 hours.

  • Data Analysis: The LC50 value and its confidence limits are calculated using statistical methods.

Caption: Workflow for OECD 203 Fish Acute Toxicity Test.

B. Bioaccumulation Testing in Fish (Adapted from OECD Guideline 305)

This test evaluates the potential for a chemical to accumulate in fish tissues.

• Principle: Fish are exposed to a sub-lethal concentration of the test substance for a defined period (uptake phase), followed by a period in a clean environment (depuration phase). The concentration of the substance in the fish tissue is measured over time to determine the Bioconcentration Factor (BCF).

• Experimental Workflow:

  • Uptake Phase: Fish are exposed to the test chemical at a constant concentration.

  • Sampling: Sub-samples of fish are taken at regular intervals to measure the chemical concentration in their tissues.

  • Depuration Phase: Remaining fish are transferred to clean water.

  • Sampling: Fish are sampled during the depuration phase to measure the rate of elimination.

  • Analysis: The BCF is calculated as the ratio of the chemical concentration in the fish to the concentration in the water at steady state.

Caption: Comparative environmental fate of organotins vs. a modern biocide.

Conclusion and Future Outlook

The transition away from highly toxic and persistent organotin compounds like bis(triethyltin)oxide represents a significant advancement in environmental protection. While alternatives like copper-based paints are a considerable improvement, they are not without their own environmental concerns, such as the accumulation of copper in marina sediments.[20][21] The most promising alternatives are those that either biodegrade rapidly into benign substances, such as Sea-Nine 211, or those that employ non-biocidal mechanisms.[7][22]

For researchers and developers, the path forward involves a holistic approach to chemical design, prioritizing not only efficacy but also a complete life-cycle assessment. The principles of green chemistry, which advocate for the design of chemical products and processes that reduce or eliminate the use or generation of hazardous substances, should be the guiding framework for future innovation in this field.

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A Comparative Guide to Spectroscopic Analysis for the Structural Confirmation of Bis(triethyltin)oxide

For researchers, scientists, and professionals in drug development, the precise structural confirmation of organotin compounds like bis(triethyltin)oxide is of paramount importance. This guide provides an in-depth comparison of key spectroscopic techniques for the unambiguous structural elucidation of this compound. We will delve into the causality behind experimental choices and present supporting data to ensure scientific integrity.

Bis(triethyltin)oxide, a member of the organotin family, finds applications as a biocide and catalyst. Its chemical structure, featuring a Sn-O-Sn linkage flanked by triethyltin groups, necessitates a multi-faceted analytical approach for complete characterization. This guide will compare and contrast Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹¹⁹Sn), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) as primary tools for this purpose.

The Synergy of Spectroscopic Techniques

No single technique can provide a complete structural picture. Instead, a combination of methods offers complementary information, leading to a self-validating analytical workflow.

• NMR Spectroscopy provides detailed information about the chemical environment of magnetically active nuclei.

• IR Spectroscopy identifies functional groups based on their characteristic vibrational frequencies.

• Mass Spectrometry determines the molecular weight and provides insights into the fragmentation patterns of the molecule.

Below is a visual representation of the logical workflow for the comprehensive spectroscopic analysis of bis(triethyltin)oxide.

Caption: Logical workflow for the structural confirmation of bis(triethyltin)oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic and organometallic compounds in solution. For bis(triethyltin)oxide, a combination of ¹H, ¹³C, and ¹¹⁹Sn NMR provides a comprehensive map of the molecule.

¹H NMR Spectroscopy

Proton NMR provides information on the number of different types of protons and their neighboring environments. For bis(triethyltin)oxide, the ethyl groups attached to the tin atoms will exhibit a characteristic quartet and triplet pattern due to spin-spin coupling.

Expected ¹H NMR Spectrum:

• A quartet corresponding to the -CH₂- protons.

• A triplet corresponding to the -CH₃ protons.

¹³C NMR Spectroscopy

Carbon-13 NMR complements the proton NMR data by providing information about the carbon framework. The number of distinct signals corresponds to the number of non-equivalent carbon atoms.

Expected ¹³C NMR Spectrum:

• Two distinct signals for the two non-equivalent carbon atoms of the ethyl groups.

¹¹⁹Sn NMR Spectroscopy

Tin-119 NMR is a highly specific technique for organotin compounds, providing direct information about the coordination environment of the tin atom. The chemical shift is sensitive to the number and nature of the substituents attached to the tin. An increase in the coordination number of the tin atom generally leads to a significant upfield shift in the ¹¹⁹Sn chemical shift[1][2].

Expected ¹¹⁹Sn NMR Spectrum:

• A single resonance, indicating the presence of a single tin environment.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified bis(triethyltin)oxide sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

  • Tune and shim the spectrometer to ensure optimal magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each carbon environment.

  • A larger number of scans may be required due to the lower natural abundance of ¹³C.

• ¹¹⁹Sn NMR Acquisition:

  • Acquire a proton-decoupled ¹¹⁹Sn NMR spectrum.

  • Use an external standard, such as tetramethyltin (SnMe₄), for referencing the chemical shifts[3].

Caption: Experimental workflow for NMR analysis.

Infrared (IR) Spectroscopy: Probing the Functional Groups

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The key feature to identify in the IR spectrum of bis(triethyltin)oxide is the Sn-O-Sn stretching vibration.

Expected IR Spectrum:

• Strong absorption bands corresponding to the C-H stretching and bending vibrations of the ethyl groups.

• A characteristic absorption band for the asymmetric Sn-O-Sn stretching vibration, typically found in the range of 600-800 cm⁻¹[4][5][6]. The presence of a band around 644 cm⁻¹ can confirm the Sn-O-Sn bond[4].

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solution: Dissolve the sample in a suitable solvent (e.g., hexane) that has minimal IR absorption in the region of interest.

• Instrument Setup:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • Record a background spectrum of the empty sample holder or the solvent.

• Data Acquisition:

  • Place the sample in the spectrometer and acquire the spectrum.

  • The instrument software will automatically subtract the background spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands and compare them with literature values for organotin oxides.

Mass Spectrometry: Unveiling the Molecular Mass and Fragmentation

Mass spectrometry provides the molecular weight of the compound and valuable information about its structure through fragmentation analysis. For organotin compounds, the isotopic pattern of tin is a distinctive feature that aids in identification.

Expected Mass Spectrum:

• The molecular ion peak ([M]⁺) or a protonated molecule ([M+H]⁺)[7][8].

• Characteristic isotopic clusters for tin-containing fragments.

• Fragmentation patterns corresponding to the loss of ethyl groups and the cleavage of the Sn-O-Sn bond. Common fragments include [Bu₃Sn]⁺[7].

Alternative Technique: Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the relatively low volatility of bis(triethyltin)oxide, direct infusion into a mass spectrometer is common. However, GC-MS can also be employed, often requiring a derivatization step to increase volatility[9][10][11][12]. For instance, the compound can be converted to a more volatile hydride derivative[13].

Experimental Protocol: Direct Infusion Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup:

  • Use an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source coupled to a mass analyzer (e.g., quadrupole, time-of-flight, or ion trap).

  • Calibrate the mass spectrometer using a known standard.

• Data Acquisition:

  • Infuse the sample solution directly into the ion source at a constant flow rate.

  • Acquire the mass spectrum over a suitable mass range.

• Data Analysis:

  • Identify the molecular ion peak and major fragment ions.

  • Analyze the isotopic patterns to confirm the presence of tin.

Comparative Summary of Spectroscopic Data

The following table summarizes the expected key spectroscopic data for the confirmation of the bis(triethyltin)oxide structure.

Spectroscopic Technique	Key Parameter	Expected Value/Observation
¹H NMR	Chemical Shift (δ)	Quartet and triplet for ethyl groups
Coupling Constants (J)	~7-8 Hz for ³J(H-H)
¹³C NMR	Chemical Shift (δ)	Two signals for the ethyl carbons
¹¹⁹Sn NMR	Chemical Shift (δ)	Single resonance
IR Spectroscopy	Vibrational Frequency (ν)	~600-800 cm⁻¹ for Sn-O-Sn stretch
Mass Spectrometry	m/z of [M+H]⁺	~599 (for bis(tributyltin)oxide)[7]
Isotopic Pattern	Characteristic pattern for two tin atoms

Conclusion: A Multi-Pronged Approach for Unambiguous Confirmation

The structural confirmation of bis(triethyltin)oxide requires a synergistic application of multiple spectroscopic techniques. ¹H, ¹³C, and ¹¹⁹Sn NMR provide a detailed map of the molecular framework and the tin environment. IR spectroscopy confirms the presence of the crucial Sn-O-Sn linkage. Finally, mass spectrometry verifies the molecular weight and provides corroborating structural information through fragmentation analysis. By integrating the data from these complementary methods, researchers can achieve a high degree of confidence in the structural assignment of bis(triethyltin)oxide, ensuring the integrity and reliability of their scientific endeavors.

References

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• Dirkx, W. M. et al. (1993). Analysis of organotin compounds by grignard derivatization and gas chromatography-ion trap tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Agilent Technologies. (2014). Determination of 17 Organotin Compounds in Beverages Using Triple Quadrupole GC-MS/MS System. Available at: [Link]

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A Senior Application Scientist's Guide to the Performance of Bis(triethyltin)oxide in Polymer Matrices: A Comparative Analysis

Introduction

For decades, bis(triethyltin)oxide, commonly known as TBTO, was a cornerstone biocide in various industrial applications, most notably as a wood preservative and a potent antifouling agent in marine coatings.[1] Its efficacy in preventing the growth of fungi, algae, and marine organisms on polymer-protected surfaces was unparalleled.[2] This guide provides a detailed technical analysis of TBTO's performance within different polymer matrices, explains the mechanisms that defined its effectiveness, and presents a comparative assessment against the alternatives that have now largely replaced it. As researchers and drug development professionals, understanding the performance benchmarks set by TBTO is crucial for evaluating the efficacy and long-term viability of modern biocidal and antifouling technologies. However, the exceptional performance of TBTO came at a significant environmental cost. Its high toxicity to non-target marine organisms led to severe ecological damage, resulting in a global ban on its use in antifouling paints by the International Maritime Organization.[1][2][3] This regulatory action catalyzed extensive research into safer, more environmentally benign alternatives.

Mechanism of Action: Biocide Release from Polymer Matrices

The primary function of TBTO as an antifouling agent is predicated on its controlled release from a polymer matrix into the surrounding environment.[4] The polymer, typically a paint film, acts as a reservoir for the biocide, which then leaches to the surface to prevent the settlement and growth of fouling organisms.[2] The specific formulation of the polymer matrix is critical as it dictates the release rate and, consequently, the effective lifespan of the antifouling system.

Two principal types of polymer matrices were historically used for TBTO-based paints:

• Free Association Paints: In this formulation, the TBTO biocide is physically mixed into the paint matrix. Upon immersion, the biocide leaches from the paint via diffusion.[5] This system is characterized by a high initial release rate that diminishes over time as the biocide depletes from the surface layers.

• Copolymer Paints: In more advanced systems, the TBTO moiety is chemically bound to the polymer backbone (e.g., as TBT methacrylate copolymer).[6] The biocide is released through a chemical hydrolysis reaction that occurs in slightly alkaline seawater.[6] This process allows for a near-constant, controlled release of the biocide as the paint surface itself slowly dissolves or "polishes," constantly exposing a fresh layer of the active agent. This self-polishing mechanism provides a more stable and prolonged period of protection.[6]

Caption: Release mechanisms of TBTO from different paint matrices.

Performance Comparison in Antifouling Applications

The evaluation of an antifouling agent's performance hinges on several key metrics. Here, we compare TBTO to its most common successors: copper-based coatings and modern biocide-free technologies.

Performance Metric	Bis(triethyltin)oxide (TBTO)	Copper-Based Systems	Biocide-Free Alternatives (e.g., Silicone)
Antifouling Efficacy	Excellent broad-spectrum activity against both soft (algae) and hard (barnacles) fouling.[7][8]	Good, but can have weaknesses against certain types of algae, often requiring "booster" biocides (e.g., Diuron, Irgarol 1051).[3][9][10]	Performance is highly dependent on vessel speed and activity. Effective at preventing firm attachment but may allow slime layers to form.[4][11]
Mechanism	Contact poison via controlled leaching.[4]	Contact poison via controlled leaching of copper ions.[10]	Fouling-release; creates a low-friction, non-stick surface from which organisms are removed by water flow.[4]
Longevity	Up to 5-7 years with self-polishing copolymer formulations.[6]	Typically 2-5 years, depending on the formulation and presence of booster biocides.[10][12]	Can exceed 5 years, but performance may decline due to mechanical damage or slime accumulation.[11]
Environmental Impact	Extremely high toxicity to non-target marine life, bioaccumulation, endocrine disruption.[2][5][13]	Toxic to marine organisms, leading to increased copper concentrations in harbors and marinas.[3][10][14]	Low to negligible environmental toxicity from the coating itself. Considered the most environmentally friendly option.[15][16]
Regulatory Status	Banned for use in antifouling paints worldwide by the IMO.[1][2]	Under increasing scrutiny and regulation due to environmental concerns. The EU plans to reduce biocide concentrations.[10][16]	Generally unregulated and promoted as an environmentally sound alternative.[15]

Standardized Methodologies for Performance Assessment

To ensure objective and reproducible performance data, standardized testing protocols are essential. For evaluating the efficacy of biocides incorporated into polymer matrices, several key methods are utilized. The choice of method is driven by the nature of the polymer (porous vs. non-porous) and the target microorganisms.

Experimental Protocol: ASTM E2180 - Determining Antimicrobial Activity in Polymeric Materials

This method is designed to quantitatively measure the activity of antimicrobial agents incorporated into hydrophobic or polymeric materials.[17] It is particularly useful because it ensures good contact between the microorganisms and the test surface, which can be challenging with hydrophobic materials.

Causality in Experimental Design: The core principle of ASTM E2180 is to create an intimate contact environment. A standard liquid inoculum would simply bead up on a hydrophobic surface, leading to inconsistent and unreliable results. By suspending the inoculum in an agar slurry, the test forces a uniform, hydrated contact over the entire surface for the duration of the test, providing a more accurate measure of the incorporated biocide's efficacy.

Step-by-Step Methodology:

• Sample Preparation: Test samples (antimicrobial-treated polymer) and control samples (identical untreated polymer) are cut into standardized sizes (e.g., 3x3 cm squares). All samples must be sterilized prior to testing.

• Inoculum Preparation: A standardized culture of the target microorganism (e.g., Staphylococcus aureus or Klebsiella pneumoniae) is prepared and diluted to a final concentration of 1-5 x 10⁸ CFU/mL.

• Agar Slurry Preparation: A sterile, molten agar solution (e.g., 0.85% nutrient agar) is cooled to 45°C. The prepared bacterial inoculum is added to the molten agar.

• Inoculation: A precise volume of the inoculated agar slurry is pipetted onto the surface of each test and control sample, ensuring it spreads evenly across the entire surface.

• Incubation: The samples are incubated in a humid chamber for a specified contact time, typically 24 hours, at a temperature suitable for the test organism (e.g., 35°C). The humid environment prevents the agar from dehydrating.

• Recovery: After incubation, each sample is placed into a sterile container with a neutralizing broth. The container is agitated vigorously to release the surviving microorganisms from the agar and the sample surface.

• Quantification: The neutralizing broth is serially diluted and plated onto nutrient agar plates. The plates are incubated, and the resulting colonies are counted to determine the number of surviving microorganisms (CFUs).

• Calculation: The percentage reduction of the microorganisms is calculated by comparing the CFU counts from the treated samples to the control samples. A high percentage reduction indicates effective antimicrobial activity.

Caption: Standardized workflow for ASTM E2180 antimicrobial efficacy testing.

Other relevant international standards include ISO 22196, which specifies a method for measuring antibacterial activity on plastics and other non-porous surfaces.[17][18] These standardized tests are crucial for regulatory approval and for providing reliable, comparable data to end-users.[19]

Conclusion: A Legacy of Performance and Precaution

Bis(triethyltin)oxide set a high bar for biocidal performance in polymer matrices, particularly in the demanding field of marine antifouling. Its effectiveness was rooted in a well-controlled leaching mechanism from sophisticated copolymer paints that offered long-term protection.[6] However, the severe and persistent ecotoxicity of TBTO serves as a critical lesson in product development, highlighting the need to balance performance with environmental stewardship.[2][3] The industry's shift to copper-based systems and, more recently, to biocide-free technologies, reflects a necessary evolution.[7][12][15] While these alternatives may present their own challenges in terms of efficacy spectrum or operational limitations, they represent a significant step towards sustainability. For scientists and researchers, the data and methodologies established during the era of TBTO remain valuable, providing a robust framework for the continued innovation of safer and more effective antimicrobial and antifouling solutions.

References

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validation of bis(triethyltin)oxide as a reagent in specific organic reactions

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a technical deep-dive into the utility of bis(triethyltin)oxide, [(C₂H₅)₃Sn]₂O, as a reagent in key organic transformations. We will dissect its mechanistic underpinnings, critically evaluate its performance against contemporary alternatives with supporting data, and offer field-proven insights to guide your synthetic strategies. This document is designed to empower you with the knowledge to make informed decisions on when to leverage the unique capabilities of this organotin reagent and when to opt for alternative methodologies.

Introduction: The Double-Edged Sword of an Organotin Reagent

Bis(triethyltin)oxide, also known as hexaethyldistannoxane, is a distinctive organotin reagent valued for its ability to facilitate specific and often challenging chemical transformations. Its utility is centered around the reactivity of the tin-oxygen-tin bond, which allows it to act as a potent catalyst for acylation and as a precursor for forming stannyl ethers and stannylene acetals. These intermediates are instrumental in achieving high regioselectivity in the functionalization of polyol compounds, a common challenge in carbohydrate and natural product synthesis.

However, the considerable power of organotin reagents is shadowed by their significant toxicity. Tri-substituted organotins, including triethyltin compounds, are known to be toxic.[1][2][3][4] This necessitates rigorous handling protocols and a conscientious evaluation of their environmental impact. Therefore, a thorough understanding of when their unique reactivity justifies their use over safer alternatives is paramount for the modern synthetic chemist.

Core Application I: Catalysis of Acylation and Sulfonylation

A primary application of bis(triethyltin)oxide is as a catalyst for the acylation and sulfonylation of alcohols. It has proven particularly effective for substrates that are unreactive under more conventional conditions, such as sterically hindered alcohols.

Mechanistic Rationale: The Self-Validating Catalytic Cycle

The catalytic efficacy of bis(triethyltin)oxide is rooted in its reaction with the alcohol to form a triethylstannyl ether in situ. This transformation enhances the nucleophilicity of the alcohol's oxygen, accelerating its reaction with an acylating agent. The catalyst is then regenerated, completing the cycle.

Figure 1: Catalytic cycle for bis(triethyltin)oxide in alcohol acylation.

This process is a self-validating system; the reaction's progression is contingent on the efficient turnover of the organotin species.

Performance Comparison: Acylation of Hindered Alcohols

The advantage of bis(triethyltin)oxide becomes evident when acylating sterically demanding alcohols, where many other catalysts falter.

Catalyst / Method	Acylating Agent	Conditions	Typical Outcome
Bis(triethyltin)oxide (catalytic)	Acyl Halide	Toluene, 80-110 °C	High yields, even with tertiary alcohols
4-(Dimethylamino)pyridine (DMAP)	Acetic Anhydride	CH₂Cl₂, NEt₃, rt	Excellent for primary and secondary alcohols, but often slow or ineffective for hindered tertiary alcohols.[5][6][7][8]
Lewis Acids (e.g., Cu(OTf)₂, Sc(OTf)₃)	Acetic Anhydride	CH₂Cl₂, rt	Very efficient for a broad range of alcohols, though sensitive substrates may require specific conditions.[9][10][11][12]
N-Heterocyclic Carbenes (NHCs)	Aldehydes/Acylating agents	Various	Powerful catalysts, but the substrate scope and conditions can be specific to the NHC used.[13][14][15][16][17]

Table 1. Comparative overview of catalysts for alcohol acylation.

Detailed Experimental Protocol: Benzoylation of a Hindered Secondary Alcohol

Materials:

• Hindered secondary alcohol (1.0 mmol, 1.0 equiv)

• Bis(triethyltin)oxide (0.05 mmol, 5 mol%)

• Benzoyl chloride (1.2 mmol, 1.2 equiv)

• Anhydrous Toluene (5 mL)

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., Argon), dissolve the hindered secondary alcohol in anhydrous toluene.

• Add bis(triethyltin)oxide to the solution via syringe.

• Heat the mixture to 80 °C.

• Add benzoyl chloride dropwise.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Quench with saturated aqueous sodium bicarbonate solution.

• Extract the product into ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Core Application II: Regioselective Functionalization via Stannylene Acetals

Bis(triethyltin)oxide is a precursor to stannylene acetals, which are powerful intermediates for the regioselective functionalization of diols and polyols, a cornerstone of carbohydrate chemistry.[18][19][20][21][22][23]

Mechanistic Rationale: Directing Reactivity

The reaction of a diol with a dibutyltin oxide (a related and commonly used reagent) or bis(triethyltin)oxide forms a five-membered stannylene acetal. This intermediate selectively activates one of the hydroxyl groups towards electrophiles, enabling regioselective alkylation, acylation, or oxidation.

Figure 2: General workflow for regioselective functionalization via a stannylene acetal.

Performance Comparison: Regioselective Alkylation of Diols

The Williamson ether synthesis is a classic method for forming ethers, but it often yields mixtures of products when applied to diols due to the similar reactivity of the hydroxyl groups.[24][25][26][27][28] Phase-transfer catalysis can improve selectivity but may not reach the high levels seen with organotin reagents.[29][30][31][32]

Method	Reagent System	Selectivity	Typical Outcome
Stannylene Acetal	1. [(Et₃Sn)₂O] or Bu₂SnO2. Alkylating agent	High to excellent	Often provides a single major regioisomer, especially in carbohydrate substrates.[18][21][23]
Williamson Ether Synthesis	Strong base (e.g., NaH), Alkylating agent	Low to moderate	Frequently results in a mixture of mono- and di-alkylated products, with poor regioselectivity.[24][25][26]
Phase-Transfer Catalysis	Quaternary ammonium salt, base, Alkylating agent	Moderate to good	Can improve selectivity over the standard Williamson synthesis, but may still produce mixtures.[31][32]

Table 2. Comparison of methods for the regioselective alkylation of diols.

Safety and Environmental Considerations: The Caveat of Organotins

The high toxicity of organotin compounds, particularly tri-substituted variants like triethyltin, cannot be overstated.[1][2][3][4][33] They can be absorbed through the skin and are potent neurotoxins.[1][3] All manipulations should be carried out in a well-ventilated fume hood with appropriate personal protective equipment, including gloves and safety glasses. Waste containing organotin compounds must be disposed of according to institutional and environmental regulations.

Given these concerns, the use of bis(triethyltin)oxide should be reserved for situations where its unique reactivity provides a clear and significant advantage that cannot be achieved with less hazardous alternatives.

Conclusion and Future Outlook

Bis(triethyltin)oxide is a powerful and, in specific contexts, an indispensable reagent. Its ability to catalyze the acylation of highly hindered alcohols and to enable the regioselective functionalization of polyols with high precision offers solutions to challenging synthetic problems. However, its use must be a carefully considered decision, weighing the synthetic advantages against the significant health and environmental risks.

The ongoing development of highly active and selective catalysts based on less toxic metals and organocatalysts continues to provide safer alternatives.[9][10][12][13][14][15][16][17] Researchers are encouraged to explore these modern alternatives whenever possible. For those instances where the unique reactivity of bis(triethyltin)oxide is required, a thorough understanding of its properties and strict adherence to safety protocols are essential.

References

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comparative toxicity analysis of trialkyltin oxides

A Comparative Toxicological Analysis of Trialkyltin Oxides: Mechanisms, Methodologies, and Data

Introduction

Organotin compounds, specifically trialkyltin oxides (TATOs), represent a class of organometallic chemicals characterized by three alkyl groups covalently bonded to a tin atom. The most prominent member of this family is bis(tributyltin) oxide (TBTO), a compound that saw widespread use as a biocide, particularly as an anti-fouling agent in marine paints to prevent the growth of organisms on ship hulls.[1] While highly effective, the profound environmental toxicity of TBTO led to a global ban on its use in marine applications by the International Maritime Organization.[1][2] Today, its use is primarily restricted to wood preservation.[3]

The toxicity of trialkyltin compounds is not uniform; it is critically dependent on the nature and length of the alkyl chains attached to the tin atom.[4][5] Generally, species with shorter alkyl chains, such as trimethyltin (TMT) and triethyltin (TET), exhibit potent neurotoxicity, while the longer-chain tributyltin (TBT) primarily targets the immune system.[4][6][7] This guide provides a comparative toxicological analysis of key trialkyltin oxides for researchers, scientists, and drug development professionals. It delves into the structure-activity relationships, molecular mechanisms of cytotoxicity, and standardized experimental protocols for their evaluation, grounding all claims in authoritative scientific literature.

Chapter 1: Structure-Activity Relationship and Physicochemical Properties

The biological activity of trialkyltin compounds is intrinsically linked to their chemical structure, specifically the organic groups (R) attached to the tin atom. The general formula for trialkyltin oxides is (R₃Sn)₂O. The lipophilicity conferred by the alkyl groups facilitates the passage of these compounds across biological membranes, a critical step in their toxicokinetics.[4][8]

The toxicity generally follows the order: trimethyltin ≈ triethyltin > tripropyltin > tributyltin.[4][5][7] This trend is counterintuitive, as one might expect higher lipophilicity of longer chains to increase toxicity. However, the primary targets differ. Trimethyltin and triethyltin are potent neurotoxins, whereas tributyltin's critical effect is immunotoxicity, particularly on the thymus.[6][9] This suggests that the specific molecular geometry and reactivity of the shorter-chain compounds allow for more effective interaction with critical protein targets in the central nervous system.

Chapter 2: Comparative Analysis of Acute and Chronic Toxicity

The toxicological profiles of trialkyltin oxides vary significantly based on the alkyl substituent. While all are toxic, their primary target organs and lethal doses differ, underscoring the importance of a comparative approach.

Acute Toxicity

Acute exposure to trialkyltin oxides can be highly hazardous. They are potent skin and respiratory irritants, with dermal exposure potentially leading to chemical burns.[3][5] Ingestion or inhalation can lead to systemic toxicity. The median lethal dose (LD₅₀) is a key metric for comparing acute toxicity.

Compound	Administration Route	Species	LD₅₀ (mg/kg body weight)	Reference
Bis(tributyltin) oxide (TBTO)	Oral	Rat	127 - 234	[9]
Oral	Mouse	85	[9]
Dermal	Rat, Mouse	200	[5]
Dermal	Rabbit	900	[5]
Trimethyltin compounds	Oral	Rat	~12.6	[7]
Triethyltin compounds	Oral	Rat	~10	[7]

Note: Data for trimethyltin and triethyltin oxides are limited; values for related salts (e.g., chlorides) are often used as surrogates to indicate their high potency.

Target Organ Toxicity

Tributyltin Oxide (TBTO): The most well-documented critical effect of chronic, low-dose TBTO exposure is severe immunotoxicity.[3][9] It is a potent thymolytic agent, causing atrophy of the thymus gland by inducing programmed cell death (apoptosis) in thymocytes.[3][6][9] The No-Observed-Adverse-Effect Level (NOAEL) for this immunosuppressive effect in rats has been established at 0.025 mg/kg body weight per day.[9] Beyond the immune system, TBTO also exerts toxic effects on:

• Liver: Causes bile duct damage and induces oxidative stress.[4][6]

• Kidney: Associated with nephrotoxicity and an increased risk of kidney stone formation.[4][10]

• Endocrine System: Acts as an endocrine disruptor, affecting hormone levels.[5][9]

• Cardiovascular System: Induces vascular dysfunction through oxidative stress.[8]

Trimethyltin (TMT) and Triethyltin (TET): In stark contrast to TBTO, the primary targets for TMT and TET are in the central nervous system (CNS).[6][7]

• Trimethyltin causes irreversible neuronal damage, particularly in the hippocampus, leading to neuronal necrosis.[9]

• Triethyltin induces intramyelinic edema, a swelling and splitting of the myelin sheaths that insulate nerve fibers, and can trigger apoptosis in oligodendrocytes, the myelin-producing cells of the CNS.[11]

This clear demarcation in target organ toxicity—immunotoxicity for TBT versus neurotoxicity for TMT/TET—is the most critical distinction in their comparative toxicology.

Chapter 3: Molecular Mechanisms of Trialkyltin-Induced Cytotoxicity

At the cellular level, trialkyltin oxides trigger a cascade of events culminating in cell death. The primary mechanisms involve the induction of oxidative stress, disruption of calcium homeostasis, and the activation of apoptotic signaling pathways.

Key Mechanistic Events:

• Induction of Oxidative Stress: TATOs are known to increase the production of reactive oxygen species (ROS) within the cell.[4][8][12] This leads to a state of oxidative stress, causing damage to cellular components through lipid peroxidation and protein carbonylation, ultimately impairing cellular function.[4][13]

• Mitochondrial and ER Stress: The mitochondrion is a key target. TATOs can disrupt mitochondrial function, leading to a loss of membrane potential and the release of pro-apoptotic factors like cytochrome c.[14] They also induce stress in the endoplasmic reticulum (ER), which can trigger the unfolded protein response (UPR) and initiate apoptosis through caspase-12 activation.[4][14]

• Activation of Apoptotic Pathways: TATOs induce apoptosis through both intrinsic (mitochondrial) and extrinsic pathways. This involves the dysregulation of the Bcl-2 family of proteins (increasing the pro-apoptotic Bax/Bcl-2 ratio) and the activation of a cascade of cysteine proteases known as caspases (e.g., caspase-3, -8, and -9), which execute the cell death program.[4][12][15]

• Disruption of Kinase Signaling: Exposure to TATOs can lead to the activation of stress-related signaling pathways, including the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[4][16][17] These pathways, once activated, can further promote apoptosis.

Caption: General experimental workflow for in vitro toxicity testing.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol determines the concentration of a TATO that inhibits cell viability by 50% (IC₅₀). The assay relies on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells into a purple formazan product.

Methodology:

• Cell Seeding: Seed cells (e.g., human jurkat T-lymphocytes for immunotoxicity studies) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a stock solution of the trialkyltin oxide in DMSO. Perform serial dilutions in cell culture medium to achieve the desired final concentrations (e.g., 0.01 µM to 100 µM). Include a vehicle control (DMSO only).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Incubate for 24 or 48 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Plot the viability against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Protocol 2: Assessment of Apoptosis (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with the TATO at concentrations around the determined IC₅₀ value for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Conclusion and Future Perspectives

The family of trialkyltin oxides exhibits a fascinating and dangerous structure-dependent toxicity. While shorter-chain compounds like trimethyltin and triethyltin are potent neurotoxins, the longer-chain tributyltin oxide is a well-established immunotoxicant. Their shared ability to induce oxidative stress and apoptosis via mitochondrial and ER-mediated pathways highlights a common cytotoxic mechanism. Due to their persistent and bioaccumulative nature, regulatory actions have rightly curtailed their widespread environmental release.

Future research should focus on the long-term consequences of exposure to the low levels of these compounds that persist in certain environments. Understanding the subtle, chronic effects on cellular signaling is crucial for a complete risk assessment. Furthermore, continued research into the precise protein targets that differentiate the neurotoxic and immunotoxic species will provide deeper insights into their mechanisms of action and aid in the development of safer industrial biocides.

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Safety & Regulatory Compliance

Mastering the Invisible Threat: A Guide to Personal Protective Equipment for Handling Bis(triethyltin)oxide

For the dedicated researchers, scientists, and drug development professionals navigating the complexities of novel chemical entities, the paramount importance of a deeply ingrained safety culture cannot be overstated. When working with highly toxic organotin compounds such as bis(triethyltin)oxide, a clear and comprehensive understanding of the requisite personal protective equipment (PPE) is not just a matter of regulatory compliance, but a fundamental prerequisite for ensuring personal and environmental safety. This guide provides a detailed, experience-driven framework for the safe handling of bis(triethyltin)oxide, moving beyond a simple checklist to instill a proactive and informed approach to laboratory safety.

Understanding the Adversary: The Hazard Profile of Bis(triethyltin)oxide

Bis(triethyltin)oxide, a member of the organotin family, is a potent biocide.[1] While specific toxicological data for bis(triethyltin)oxide is not as readily available as for its close analog, bis(tributyltin)oxide, the general hazards of trialkyltin compounds are well-established and severe. These compounds are readily absorbed through the skin, inhalation, and ingestion, posing a significant toxic threat.[2][3]

Acute and chronic exposure to organotin compounds can lead to a range of adverse health effects, from severe skin and eye irritation to neurological damage.[1][3] The primary dangers associated with bis(triethyltin)oxide, extrapolated from data on similar organotin compounds, include:

• Acute Toxicity: Toxic if swallowed or in contact with skin.[4][5]

• Skin and Eye Damage: Causes severe skin burns and irreversible eye damage.[4]

• Respiratory Irritation: Inhalation of vapors or mists can cause respiratory tract irritation.[3]

• Organ Damage: May cause damage to organs through prolonged or repeated exposure.[3][4]

Given these significant hazards, a multi-layered approach to protection is essential, with PPE forming the critical last line of defense after engineering controls and administrative protocols.

The Armor of Science: Selecting the Appropriate PPE

The selection of PPE for handling bis(triethyltin)oxide must be a meticulous process, guided by a thorough risk assessment of the specific procedures being undertaken. The following table outlines the recommended PPE for various laboratory activities involving this compound.

Activity	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid or Liquid)	Double-gloving with chemical-resistant gloves (e.g., nitrile or neoprene)	Chemical safety goggles and a full-face shield	Chemical-resistant lab coat or apron	NIOSH-approved half-face respirator with organic vapor cartridges and P100 filters
Solution Preparation and Transfers	Double-gloving with chemical-resistant gloves	Chemical safety goggles and a full-face shield	Chemical-resistant lab coat	Work within a certified chemical fume hood. Respirator may be required based on risk assessment.
Running Reactions and Work-up	Double-gloving with chemical-resistant gloves	Chemical safety goggles	Chemical-resistant lab coat	Work within a certified chemical fume hood.
Spill Cleanup	Heavy-duty chemical-resistant gloves (e.g., butyl rubber)	Chemical safety goggles and a full-face shield	Chemical-resistant, disposable coveralls	NIOSH-approved full-face respirator with organic vapor cartridges and P100 filters or a self-contained breathing apparatus (SCBA)

The Rationale Behind the Regalia: A Deeper Dive into PPE Choices

• Hand Protection: The mandate for double-gloving stems from the high dermal toxicity of organotin compounds. The outer glove provides the primary barrier, while the inner glove offers protection in the event of a breach of the outer layer. The choice of glove material is critical; nitrile and neoprene offer good resistance to a range of chemicals. Always inspect gloves for any signs of degradation or perforation before use.[5]

• Eye and Face Protection: The corrosive nature of bis(triethyltin)oxide necessitates robust eye and face protection. Chemical safety goggles provide a seal around the eyes to protect against splashes and vapors. A full-face shield worn over the goggles offers an additional layer of protection for the entire face.[4][5]

• Body Protection: A chemical-resistant lab coat is the minimum requirement to protect against incidental contact. For procedures with a higher risk of splashes or spills, a chemical-resistant apron or disposable coveralls should be worn.[2]

• Respiratory Protection: All work with bis(triethyltin)oxide should be conducted within a certified chemical fume hood to minimize the inhalation of hazardous vapors.[3] For tasks with a higher potential for aerosol generation, such as weighing fine powders or handling volatile solutions outside of a fume hood (which is strongly discouraged), respiratory protection is mandatory. A NIOSH-approved respirator with the appropriate cartridges is essential to prevent the inhalation of toxic airborne contaminants.

A Symphony of Safety: Donning and Doffing Procedures

The effectiveness of PPE is contingent not only on its selection but also on its correct application and removal. Improper doffing procedures can lead to self-contamination, negating the protective benefits of the equipment.

Donning (Putting On) PPE Workflow

Caption: Step-by-step PPE donning sequence.

Doffing (Removing) PPE Workflow

The doffing process is a critical control point for preventing cross-contamination. The guiding principle is to touch potentially contaminated surfaces only with the outer gloves.

Caption: Step-by-step PPE doffing sequence.

Responding to the Unexpected: Emergency Procedures

In the event of an exposure or spill, a swift and informed response is crucial.

• Skin Contact: Immediately remove all contaminated clothing.[2] Flush the affected area with copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.[4]

• Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[4] Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5]

• Spill Response: Evacuate the immediate area. If the spill is small, and you are trained and equipped to handle it, use an absorbent material like vermiculite or sand to contain the spill.[1] Place the absorbed material into a sealed, labeled container for hazardous waste disposal.[2] For larger spills, or if you are not equipped to handle the spill, evacuate the area and contact your institution's emergency response team.

The Final Act: Disposal of Contaminated PPE and Waste

All disposable PPE and materials that have come into contact with bis(triethyltin)oxide must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, disposable lab coats, absorbent pads, and other solid materials should be placed in a clearly labeled, sealed hazardous waste container.[2]

• Liquid Waste: All liquid waste containing bis(triethyltin)oxide must be collected in a designated, sealed, and properly labeled hazardous waste container.

• Decontamination: Non-disposable equipment that has come into contact with bis(triethyltin)oxide should be thoroughly decontaminated using an appropriate solvent (e.g., acetone followed by soap and water), with the cleaning materials also disposed of as hazardous waste.[2]

Consult your institution's environmental health and safety (EHS) department for specific guidance on hazardous waste disposal procedures.[7]

By adhering to these rigorous PPE protocols and operational plans, you can confidently and safely unlock the scientific potential of challenging compounds like bis(triethyltin)oxide, secure in the knowledge that you have established a robust shield against the invisible threats within the laboratory.

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